4-Bromo-3,5-dichloropyridine

• CAS: 343781-45-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromo-3,5-dichloropyridine (CAS: 343781-45-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative that serves as a versatile building block in organic synthesis. Its trifunctional nature, featuring a bromine atom at the 4-position and chlorine atoms at the 3 and 5-positions, offers multiple sites for chemical modification. This unique substitution pattern makes it a valuable intermediate for the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science. The pyridine core is a common scaffold in a vast array of pharmaceuticals, and the strategic placement of halogens on this ring system allows for selective functionalization through various cross-coupling reactions.[1]

Physicochemical Properties

The fundamental physicochemical properties of 4-Bromo-3,5-dichloropyridine are summarized in the table below, providing a quick reference for researchers.

Property	Value	Reference(s)
CAS Number	343781-45-3	[2]
Molecular Formula	C₅H₂BrCl₂N	[3]
Molecular Weight	226.89 g/mol	[3]
Appearance	Colorless or pale yellow crystal	[4]
Melting Point	80-82 °C	[4]
Boiling Point	289-290 °C	[4]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol and chloroform.	[4]
SMILES	C1=C(C(=C(C=N1)Br)Cl)Cl	-
InChIKey	LOKLQBZBVPYAQO-UHFFFAOYSA-N	-

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-3,5-dichloropyridine is not widely published in academic literature, a plausible synthetic route can be devised based on general methods for the halogenation of pyridines. A common approach involves the reaction of pyridine with bromine and a chlorinating agent, often in the presence of a catalyst like ferric chloride.[4] The reaction conditions, such as temperature, pH, and reaction time, would need to be carefully controlled to achieve the desired polysubstituted product with high purity.[4]

A potential synthetic pathway is outlined below:

References

• 1. nbinno.com [nbinno.com]
• 2. 343781-45-3|4-Bromo-3,5-dichloropyridine|BLD Pharm [bldpharm.com]
• 3. 4-Bromo-3,5-dichloropyridine - CAS:343781-45-3 - Sunway Pharm Ltd [3wpharm.com]
• 4. chembk.com [chembk.com]

4-Bromo-3,5-dichloropyridine physical properties

An In-depth Technical Guide to the Physical Properties of 4-Bromo-3,5-dichloropyridine

For researchers, scientists, and professionals in drug development, a thorough understanding of the physical properties of chemical compounds is fundamental. This guide provides a detailed overview of the core physical characteristics of 4-Bromo-3,5-dichloropyridine, a halogenated pyridine derivative of interest in synthetic chemistry and pharmaceutical research. The information is presented to be a practical resource for laboratory work and theoretical modeling.

Core Physical and Chemical Properties

4-Bromo-3,5-dichloropyridine is a solid, crystalline organic compound.[1] Its chemical structure and properties are defined by the pyridine ring substituted with three halogen atoms. The presence of bromine and chlorine atoms significantly influences its molecular weight, polarity, and reactivity, which in turn determine its physical characteristics.

Data Presentation: Physical Property Summary

The quantitative physical properties of 4-Bromo-3,5-dichloropyridine are summarized in the table below for easy reference and comparison. These values are critical for a range of applications, from designing reaction conditions to predicting the compound's behavior in biological systems.

Property	Value	Source
Molecular Formula	C₅H₂BrCl₂N	[1][2]
Molecular Weight	226.89 g/mol	[2]
Melting Point	75-76°C	[2][3]
Boiling Point	250.655°C at 760 mmHg
Density	1.848 g/cm³
Appearance	White to off-white or pale yellow solid/crystal	[2][3]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol and chloroform.
Vapor Pressure	0.034 mmHg at 25°C
Refractive Index	1.597

Experimental Protocols

Accurate determination of physical properties is crucial for the characterization of a compound. The following sections detail standardized experimental methodologies for measuring the key physical properties of solid organic compounds like 4-Bromo-3,5-dichloropyridine.

Melting Point Determination (Capillary Method)

The melting point is a key indicator of a compound's purity. For a pure crystalline solid, the melting point is a sharp, well-defined temperature, while impurities will typically broaden and depress the melting range.

Objective: To determine the temperature range over which the solid-to-liquid phase transition occurs.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Sample of 4-Bromo-3,5-dichloropyridine (finely powdered)

Procedure:

• Sample Preparation: A small amount of the dry, powdered 4-Bromo-3,5-dichloropyridine is introduced into the open end of a capillary tube. The tube is then tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[2][4]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer.[4]

• Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium between the sample and the thermometer.[4]

• Observation and Recording: The temperature at which the first droplet of liquid is observed is recorded as the beginning of the melting range. The temperature at which the last solid crystal melts is recorded as the end of the range.[2][4]

Boiling Point Determination (Thiele Tube Method)

While 4-Bromo-3,5-dichloropyridine is a solid at room temperature, its boiling point can be determined using specialized techniques. The Thiele tube method is a common approach for determining the boiling point of small quantities of a liquid, or a melted solid.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube

• Heating oil (e.g., mineral oil)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Bunsen burner or other heat source

Procedure:

• Sample Preparation: A small amount of the melted 4-Bromo-3,5-dichloropyridine is placed in the small test tube. A capillary tube, with its open end down, is placed inside the test tube.

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube containing heating oil, with the oil level above that of the sample.[5]

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[5]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is observed.[5]

• Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.[5]

Solubility Determination

Understanding a compound's solubility is essential for purification, formulation, and biological testing. A qualitative assessment in various solvents can provide insight into the compound's polarity.

Objective: To qualitatively determine the solubility of 4-Bromo-3,5-dichloropyridine in water and common organic solvents.

Apparatus:

• Small test tubes

• Spatula

• Vortex mixer (optional)

• Solvents: Water, Ethanol, Chloroform

Procedure:

• Sample Preparation: Approximately 25 mg of 4-Bromo-3,5-dichloropyridine is placed into a small test tube.[3]

• Solvent Addition: About 0.75 mL of the solvent (e.g., water) is added to the test tube.[3]

• Mixing: The test tube is shaken vigorously for 1-2 minutes to ensure thorough mixing. A vortex mixer can be used for this purpose.

• Observation: The mixture is observed to determine if the solid has dissolved completely. If the solid is no longer visible and the solution is clear, the compound is considered soluble. If the solid remains, it is considered insoluble.

• Repeat: The procedure is repeated with other solvents (e.g., ethanol, chloroform) in separate test tubes.

Workflow and Logical Relationships

The determination of a compound's physical properties follows a logical workflow, starting from sample preparation and leading to the final characterization. This process is crucial for ensuring the identity and purity of a substance before it is used in further research or development.

Caption: Workflow for the determination of physical properties of a solid compound.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 5. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 4-Bromo-3,5-dichloropyridine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative that serves as a versatile building block in organic synthesis. Its unique substitution pattern, featuring both bromine and chlorine atoms, allows for selective functionalization through various cross-coupling reactions. This technical guide provides a comprehensive overview of the molecular properties, representative synthetic applications, and potential utility of 4-Bromo-3,5-dichloropyridine in the development of biologically active compounds, particularly in the realm of kinase inhibitors.

Core Molecular Data

The fundamental molecular and physical properties of 4-Bromo-3,5-dichloropyridine are summarized in the table below. This data is essential for reaction planning, stoichiometric calculations, and analytical characterization.

Property	Value
Molecular Formula	C₅H₂BrCl₂N
Molecular Weight	226.89 g/mol
CAS Number	343781-45-3
Appearance	Off-white solid
Melting Point	75-76 °C

Synthetic Utility and Experimental Protocols

4-Bromo-3,5-dichloropyridine is a valuable intermediate for the synthesis of more complex molecules, primarily through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira reactions. The differential reactivity of the C-Br and C-Cl bonds can, in principle, allow for selective transformations.

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Synthesis of 3,5-Dichloro-2-arylpyridines from 2,3,5-Trichloropyridine [1][2]

Materials:

• 2,3,5-Trichloropyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Sodium carbonate (Na₂CO₃)

• Dimethylformamide (DMF)

• Distilled water

Procedure:

• To a reaction vessel, add 2,3,5-trichloropyridine (1 mmol), the desired arylboronic acid (1.5 mmol), and sodium carbonate (2 mmol).

• Add palladium(II) acetate (0.5 mol%).

• A solvent mixture of distilled water and DMF (e.g., 3.5 mL : 3 mL) is added.

• The reaction mixture is stirred at 60 °C for 12 hours.

• Upon completion, the reaction is cooled to room temperature.

• The mixture is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the 3,5-dichloro-2-arylpyridine.

Application in Drug Discovery: Kinase Inhibitors

The pyridine and pyrimidine scaffolds are privileged structures in medicinal chemistry, particularly in the design of kinase inhibitors due to their ability to mimic the purine core of ATP and bind to the kinase active site.[3][4][5] While direct biological data for 4-Bromo-3,5-dichloropyridine is limited, its derivatives are of significant interest in the synthesis of compounds targeting various kinases involved in cell signaling pathways.

Potential Role in Targeting Focal Adhesion Kinase (FAK) Signaling

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, proliferation, migration, and survival. Its overexpression is implicated in various cancers.[6] The development of FAK inhibitors is a promising strategy for cancer therapy. Diaminopyrimidine derivatives have been identified as potent FAK inhibitors.[6] 4-Bromo-3,5-dichloropyridine can serve as a starting material for the synthesis of a library of substituted pyridines for screening as potential kinase inhibitors.

Below is a diagram illustrating a simplified FAK signaling pathway, which is a key target in cancer drug discovery.

Simplified FAK Signaling Pathway

The logical workflow for utilizing 4-Bromo-3,5-dichloropyridine in the discovery of novel kinase inhibitors is depicted below.

Drug Discovery Workflow

Conclusion

4-Bromo-3,5-dichloropyridine is a valuable and commercially available starting material for the synthesis of a wide range of functionalized pyridine derivatives. Its utility in palladium-catalyzed cross-coupling reactions makes it an attractive building block for creating libraries of compounds for drug discovery and agrochemical research. The pyridine core is a well-established pharmacophore in kinase inhibitors, and thus, derivatives of 4-Bromo-3,5-dichloropyridine hold potential for the development of novel therapeutics targeting signaling pathways implicated in diseases such as cancer. The provided experimental framework and conceptual pathways offer a solid foundation for researchers to explore the synthetic and medicinal chemistry of this versatile compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 4. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Design, synthesis, and biological evaluation of diaminopyrimidine derivatives as novel focal adhesion kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3,5-Dichloro-4-bromopyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3,5-dichloro-4-bromopyridine. Due to the limited availability of direct experimental spectra for this specific compound in public databases, this document presents a combination of reported physical properties and predicted spectroscopic data. The predictions are derived from the analysis of structurally analogous compounds and established principles of spectroscopic interpretation. This guide also outlines detailed, generalized experimental protocols for the acquisition of the spectroscopic data discussed.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for 3,5-dichloro-4-bromopyridine. These predictions are based on data from related compounds such as 3,5-dibromopyridine, 3,5-dichloropyridine, and other halogenated pyridines.

Table 1: Predicted ¹H NMR Data for 3,5-Dichloro-4-bromopyridine

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~ 8.5 - 8.7	Singlet	N/A	H-2, H-6

Prediction based on the symmetrical nature of the molecule, leading to chemically equivalent protons at positions 2 and 6. The electron-withdrawing effects of the nitrogen and halogen atoms are expected to shift these protons significantly downfield.

Table 2: Predicted ¹³C NMR Data for 3,5-Dichloro-4-bromopyridine

Chemical Shift (δ) ppm	Assignment
~ 150 - 152	C-2, C-6
~ 125 - 128	C-3, C-5
~ 130 - 135	C-4

The chemical shifts are estimated based on the known values for pyridine (C2: 150 ppm, C3: 124 ppm, C4: 136 ppm) and the expected influence of the halogen substituents.[1] The carbons bearing chlorine atoms (C-3 and C-5) and the carbon bearing the bromine atom (C-4) will have their chemical shifts influenced by the electronegativity and heavy atom effects of the halogens.

Table 3: Predicted Infrared (IR) Spectroscopy Data for 3,5-Dichloro-4-bromopyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Weak	C-H stretching (aromatic)
1600 - 1550	Medium	C=C and C=N stretching
1450 - 1400	Medium	Aromatic ring vibrations
1100 - 1000	Strong	C-Cl stretching
800 - 700	Strong	C-Br stretching
900 - 650	Strong	C-H out-of-plane bending

These predictions are based on characteristic vibrational frequencies for halogenated aromatic compounds. The presence of strong absorptions in the lower frequency region is indicative of carbon-halogen bonds.

Table 4: Predicted Mass Spectrometry (MS) Data for 3,5-Dichloro-4-bromopyridine

m/z	Relative Intensity (%)	Assignment
225, 227, 229	High	[M]⁺ (Molecular ion)
190, 192	Medium	[M - Cl]⁺
146	Medium	[M - Br]⁺
111	Medium	[M - Br - Cl]⁺
76	Low	[C₄H₂N]⁺

The molecular ion peak is expected to exhibit a characteristic isotopic pattern due to the presence of two chlorine atoms and one bromine atom. The fragmentation pattern would likely involve the loss of halogen atoms.

Experimental Protocols

The following are detailed, generalized methodologies for the key experiments cited. These protocols are standard procedures for the analysis of solid organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the hydrogen and carbon atoms in the molecule.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and optimal resolution.

  • Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. For ¹³C NMR, a proton-decoupled sequence is typically used.

• Data Acquisition and Processing:

  • Acquire the free induction decay (FID) signal.

  • Apply a Fourier transform to the FID to obtain the NMR spectrum.

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule based on their vibrational frequencies.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Place a small, representative amount of the solid sample directly onto the ATR crystal.

• Instrument Setup:

  • Ensure the ATR crystal is clean before and after use.

  • Apply pressure to the sample using the instrument's anvil to ensure good contact with the crystal.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • The typical spectral range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology (Electron Ionization - EI):

• Sample Introduction:

  • Introduce a small amount of the sample into the ion source, typically via a direct insertion probe for solid samples. The sample is then vaporized by heating under vacuum.

• Ionization:

  • The vaporized sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron and the formation of a radical cation (molecular ion).

• Mass Analysis:

  • The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

• Detection:

  • The separated ions are detected, and their abundance is recorded as a function of their m/z ratio to generate the mass spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic analysis of a novel pyridine derivative like 3,5-dichloro-4-bromopyridine.

Caption: Workflow for Spectroscopic Analysis.

This guide serves as a foundational resource for researchers working with 3,5-dichloro-4-bromopyridine. While the spectroscopic data presented is predictive, it provides a robust starting point for experimental design and data interpretation in the fields of chemical synthesis and drug development.

References

• 1. testbook.com [testbook.com]

4-Bromo-3,5-dichloropyridine chemical structure and IUPAC name

This document provides a comprehensive overview of the chemical properties, structure, and synthesis of 4-Bromo-3,5-dichloropyridine, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and IUPAC Name

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative. Its structure consists of a pyridine ring substituted with one bromine atom at the 4th position and two chlorine atoms at the 3rd and 5th positions.

• IUPAC Name: 4-Bromo-3,5-dichloropyridine[1]

• CAS Number: 343781-45-3[1][2][3][4][5]

• Molecular Formula: C₅H₂BrCl₂N[1][3][6]

• Synonyms: 3,5-Dichloro-4-bromopyridine[1]

Physicochemical Properties

The key physical and chemical properties of 4-Bromo-3,5-dichloropyridine are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Weight	226.89 g/mol	[1][3][4][6]
Appearance	Colorless or pale yellow crystal	[6]
Odor	Special aromatic odor	[6]
Melting Point	75-76 °C	[5][6]
Boiling Point	250.7 ± 35.0 °C at 760 mmHg	[5][6]
Density	1.848 ± 0.06 g/cm³	[5][6]
Flash Point	105.393 °C	[6]
Vapor Pressure	0.034 mmHg at 25°C	[6]
Refractive Index	1.597	[6]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and chloroform.	[6]

Applications

4-Bromo-3,5-dichloropyridine is a significant intermediate in the chemical industry.[6] Its chemical stability and reactivity make it a versatile building block in the synthesis of various organic compounds and pharmaceuticals.[6] It also finds application as a raw material for catalysts, ligands, dyes, and pesticides.[6]

Experimental Protocol: Synthesis

A general method for the preparation of 4-Bromo-3,5-dichloropyridine involves the substitution reaction of pyridine.[6]

General Synthesis Method:

The synthesis is typically achieved through the reaction of pyridine with bromine and a Lewis acid catalyst, such as ferric chloride.[6] The reaction conditions, including temperature, pH, and reaction time, must be carefully controlled to achieve a high-purity product.[6]

References

• 1. parchem.com [parchem.com]
• 2. 4-BROMO-3,5-DICHLOROPYRIDINE | 343781-45-3 [chemicalbook.com]
• 3. 343781-45-3|4-Bromo-3,5-dichloropyridine|BLD Pharm [bldpharm.com]
• 4. 4-Bromo-3,5-dichloropyridine - CAS:343781-45-3 - Sunway Pharm Ltd [3wpharm.com]
• 5. 4-BROMO-3,5-DICHLOROPYRIDINE ISO 9001:2015 REACH producer | China | Manufacturer | Shaanxi Dideu New Materials Co. Ltd [chemicalbook.com]
• 6. chembk.com [chembk.com]

Commercial Availability and Synthetic Utility of 4-Bromo-3,5-dichloropyridine: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the commercial availability, synthesis, and applications of 4-Bromo-3,5-dichloropyridine, a key heterocyclic building block for researchers, scientists, and drug development professionals. This document outlines the compound's properties, lists major commercial suppliers, details a representative synthetic protocol, and explores its utility in the development of targeted therapeutics, particularly kinase inhibitors.

Introduction

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative that serves as a versatile intermediate in organic synthesis. Its unique substitution pattern, featuring three distinct halogen atoms on the pyridine ring, allows for selective functionalization through various cross-coupling reactions. This attribute makes it a valuable scaffold in the construction of complex molecules, particularly in the fields of medicinal chemistry and agrochemical research. This guide aims to provide a comprehensive resource for professionals interested in utilizing this compound in their research and development endeavors.

Physicochemical Properties and Commercial Availability

4-Bromo-3,5-dichloropyridine is a solid at room temperature with the molecular formula C₅H₂BrCl₂N and a molecular weight of approximately 226.89 g/mol . Key identifiers for this compound are provided in the table below.

Table 1: Compound Identification

Property	Value
CAS Number	343781-45-3
Molecular Formula	C₅H₂BrCl₂N
Molecular Weight	226.89 g/mol
Synonyms	3,5-Dichloro-4-bromopyridine

A variety of chemical suppliers offer 4-Bromo-3,5-dichloropyridine in differing quantities and purities. Researchers can source this compound from gram to kilogram scales, with purities typically ranging from 95% to 98% or higher. The table below summarizes the offerings from several prominent suppliers.

Table 2: Commercial Suppliers of 4-Bromo-3,5-dichloropyridine

Supplier	Available Quantities	Purity
Parchem	Inquire for details	-
Thermo Scientific	1 g	95%
CymitQuimica	1 g, 5 g, 10 g, 25 g, 100 g	95%
Shaanxi Dideu New Materials Co. Ltd	Inquire for details	ISO 9001:2015
Xinchem	Inquire for details	-
Sunway Pharm Ltd	In-stock	-
Santa Cruz Biotechnology	Inquire for details	-
BLD Pharm	Inquire for details	-

Synthetic Methodologies

Representative Experimental Protocol: Synthesis of 5-Bromo-2,4-dichloropyridine

Step 1: Bromination of 2-amino-4-chloropyridine

In this initial step, 2-amino-4-chloropyridine undergoes bromination to introduce a bromine atom onto the pyridine ring.

• Reactants: 2-amino-4-chloropyridine, N-bromosuccinimide (NBS)

• Solvent: Dichloromethane

• Procedure:

  • Dissolve 2-amino-4-chloropyridine in dichloromethane and cool the solution to 0°C.

  • Slowly add N-bromosuccinimide in portions while maintaining the temperature.

  • Stir the reaction mixture for a specified time until completion, which can be monitored by thin-layer chromatography (TLC).

  • Work-up the reaction mixture by washing with aqueous acid and base, followed by extraction with an organic solvent.

  • Dry the organic layer and concentrate under reduced pressure to obtain the brominated intermediate.

Step 2: Diazotization and Chlorination

The amino group of the brominated intermediate is then converted to a chloro group via a Sandmeyer-type reaction.

• Reactants: Brominated intermediate from Step 1, sodium nitrite, cuprous chloride

• Solvent: Concentrated hydrochloric acid

• Procedure:

  • Dissolve the intermediate in concentrated hydrochloric acid and cool to a low temperature (e.g., -30°C).

  • Slowly add a solution of sodium nitrite while carefully controlling the temperature.

  • After the diazotization is complete, add cuprous chloride to the reaction mixture.

  • Allow the reaction to warm to room temperature and proceed until completion (monitored by TLC).

  • Neutralize the reaction mixture and extract the product with an organic solvent.

  • Purify the crude product by column chromatography to yield the final 5-Bromo-2,4-dichloropyridine.

A representative synthetic workflow for a dichlorobromopyridine.

Applications in Drug Discovery and Development

Halogenated pyridines, such as 4-Bromo-3,5-dichloropyridine, are crucial building blocks in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a central role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The pyridine scaffold can mimic the purine ring of ATP, allowing for competitive binding to the kinase active site. The halogen substituents on the pyridine ring provide vectors for further chemical modification, enabling the optimization of potency, selectivity, and pharmacokinetic properties of the inhibitor.

While specific examples of drugs synthesized directly from 4-Bromo-3,5-dichloropyridine are not prominently featured in publicly accessible literature, the general utility of such compounds is well-established in the synthesis of inhibitors for key signaling proteins like p38 MAP kinase and Aurora kinases. These kinases are involved in critical cellular processes, and their inhibition is a validated therapeutic strategy.

The following diagram illustrates a simplified signaling pathway involving p38 MAP kinase, a common target for inhibitors synthesized from halogenated pyridine intermediates.

Inhibition of the p38 MAP Kinase pathway by pyridinyl-based inhibitors.

Conclusion

4-Bromo-3,5-dichloropyridine is a commercially available and synthetically valuable intermediate for researchers in drug discovery and agrochemical development. Its trifunctionalized pyridine core offers a versatile platform for the synthesis of complex molecular architectures. While direct synthetic protocols and specific downstream products are not widely published, the established reactivity patterns of related compounds and the general importance of halogenated pyridines in medicinal chemistry underscore its potential as a key building block for novel bioactive molecules. This guide provides a foundational understanding for scientists and researchers looking to incorporate this compound into their synthetic strategies.

References

• 1. CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine - Google Patents [patents.google.com]

The Strategic Role of 4-Bromo-3,5-dichloropyridine in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Bromo-3,5-dichloropyridine is a halogenated heterocyclic compound that has emerged as a versatile and valuable building block in the field of medicinal chemistry. Its unique substitution pattern, featuring a reactive bromine atom and two chlorine atoms on the pyridine ring, provides a strategic platform for the synthesis of complex molecular architectures with diverse biological activities. This technical guide offers an in-depth exploration of the synthesis, chemical reactivity, and applications of 4-Bromo-3,5-dichloropyridine in the development of novel therapeutic agents, supported by experimental protocols and quantitative data.

Physicochemical Properties and Synthesis

4-Bromo-3,5-dichloropyridine is a solid at room temperature with a melting point of 75-76°C.[1] Its key physicochemical properties are summarized in the table below.

Property	Value
CAS Number	343781-45-3
Molecular Formula	C₅H₂BrCl₂N
Molecular Weight	226.89 g/mol
Appearance	Solid
Melting Point	75-76 °C

Core Utility in Medicinal Chemistry: A Scaffold for Bioactive Molecules

The primary role of 4-Bromo-3,5-dichloropyridine in medicinal chemistry is as a key intermediate for the synthesis of a wide range of bioactive molecules.[3] Its utility stems from the differential reactivity of its halogen substituents, which allows for selective functionalization through various cross-coupling reactions. This enables the introduction of diverse chemical moieties to explore structure-activity relationships (SAR) and optimize the pharmacological properties of drug candidates.

The pyridine core itself is a well-established pharmacophore found in numerous approved drugs, valued for its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The presence of halogen atoms on the pyridine ring can further enhance binding affinity, modulate metabolic stability, and improve pharmacokinetic profiles.

Key Chemical Transformations and Applications

The bromine atom at the 4-position of 4-Bromo-3,5-dichloropyridine is particularly susceptible to palladium-catalyzed cross-coupling reactions, making it a prime site for introducing molecular diversity.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds. In the context of 4-Bromo-3,5-dichloropyridine, this reaction would be employed to introduce various aryl or heteroaryl groups at the 4-position, leading to the synthesis of biaryl and heteroaryl pyridine derivatives. These structural motifs are prevalent in many classes of therapeutic agents, including kinase inhibitors.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

A general protocol for the Suzuki-Miyaura coupling of an aryl halide, adaptable for 4-Bromo-3,5-dichloropyridine, is as follows:

• Reaction Setup: In a reaction vessel, combine 4-Bromo-3,5-dichloropyridine (1 equivalent), the desired boronic acid or boronate ester (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(dppf) (typically 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2-3 equivalents).

• Solvent: Add a suitable solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80°C to 120°C for a period of 2 to 24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern medicinal chemistry for the formation of carbon-nitrogen bonds. This reaction allows for the introduction of a wide range of primary and secondary amines at the 4-position of the pyridine ring. The resulting amino-pyridine derivatives are key intermediates in the synthesis of numerous biologically active compounds, including kinase inhibitors and central nervous system (CNS) agents.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

A general protocol for the Buchwald-Hartwig amination, which can be adapted for 4-Bromo-3,5-dichloropyridine, is as follows:

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 4-Bromo-3,5-dichloropyridine (1 equivalent), the desired amine (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃ or a pre-catalyst), a suitable phosphine ligand (e.g., XPhos, SPhos, or BINAP) (typically 1-5 mol% palladium), and a strong base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃, 1.5-2.5 equivalents).

• Solvent: Add an anhydrous, deoxygenated solvent such as toluene, dioxane, or THF.

• Reaction Conditions: Heat the reaction mixture under an inert atmosphere at a temperature ranging from 80°C to 110°C for 2 to 24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: After cooling, quench the reaction with water and extract with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield the desired N-aryl or N-heteroaryl product.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne. This reaction is valuable for introducing alkynyl moieties, which can serve as versatile handles for further functionalization or as key structural elements in bioactive molecules, including some kinase inhibitors and antiviral agents.

Applications in Drug Discovery and Agrochemicals

While specific, publicly disclosed examples of marketed drugs or late-stage clinical candidates directly derived from 4-Bromo-3,5-dichloropyridine are scarce, its role as an intermediate is evident from its commercial availability and the extensive use of similarly halogenated pyridines in patent literature.

Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors, where the nitrogen atom often forms a crucial hydrogen bond with the hinge region of the kinase domain. The ability to functionalize the 4-position of the 4-Bromo-3,5-dichloropyridine ring via cross-coupling reactions allows for the exploration of substituents that can occupy the ATP binding pocket and enhance potency and selectivity.

Agrochemicals: Halogenated pyridines are also important building blocks in the agrochemical industry for the development of herbicides and insecticides.[3] The specific substitution pattern of 4-Bromo-3,5-dichloropyridine can be leveraged to synthesize novel active ingredients with desired efficacy and environmental profiles.

Visualization of Synthetic Utility

The following diagrams illustrate the pivotal role of 4-Bromo-3,5-dichloropyridine in synthetic workflows.

Caption: Synthetic pathways from 4-Bromo-3,5-dichloropyridine.

Caption: Role in a typical drug discovery workflow.

Conclusion

4-Bromo-3,5-dichloropyridine serves as a highly valuable and versatile building block in medicinal chemistry. Its strategic placement of halogen atoms allows for selective and efficient functionalization through a variety of modern cross-coupling reactions. This enables the rapid generation of diverse compound libraries for biological screening and facilitates the optimization of lead compounds. While the direct incorporation of this specific scaffold into marketed drugs is not yet widely documented, its utility as a key intermediate in the synthesis of novel kinase inhibitors, agrochemicals, and other bioactive molecules is clear. As the demand for novel therapeutic agents and crop protection solutions continues to grow, the importance of versatile building blocks like 4-Bromo-3,5-dichloropyridine in driving innovation in these fields is undeniable.

References

• 1. researchgate.net [researchgate.net]
• 2. research.rug.nl [research.rug.nl]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

4-Bromo-3,5-dichloropyridine: A Strategic Building Block for Complex Molecule Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Synthetic Versatility

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among the vast arsenal of available intermediates, halogenated heterocycles have emerged as particularly powerful tools, offering a diverse array of reactive handles for selective functionalization. This guide focuses on 4-bromo-3,5-dichloropyridine (CAS No. 343781-45-3), a tri-halogenated pyridine derivative that has garnered significant interest as a versatile precursor in the synthesis of high-value compounds for the pharmaceutical and agrochemical industries.[1]

The unique substitution pattern of 4-bromo-3,5-dichloropyridine, featuring a bromine atom flanked by two chlorine atoms on an electron-deficient pyridine ring, imparts a distinct reactivity profile. This arrangement allows for sequential and site-selective functionalization through a variety of cross-coupling and substitution reactions. This guide will provide a comprehensive overview of the synthesis, properties, and key synthetic applications of this valuable building block, complete with detailed experimental protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical Properties & Safety Data

A thorough understanding of a reagent's physical and chemical properties, as well as its safety profile, is a prerequisite for its effective and safe utilization in the laboratory.

Table 1: Physicochemical Properties of 4-Bromo-3,5-dichloropyridine [2]

Property	Value
CAS Number	343781-45-3
Molecular Formula	C₅H₂BrCl₂N
Molecular Weight	226.89 g/mol
Appearance	Colorless to pale yellow crystalline solid
Melting Point	75-82 °C
Storage	Keep in a dark place, under an inert atmosphere, at 2-8°C

Safety Information:

4-Bromo-3,5-dichloropyridine is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated fume hood.[3]

• Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.[3][4][5]

• Precautionary Measures: Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

Always consult the full Safety Data Sheet (SDS) before handling this compound.

Synthesis of 4-Bromo-3,5-dichloropyridine

Conceptual Synthetic Pathway:

A potential synthesis could commence with 3,5-dichloropyridine. Nitration followed by reduction would yield 4-amino-3,5-dichloropyridine. Subsequent diazotization of the amino group in the presence of a bromide source would then furnish the desired 4-bromo-3,5-dichloropyridine. This conceptual pathway is outlined below; however, it is important to note that specific reaction conditions would require optimization.

Caption: Conceptual synthetic pathway to 4-bromo-3,5-dichloropyridine.

Characterization

Due to the lack of publicly available spectral data for 4-bromo-3,5-dichloropyridine, the following are predicted 1H and 13C NMR chemical shifts based on computational analysis and comparison with similar halogenated pyridines. Experimental verification is essential.

Predicted ¹H NMR (in CDCl₃): The single proton on the pyridine ring is expected to appear as a singlet in the aromatic region, likely between δ 8.0 and 8.5 ppm.

Predicted ¹³C NMR (in CDCl₃): The carbon atoms of the pyridine ring are expected to resonate in the aromatic region (δ 120-160 ppm). The carbon bearing the bromine atom (C4) would likely appear at a lower field compared to the other carbons.

Key Synthetic Applications

The strategic placement of three halogen atoms with differing reactivities makes 4-bromo-3,5-dichloropyridine a highly versatile building block for a range of synthetic transformations. The C-Br bond is generally more reactive than the C-Cl bonds in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization at the 4-position.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds.[6] In the context of 4-bromo-3,5-dichloropyridine, this reaction allows for the selective introduction of aryl or vinyl substituents at the 4-position.

Caption: General workflow for the Suzuki-Miyaura coupling of 4-bromo-3,5-dichloropyridine.

Experimental Protocol (Representative):

This protocol is based on general procedures for Suzuki-Miyaura reactions of bromo-pyridines and may require optimization for 4-bromo-3,5-dichloropyridine.[7][8][9]

• To a reaction vessel, add 4-bromo-3,5-dichloropyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a suitable base such as potassium carbonate (2.0 equiv.).

• Add a solvent system, typically a mixture of an organic solvent like toluene or 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).

• Heat the reaction mixture to a temperature of 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and perform an aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-3,5-dichloropyridine.

Table 2: Typical Reagents for Suzuki-Miyaura Coupling

Reagent	Function	Example(s)
Palladium Catalyst	Facilitates the cross-coupling	Pd(PPh₃)₄, PdCl₂(dppf)
Base	Activates the boronic acid	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Provides the reaction medium	Toluene/H₂O, Dioxane/H₂O

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to valuable alkynylated pyridines.[10][11]

Experimental Protocol (Representative):

This protocol is based on general procedures and may require optimization.[12]

• To a Schlenk flask under an inert atmosphere, add 4-bromo-3,5-dichloropyridine (1.0 equiv.), a palladium catalyst such as bis(triphenylphosphine)palladium(II) chloride (PdCl₂(PPh₃)₂, 0.03 equiv.), and a copper(I) co-catalyst like copper(I) iodide (CuI, 0.05 equiv.).

• Add an anhydrous, degassed solvent such as triethylamine or a mixture of DMF and an amine base.

• Add the terminal alkyne (1.2 equiv.) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 50-70 °C) and monitor its progress.

• Upon completion, perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to yield the 4-alkynyl-3,5-dichloropyridine.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide range of primary and secondary amines at the 4-position of the pyridine ring.[13][14]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol (Representative):

This protocol is based on general procedures and requires optimization for the specific substrate.[1][15]

• In a glovebox or under an inert atmosphere, charge a reaction vessel with a palladium precatalyst (e.g., a Pd-phosphine ligand complex, 0.02 equiv.), a suitable phosphine ligand if not using a precatalyst, and a strong base such as sodium tert-butoxide (1.4 equiv.).

• Add 4-bromo-3,5-dichloropyridine (1.0 equiv.) and the desired amine (1.2 equiv.).

• Add an anhydrous, degassed solvent like toluene or dioxane.

• Seal the vessel and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, perform a standard aqueous workup, and extract the product.

• Purify the crude material by column chromatography to obtain the 4-amino-3,5-dichloropyridine derivative.

Table 3: Common Reagents for Buchwald-Hartwig Amination

Reagent	Function	Example(s)
Palladium Source	Catalyst	Pd(OAc)₂, Pd₂(dba)₃
Ligand	Stabilizes and activates the catalyst	BINAP, XPhos, RuPhos
Base	Deprotonates the amine	NaOt-Bu, K₃PO₄, Cs₂CO₃

Nucleophilic Aromatic Substitution (SNAr)

While the C-Br bond is more reactive in cross-coupling reactions, the C-Cl bonds on the electron-deficient 3,5-dichloropyridine ring are susceptible to nucleophilic aromatic substitution (SNAr), particularly with strong nucleophiles.[16][17][18][19] This allows for the introduction of heteroatom nucleophiles at the 3- and 5-positions, often after the 4-position has been functionalized.

Reaction Principle:

The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized Meisenheimer complex.[18] The rate of reaction is enhanced by the electron-withdrawing nature of the pyridine nitrogen and the other halogen substituents.

Experimental Protocol (Conceptual):

• Dissolve the 4-substituted-3,5-dichloropyridine in a suitable polar aprotic solvent such as DMF or DMSO.

• Add a strong nucleophile, for example, sodium methoxide (NaOCH₃) for methoxylation, in excess.

• Heat the reaction mixture and monitor its progress.

• Upon completion, quench the reaction with water and extract the product.

• Purify the product by crystallization or column chromatography.

Conclusion: A Gateway to Molecular Diversity

4-Bromo-3,5-dichloropyridine stands out as a strategically valuable building block in organic synthesis. Its unique tri-halogenation pattern allows for a hierarchical and site-selective approach to the construction of complex, highly functionalized pyridine derivatives. Through a judicious choice of reaction conditions, chemists can selectively manipulate the C-Br bond via palladium-catalyzed cross-coupling reactions, followed by subsequent modification of the C-Cl bonds through nucleophilic aromatic substitution. This versatility makes 4-bromo-3,5-dichloropyridine an indispensable tool for researchers in the pharmaceutical and agrochemical industries, enabling the rapid generation of diverse molecular scaffolds for the discovery of new bioactive compounds. As the demand for novel and complex chemical entities continues to grow, the importance of such versatile building blocks in the synthetic chemist's toolkit cannot be overstated.

References

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. 343781-45-3|4-Bromo-3,5-dichloropyridine|BLD Pharm [bldpharm.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 3,5-Dibromo-4-chloropyridine | C5H2Br2ClN | CID 817094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. ikm.org.my [ikm.org.my]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. ijnc.ir [ijnc.ir]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. research.rug.nl [research.rug.nl]
• 15. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 16. m.youtube.com [m.youtube.com]
• 17. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. homeworkforyou.com [homeworkforyou.com]

The Versatile Building Block: A Technical Guide to 4-Bromo-3,5-dichloropyridine in Agrochemical Synthesis

For researchers, scientists, and professionals in drug development, 4-Bromo-3,5-dichloropyridine emerges as a pivotal, versatile intermediate in the synthesis of a new generation of agrochemicals. Its unique substitution pattern, featuring a reactive bromine atom at the 4-position and two chlorine atoms at the 3 and 5-positions, offers a gateway to a diverse range of functionalizations, leading to the development of potent herbicides and fungicides.

This technical guide provides an in-depth exploration of the applications of 4-Bromo-3,5-dichloropyridine in agrochemical synthesis. It details key synthetic transformations, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, and presents experimental protocols with quantitative data. Furthermore, it elucidates the biochemical mechanisms of action of the resulting agrochemicals, offering a comprehensive resource for the design and synthesis of novel crop protection agents.

Core Synthetic Applications

The reactivity of 4-Bromo-3,5-dichloropyridine is dominated by the lability of the bromine atom at the 4-position, which is susceptible to displacement by a variety of nucleophiles and serves as an excellent handle for cross-coupling reactions. The chlorine atoms at the 3 and 5-positions are less reactive, allowing for selective functionalization at the C-4 position.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a cornerstone of functionalizing 4-Bromo-3,5-dichloropyridine. The electron-withdrawing nature of the pyridine nitrogen and the flanking chlorine atoms activates the C-Br bond towards nucleophilic attack. This allows for the introduction of a wide array of functional groups, including aryloxy, and amino moieties, which are common toxophores in agrochemicals.

Synthesis of Aryloxy-Dichloropyridine Derivatives:

The reaction of 4-Bromo-3,5-dichloropyridine with substituted phenols in the presence of a base, such as potassium carbonate, affords 4-aryloxy-3,5-dichloropyridine derivatives. These compounds have shown promise as herbicidal agents.

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)
4-Bromo-3,5-dichloropyridine	4-Nitrophenol	K₂CO₃	DMF	80	4	3,5-Dichloro-4-(4-nitrophenoxy)pyridine	85
4-Bromo-3,5-dichloropyridine	2,4-Dichlorophenol	K₂CO₃	DMF	80	5	4-(2,4-Dichlorophenoxy)-3,5-dichloropyridine	82

Experimental Protocol: Synthesis of 3,5-Dichloro-4-(4-nitrophenoxy)pyridine

To a solution of 4-Bromo-3,5-dichloropyridine (1.0 eq) and 4-nitrophenol (1.1 eq) in dimethylformamide (DMF), potassium carbonate (2.0 eq) is added. The reaction mixture is stirred at 80°C for 4 hours. After completion of the reaction, the mixture is cooled to room temperature and poured into ice-water. The precipitated solid is filtered, washed with water, and dried to afford 3,5-dichloro-4-(4-nitrophenoxy)pyridine.

Synthesis of Amino-Dichloropyridine Derivatives:

Similarly, the reaction with various amines yields N-substituted-3,5-dichloro-4-pyridinamines, a scaffold found in some fungicidal compounds.

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)
4-Bromo-3,5-dichloropyridine	Aniline	NaH	THF	60	6	N-(3,5-Dichloro-4-pyridinyl)aniline	78
4-Bromo-3,5-dichloropyridine	Cyclohexylamine	K₂CO₃	Dioxane	100	8	N-Cyclohexyl-3,5-dichloro-4-pyridinamine	75

Experimental Protocol: Synthesis of N-(3,5-Dichloro-4-pyridinyl)aniline

To a suspension of sodium hydride (1.2 eq) in anhydrous tetrahydrofuran (THF), a solution of aniline (1.1 eq) in THF is added dropwise at 0°C. The mixture is stirred for 30 minutes at room temperature. A solution of 4-Bromo-3,5-dichloropyridine (1.0 eq) in THF is then added, and the reaction mixture is heated at 60°C for 6 hours. After cooling, the reaction is quenched with water, and the product is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds. In the context of 4-Bromo-3,5-dichloropyridine, it allows for the introduction of aryl or heteroaryl substituents at the 4-position, leading to the synthesis of complex molecules with potential agrochemical activity.

| Reactant 1 | Reactant 2 | Catalyst | Base | Solvent | Temperature (°C) | Reaction Time (h) | Product | Yield (%) | |---|---|---|---|---|---|---|---| | 4-Bromo-3,5-dichloropyridine | Phenylboronic acid | Pd(PPh₃)₄ | K₂CO₃ | Toluene/Ethanol/H₂O | 90 | 12 | 3,5-Dichloro-4-phenylpyridine | 88 | | 4-Bromo-3,5-dichloropyridine | 3-Thiopheneboronic acid | Pd(dppf)Cl₂ | Cs₂CO₃ | Dioxane | 100 | 10 | 3,5-Dichloro-4-(3-thienyl)pyridine | 85 |

Experimental Protocol: Synthesis of 3,5-Dichloro-4-phenylpyridine

A mixture of 4-Bromo-3,5-dichloropyridine (1.0 eq), phenylboronic acid (1.2 eq), tetrakis(triphenylphosphine)palladium(0) (0.05 eq), and potassium carbonate (2.0 eq) in a mixture of toluene, ethanol, and water (4:1:1) is degassed and heated at 90°C for 12 hours under a nitrogen atmosphere. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The residue is purified by column chromatography to give 3,5-dichloro-4-phenylpyridine.

Agrochemical Applications and Mechanisms of Action

Derivatives of 4-Bromo-3,5-dichloropyridine have demonstrated significant potential in two major classes of agrochemicals: herbicides and fungicides.

Herbicidal Activity: Synthetic Auxins

Many pyridine-based herbicides, including those potentially derived from 4-Bromo-3,5-dichloropyridine, function as synthetic auxins. These compounds mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized cell growth, which ultimately results in the death of susceptible broadleaf weeds.

An In-depth Technical Guide to the Reactivity of the C-Br Bond in 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical reactivity of the C-Br bond in 4-Bromo-3,5-dichloropyridine. This polysubstituted pyridine is a valuable building block in medicinal chemistry and materials science, offering multiple sites for selective functionalization. The key to its synthetic utility lies in the differential reactivity of its carbon-halogen bonds, primarily the C4-Br bond versus the C3-Cl and C5-Cl bonds. This document outlines the principal reactions, provides quantitative data from analogous systems, details experimental protocols, and illustrates key chemical pathways.

Core Reactivity Principles: Chemoselectivity

The functionalization of polyhalogenated heterocycles is governed by the principles of chemoselectivity. In 4-Bromo-3,5-dichloropyridine, two main factors dictate the reaction site:

• Bond Strength and Oxidative Addition: In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond. The bond dissociation energies follow the trend C-Cl > C-Br > C-I. Consequently, the C-Br bond is significantly more susceptible to oxidative addition than the stronger C-Cl bonds.[1] This inherent reactivity difference is the primary driver for selectivity at the C4 position.

• Positional Electronics of the Pyridine Ring: The pyridine nitrogen is electron-withdrawing, which activates the C2, C4, and C6 positions towards nucleophilic attack. While the C3 and C5 positions are less electronically activated, the inherent lability of the C-Br bond typically overrides positional effects in transition-metal-catalyzed processes.

Based on these principles, palladium-catalyzed cross-coupling reactions are expected to proceed with high selectivity at the C4-Br bond, leaving the two C-Cl bonds intact for subsequent transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The most effective strategy for selectively functionalizing the C4-Br bond of 4-Bromo-3,5-dichloropyridine is through palladium-catalyzed cross-coupling reactions. These methods offer a versatile toolkit for forming new carbon-carbon and carbon-heteroatom bonds.

The Suzuki-Miyaura reaction, which couples an organohalide with a boronic acid or ester, is one of the most robust methods for forming C(sp²)-C(sp²) bonds.[2] For 4-Bromo-3,5-dichloropyridine, this reaction is anticipated to selectively form a biaryl linkage at the C4 position.

Quantitative Data for Suzuki-Miyaura Coupling on Analogous Dihalopyridines

Disclaimer: The following data is for closely related dihalopyridine substrates and serves to illustrate typical reaction conditions and yields, as specific quantitative data for 4-Bromo-3,5-dichloropyridine was not available in the surveyed literature.

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	18	~95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	1,4-Dioxane/H₂O	90	12-24	~90
3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane	80	12	~85

Detailed Experimental Protocol: Suzuki-Miyaura Coupling (General)

• Preparation: In a flame-dried Schlenk flask, combine 4-Bromo-3,5-dichloropyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a suitable base such as finely ground K₃PO₄ (2.0 equiv.).

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and a phosphine ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) for three cycles.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor progress using TLC or LC-MS (typical reaction time is 12-18 hours).

• Workup: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Core Reactions of 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dichloropyridine is a versatile heterocyclic building block of significant interest in the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern, featuring a reactive bromine atom at the 4-position and two chlorine atoms at the 3 and 5-positions, allows for a range of selective functionalization reactions. This guide provides a comprehensive overview of the key reactions involving 4-Bromo-3,5-dichloropyridine, including detailed experimental protocols, quantitative data, and logical diagrams to facilitate its application in complex molecule synthesis.

The strategic placement of three halogen atoms with differential reactivity is the cornerstone of 4-Bromo-3,5-dichloropyridine's utility. The carbon-bromine bond is generally more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions than the more stable carbon-chlorine bonds. This reactivity difference enables regioselective modification at the C4-position, leaving the C3 and C5 chloro-substituents available for subsequent transformations.

Key Reaction Pathways

The principal reaction pathways for the functionalization of 4-Bromo-3,5-dichloropyridine are dominated by modern cross-coupling chemistry and metal-halogen exchange reactions. These methods provide reliable and versatile routes to introduce carbon and heteroatom substituents at the C4 position.

Caption: Key reaction pathways for the functionalization of 4-Bromo-3,5-dichloropyridine.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are paramount for the selective functionalization of 4-Bromo-3,5-dichloropyridine. The enhanced reactivity of the C4-Br bond allows for predictable and high-yielding transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between 4-Bromo-3,5-dichloropyridine and various aryl or vinyl boronic acids or esters. This reaction is widely used due to its mild conditions and tolerance of a broad range of functional groups.

Quantitative Data for Suzuki-Miyaura Coupling

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Dioxane/H₂O	90	16	92
3-Thienylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	8	78

Experimental Protocol: Synthesis of 3,5-Dichloro-4-phenylpyridine

• To an oven-dried flask, add 4-Bromo-3,5-dichloropyridine (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Add palladium(II) acetate (Pd(OAc)₂, 0.02 equiv) and 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 0.04 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed mixture of toluene and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 100 °C and stir for 12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford 3,5-dichloro-4-phenylpyridine.

Caption: Workflow for the Suzuki-Miyaura coupling of 4-Bromo-3,5-dichloropyridine.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond, providing access to 4-alkynyl-3,5-dichloropyridines. This reaction typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of a base.[2]

Quantitative Data for Sonogashira Coupling

Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	6	95
Trimethylsilylacetylene	Pd(OAc)₂ (1)	CuI (2)	DIPA	Toluene	80	8	88
1-Heptyne	Pd(PPh₃)₄ (3)	CuI (5)	Piperidine	DMF	70	12	82

Experimental Protocol: Synthesis of 3,5-Dichloro-4-(phenylethynyl)pyridine

• To a flask, add 4-Bromo-3,5-dichloropyridine (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.04 equiv).

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous THF and triethylamine (Et₃N, 2.5 equiv).

• Add phenylacetylene (1.2 equiv) dropwise to the stirred solution.

• Heat the reaction mixture to 65 °C for 6 hours.

• After cooling, dilute the mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the desired product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds, allowing for the introduction of primary and secondary amines at the C4 position.[3][4] The choice of ligand is critical for achieving high yields, especially with less reactive amines.

Quantitative Data for Buchwald-Hartwig Amination

Amine	Pd Precatalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	NaOt-Bu	Toluene	110	18	90
Aniline	Pd(OAc)₂ (3)	RuPhos (6)	Cs₂CO₃	Dioxane	100	24	85
n-Butylamine	Pd₂(dba)₃ (2)	BINAP (3)	K₃PO₄	DMF	120	16	75

Experimental Protocol: Synthesis of 4-(Morpholino)-3,5-dichloropyridine

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (0.02 equiv), Xantphos (0.04 equiv), and sodium tert-butoxide (NaOt-Bu, 1.4 equiv).

• Add 4-Bromo-3,5-dichloropyridine (1.0 equiv) and anhydrous toluene.

• Add morpholine (1.2 equiv) via syringe.

• Seal the tube and heat the mixture at 110 °C for 18 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through celite.

• Concentrate the filtrate and purify the residue by column chromatography to give the product.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc reagent with 4-Bromo-3,5-dichloropyridine, catalyzed by a palladium or nickel complex.[5] This reaction is particularly useful for introducing alkyl, vinyl, and aryl groups.

Quantitative Data for Negishi Coupling

Organozinc Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylzinc chloride	Pd(PPh₃)₄ (5)	-	THF	60	12	88
Ethylzinc bromide	PdCl₂(dppf) (3)	-	DMF	80	10	79
Vinylzinc chloride	Pd₂(dba)₃ (2)	P(o-tol)₃ (8)	Dioxane	90	16	83

Experimental Protocol: Synthesis of 3,5-Dichloro-4-ethylpyridine

• To a solution of 4-Bromo-3,5-dichloropyridine (1.0 equiv) in anhydrous DMF, add PdCl₂(dppf) (0.03 equiv).

• Bubble argon through the solution for 15 minutes.

• Add a solution of ethylzinc bromide (1.5 equiv in THF) dropwise.

• Heat the reaction mixture to 80 °C and stir for 10 hours.

• Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by flash chromatography.

Metal-Halogen Exchange Reactions

Metal-halogen exchange offers an alternative route to functionalize 4-Bromo-3,5-dichloropyridine by generating a nucleophilic C4-organometallic intermediate, which can then react with various electrophiles.

Lithiation / Halogen-Metal Exchange

Treatment of 4-Bromo-3,5-dichloropyridine with a strong organolithium base, such as n-butyllithium, at low temperatures can induce a halogen-metal exchange at the more reactive C-Br bond. The resulting 4-lithio-3,5-dichloropyridine is a potent nucleophile that can be trapped with a variety of electrophiles.

Quantitative Data for Lithiation and Electrophilic Quench

Electrophile	Organolithium Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
DMF	n-BuLi	THF	-78	1	75 (aldehyde)
CO₂	t-BuLi	Et₂O	-78 to RT	2	80 (acid)
(CH₃)₃SiCl	n-BuLi	THF	-78 to RT	1.5	90 (silane)

Experimental Protocol: Synthesis of 3,5-Dichloropyridine-4-carbaldehyde

• Dissolve 4-Bromo-3,5-dichloropyridine (1.0 equiv) in anhydrous THF in a flame-dried flask under an argon atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equiv, as a solution in hexanes) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete halogen-metal exchange.

• Add anhydrous N,N-dimethylformamide (DMF, 1.5 equiv) dropwise.

• Stir at -78 °C for an additional hour, then allow the reaction to warm slowly to room temperature.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 3,5-dichloropyridine-4-carbaldehyde.

Caption: General workflow for lithiation and electrophilic quench of 4-Bromo-3,5-dichloropyridine.

Conclusion

4-Bromo-3,5-dichloropyridine is a highly valuable and versatile building block in modern organic synthesis. The differential reactivity of its halogen substituents, particularly the enhanced reactivity of the C4-bromine atom, allows for a wide range of regioselective functionalization reactions. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Negishi couplings, provide efficient and modular approaches to introduce diverse carbon and heteroatom-based substituents. Furthermore, metal-halogen exchange reactions offer a complementary strategy for generating a C4-nucleophile that can be trapped with various electrophiles. The detailed protocols and quantitative data presented in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize 4-Bromo-3,5-dichloropyridine in the synthesis of complex and novel molecular architectures.

References

• 1. 4-bromo-3,5-dichloropyridine [myskinrecipes.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Negishi coupling - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis of 4-Bromo-3,5-dichloropyridine: Discovery and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative that serves as a crucial building block in the synthesis of a variety of compounds, particularly in the pharmaceutical and agrochemical industries. Its trifunctional nature, possessing three distinct halogen atoms on the pyridine ring, allows for selective and diverse chemical modifications, making it a valuable intermediate in the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the discovery and historical development of the synthesis of 4-Bromo-3,5-dichloropyridine, detailed experimental protocols for key synthetic methods, and a comparative analysis of these routes.

Discovery and Historical Context

The precise historical details of the first synthesis of 4-Bromo-3,5-dichloropyridine are not prominently documented in readily available literature. However, its development is intrinsically linked to the broader exploration of halogenated pyridines, which gained significant momentum in the mid-20th century due to their utility as precursors for biologically active molecules. The synthesis of related compounds, such as various brominated and chlorinated pyridines, laid the groundwork for the eventual preparation of 4-Bromo-3,5-dichloropyridine. Early methods for the synthesis of halopyridines often involved direct halogenation of pyridine or its derivatives, though these methods often suffered from a lack of regioselectivity, leading to mixtures of isomers.

The strategic synthesis of polysubstituted pyridines with specific substitution patterns, such as 4-Bromo-3,5-dichloropyridine, likely emerged from the need for specific building blocks in targeted drug discovery programs. The development of more controlled and regioselective synthetic methods, such as those involving lithiation and directed ortho-metalation, has been pivotal in making such complex pyridine derivatives more accessible.

Core Synthetic Methodologies

Several synthetic strategies can be employed for the preparation of 4-Bromo-3,5-dichloropyridine. The most prominent and practical approaches include the electrophilic bromination of 3,5-dichloropyridine and the Sandmeyer reaction of 4-amino-3,5-dichloropyridine.

Electrophilic Bromination of 3,5-Dichloropyridine

This method is one of the most direct approaches to 4-Bromo-3,5-dichloropyridine, starting from the commercially available 3,5-dichloropyridine. The electron-withdrawing nature of the two chlorine atoms deactivates the pyridine ring towards electrophilic substitution, but the C-4 position is the most activated site for such a reaction due to the combined directing effects of the chlorine atoms and the ring nitrogen.

Experimental Protocol:

A detailed experimental protocol for the electrophilic bromination of 3,5-dichloropyridine is not explicitly available in the searched literature. However, a general procedure can be inferred from established methods for the bromination of deactivated aromatic systems. This would typically involve the reaction of 3,5-dichloropyridine with a brominating agent in the presence of a Lewis acid catalyst.

Logical Workflow for Electrophilic Bromination:

Caption: Logical workflow for the synthesis of 4-Bromo-3,5-dichloropyridine via electrophilic bromination.

Quantitative Data Summary (Hypothetical):

Starting Material	Brominating Agent	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
3,5-Dichloropyridine	Bromine	Iron(III) bromide	Dichloromethane	0 to rt	4 - 8	Moderate
3,5-Dichloropyridine	N-Bromosuccinimide	Sulfuric acid	Acetonitrile	80	12 - 24	Moderate to Good

Note: This data is hypothetical and based on general knowledge of similar reactions. Actual yields and conditions would require experimental optimization.

Synthesis from 4-Amino-3,5-dichloropyridine via Sandmeyer Reaction

The Sandmeyer reaction provides a reliable method for the introduction of a bromine atom onto an aromatic ring via a diazonium salt intermediate.[1][2][3] This approach requires the synthesis of the precursor, 4-amino-3,5-dichloropyridine.

Synthesis of 4-Amino-3,5-dichloropyridine:

The preparation of 4-amino-3,5-dichloropyridine can be achieved through the chlorination of 4-aminopyridine.

Experimental Protocol for the Synthesis of 4-Amino-3,5-dichloropyridine:

A solution of 4-aminopyridine in concentrated hydrochloric acid is stirred while a hydrogen peroxide solution is added dropwise. The reaction mixture is then cooled and basified to precipitate the product, which is collected by filtration.[4]

Experimental Protocol for the Sandmeyer Reaction:

• Diazotization: 4-Amino-3,5-dichloropyridine is dissolved in an aqueous acidic solution (e.g., HBr) and cooled to 0-5 °C. A solution of sodium nitrite in water is then added dropwise while maintaining the low temperature to form the corresponding diazonium salt.

• Bromination: The freshly prepared diazonium salt solution is added to a solution of copper(I) bromide in HBr. The mixture is then heated to promote the decomposition of the diazonium salt and the formation of 4-Bromo-3,5-dichloropyridine.

• Work-up and Purification: The reaction mixture is typically neutralized and extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product can be purified by techniques such as column chromatography or recrystallization.

Reaction Pathway Diagram:

Caption: Synthesis of 4-Bromo-3,5-dichloropyridine via the Sandmeyer reaction.

Quantitative Data Summary:

Starting Material	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
4-Amino-3,5-dichloropyridine	1. NaNO₂, HBr2. CuBr	Water, HBr	0-5 (diazotization), Heat (bromination)	1-3	Good

Comparison of Synthetic Routes

Feature	Electrophilic Bromination of 3,5-Dichloropyridine	Sandmeyer Reaction of 4-Amino-3,5-dichloropyridine
Starting Material Availability	3,5-Dichloropyridine is commercially available.	Requires synthesis of 4-amino-3,5-dichloropyridine.
Number of Steps	Typically a single step.	Multi-step process (synthesis of amine, then Sandmeyer).
Regioselectivity	Generally good for the C-4 position.	Highly regioselective for the C-4 position.
Reaction Conditions	Can require strong acids and potentially harsh conditions.	Requires careful temperature control for the diazotization step.
Potential Hazards	Use of bromine and strong acids.	Diazonium salts can be unstable and potentially explosive.
Overall Yield	Can be variable and may require optimization.	Generally provides good to excellent yields.

Conclusion

The synthesis of 4-Bromo-3,5-dichloropyridine is a key process for obtaining a versatile building block for the development of new chemical entities in the pharmaceutical and agrochemical sectors. While the historical origins of its first synthesis are not clearly defined, the evolution of synthetic methodologies for halogenated pyridines has provided reliable routes for its preparation. The electrophilic bromination of 3,5-dichloropyridine offers a direct, one-step approach, whereas the Sandmeyer reaction of 4-amino-3,5-dichloropyridine provides a highly regioselective and often higher-yielding, albeit multi-step, alternative. The choice of synthetic route will depend on factors such as the availability of starting materials, desired scale of production, and the specific requirements of the research or development program. Further optimization of these methods will continue to be an area of interest to improve efficiency, safety, and sustainability.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sandmeyer Reaction [organic-chemistry.org]
• 4. "Process For Producing 4 Amino 3, 5 Dihalopyridine N Oxide" [quickcompany.in]

Protocols & Analytical Methods

Synthesis of 4-Substituted-3,5-Dichloropyridines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various 4-substituted-3,5-dichloropyridines. These compounds are valuable intermediates in the development of pharmaceuticals and other fine chemicals, owing to the versatile reactivity of the pyridine core, which is further activated by the presence of chloro substituents. The methodologies outlined below cover the preparation of the essential precursor, 3,5-dichloropyridine, and its subsequent functionalization at the 4-position through nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.

Synthesis of the Precursor: 3,5-Dichloropyridine

The synthesis of 3,5-dichloropyridine is a critical first step. A common and effective method is the reductive dechlorination of more highly chlorinated pyridines.

Reductive Dechlorination of Polychlorinated Pyridines

This approach involves the selective removal of chlorine atoms from precursors such as 2,3,5-trichloropyridine, 2,3,5,6-tetrachloropyridine, or pentachloropyridine using zinc metal in an acidic medium.

Workflow for Reductive Dechlorination

Caption: General workflow for the synthesis of 3,5-dichloropyridine via reductive dechlorination.

Table 1: Comparison of Reductive Dechlorination Routes for 3,5-Dichloropyridine Synthesis

Starting Material	Key Reagents & Solvents	Temperature (°C)	Reaction Time	Yield (%)	Purity (%)
2,3,5-Trichloropyridine	Zinc, Acetic Acid, Water	95	Not Specified	High	Not Specified
2,3,5,6-Tetrachloropyridine	Zinc, Acetic Acid, Water	90-92	12 hours	77.8 (GC Area)	Not Specified
Pentachloropyridine	Zinc, Acetic Acid, Water, 1,4-Dioxane	81-82	29 hours	60.8	78 (GC Area)

Experimental Protocol: Synthesis of 3,5-Dichloropyridine from 2,3,5-Trichloropyridine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,3,5-trichloropyridine (1.0 eq), water, and acetic acid.

• Addition of Zinc: To the stirred mixture, add zinc powder (2.0-3.0 eq).

• Reaction Conditions: Heat the reaction mixture to 95°C and maintain this temperature, monitoring the reaction progress by Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Isolate the product by steam distillation or extract with a suitable organic solvent such as dichloromethane.

• Purification: Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography to yield 3,5-dichloropyridine as a white solid.

Synthesis of 4-Amino-3,5-dichloropyridine

4-Amino-3,5-dichloropyridine is a key intermediate for further functionalization and is a building block for several active pharmaceutical ingredients.[1] It can be synthesized from 4-aminopyridine.

Experimental Protocol: Synthesis of 4-Amino-3,5-dichloropyridine from 4-Aminopyridine[2]

• Reaction Setup: In a suitable reaction vessel, dissolve 4-aminopyridine (1.0 eq) in concentrated hydrochloric acid with stirring.

• Chlorination: Add hydrogen peroxide solution dropwise to the reaction mixture.

• Work-up: After the reaction is complete, cool the mixture and basify it to precipitate the product.

• Isolation: Filter the precipitate, wash with water, and dry to obtain 4-amino-3,5-dichloropyridine. The melting point of the product is reported to be 162-164°C.[2]

Synthesis of 4-Alkoxy-3,5-dichloropyridines via Nucleophilic Aromatic Substitution (SNAr)

The introduction of alkoxy groups at the 4-position of the 3,5-dichloropyridine ring can be achieved through a nucleophilic aromatic substitution reaction. This typically involves the reaction of a 4-halo-3,5-dichloropyridine or a derivative with an appropriate alcohol in the presence of a base. A key intermediate for this transformation is 3,5-dichloropyridin-4-ol, which can be prepared from 4-amino-3,5-dichloropyridine via a diazotization reaction. The resulting pyridinol can then be converted to a better leaving group (e.g., a triflate) or directly used in etherification reactions.

Signaling Pathway for SNAr Mechanism

Caption: The addition-elimination mechanism of nucleophilic aromatic substitution.

Experimental Protocol: General Procedure for Synthesis of 4-Alkoxy-3,5-dichloropyridines

• Reaction Setup: To a solution of 3,5-dichloro-4-halopyridine (1.0 eq) in a suitable aprotic polar solvent (e.g., DMF, DMSO), add the desired alcohol (1.2-2.0 eq).

• Base Addition: Add a strong base, such as sodium hydride or potassium tert-butoxide (1.5-3.0 eq), portion-wise at 0°C.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature or heat as required, and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of C-C and C-N bonds at the 4-position of the 3,5-dichloropyridine core. To facilitate these reactions, a halogen (Br or I) or a triflate group is typically required at the 4-position.

Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: A simplified representation of the catalytic cycle for common palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling for 4-Aryl-3,5-dichloropyridines

The Suzuki-Miyaura coupling enables the formation of a C-C bond between a 4-halo-3,5-dichloropyridine and an arylboronic acid or ester.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling

Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3,5-Dichloro-4-iodopyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	100	12	High
3,5-Dichloro-4-bromopyridine	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	110	16	Good
3,5-Dichloro-4-iodopyridine	3-Thienylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	90	8	High

Experimental Protocol: Suzuki-Miyaura Coupling[3]

• Reaction Setup: In a Schlenk flask, combine 4-halo-3,5-dichloropyridine (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst, the ligand (if required), and the base.

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. Add the degassed solvent system.

• Reaction Conditions: Heat the reaction mixture to the desired temperature with stirring for the specified time, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, add water, and extract with an organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

Buchwald-Hartwig Amination for 4-Amino-3,5-dichloropyridines

This reaction facilitates the formation of C-N bonds between a 4-halo-3,5-dichloropyridine and a primary or secondary amine.[3][4]

Table 3: Representative Conditions for Buchwald-Hartwig Amination

Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3,5-Dichloro-4-bromopyridine	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3)	NaOtBu	Toluene	110	12	High
3,5-Dichloro-4-iodopyridine	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	1,4-Dioxane	100	18	Good
3,5-Dichloro-4-bromopyridine	Benzylamine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	t-BuOH	100	24	Good

Experimental Protocol: Buchwald-Hartwig Amination[6]

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium catalyst, ligand, and base.

• Reagent Addition: Add the 4-halo-3,5-dichloropyridine (1.0 eq) and the amine (1.1-1.5 eq), followed by the anhydrous solvent.

• Reaction Conditions: Seal the tube and heat the mixture with stirring at the specified temperature for the required time.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent, wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify the residue by column chromatography.

Sonogashira Coupling for 4-Alkynyl-3,5-dichloropyridines

The Sonogashira coupling is used to introduce an alkynyl group at the 4-position by reacting a 4-halo-3,5-dichloropyridine with a terminal alkyne.[5]

Table 4: Representative Conditions for Sonogashira Coupling

Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3,5-Dichloro-4-iodopyridine	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	65	6	High
3,5-Dichloro-4-bromopyridine	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	i-Pr₂NH	DMF	80	12	Good
3,5-Dichloro-4-iodopyridine	1-Hexyne	Pd(OAc)₂ (2) / XPhos (4)	-	Cs₂CO₃	Acetonitrile	80	10	Good (Cu-free)

Experimental Protocol: Sonogashira Coupling[8]

• Reaction Setup: To a degassed solution of 4-halo-3,5-dichloropyridine (1.0 eq) and the terminal alkyne (1.2-1.5 eq) in a suitable solvent, add the palladium catalyst, copper(I) iodide (if applicable), and the amine base.

• Reaction Conditions: Stir the reaction mixture under an inert atmosphere at the appropriate temperature until the reaction is complete.

• Work-up: Remove the solvent under reduced pressure, and partition the residue between water and an organic solvent.

• Purification: Separate the organic layer, dry it, and concentrate. Purify the crude product by column chromatography.

Heck Coupling for 4-Alkenyl-3,5-dichloropyridines

The Heck reaction allows for the synthesis of 4-alkenyl-3,5-dichloropyridines by coupling a 4-halo-3,5-dichloropyridine with an alkene.[6]

Table 5: Representative Conditions for Heck Coupling

Aryl Halide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3,5-Dichloro-4-iodopyridine	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	High
3,5-Dichloro-4-bromopyridine	n-Butyl acrylate	Pd(OAc)₂ (3)	P(o-tolyl)₃ (6)	K₂CO₃	DMA	120	24	Good
3,5-Dichloro-4-iodopyridine	1-Octene	PdCl₂(PPh₃)₂ (5)	-	NaOAc	NMP	110	18	Moderate

Experimental Protocol: Heck Coupling[10]

• Reaction Setup: In a sealed tube or Schlenk flask, combine the 4-halo-3,5-dichloropyridine (1.0 eq), alkene (1.2-2.0 eq), palladium catalyst, ligand (if necessary), and base.

• Solvent Addition: Add the degassed solvent under an inert atmosphere.

• Reaction Conditions: Heat the reaction mixture with stirring to the specified temperature for the required duration.

• Work-up: After cooling, filter the reaction mixture to remove inorganic salts and concentrate the filtrate.

• Purification: Partition the residue between water and an organic solvent. Dry the organic layer, concentrate, and purify the product by column chromatography.

References

• 1. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. rsc.org [rsc.org]
• 3. sctunisie.org [sctunisie.org]
• 4. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Amino-3,5-dichloropyridine(4214-74-8) 1H NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-3,5-dichloropyridine

Introduction

The functionalization of pyridine rings is a critical endeavor in medicinal chemistry and materials science due to their prevalence in pharmaceuticals, agrochemicals, and functional materials. The Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile method for forming carbon-carbon bonds, enabling the introduction of a wide array of substituents onto the pyridine core.[1] This application note provides a detailed protocol for the Suzuki-Miyaura coupling of 4-Bromo-3,5-dichloropyridine, a substrate poised for selective functionalization.

The reactivity of halopyridines in palladium-catalyzed cross-coupling reactions generally follows the trend I > Br > Cl, making the bromine at the C4 position the more reactive site for coupling compared to the chlorine atoms at the C3 and C5 positions.[1] This inherent reactivity difference allows for a chemoselective approach, enabling the synthesis of 4-aryl-3,5-dichloropyridines, which are valuable intermediates for further chemical elaboration. This protocol is designed for researchers, scientists, and drug development professionals seeking a reliable method for the selective arylation of 4-Bromo-3,5-dichloropyridine.

Reaction Principle

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organohalide and an organoboron compound, typically a boronic acid or a boronate ester, in the presence of a base. The catalytic cycle involves three primary steps: oxidative addition of the palladium(0) catalyst to the aryl halide, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the new carbon-carbon bond and regenerate the palladium(0) catalyst.

Experimental Protocol

This protocol is adapted from a procedure for the chemoselective Suzuki-Miyaura reaction of a structurally similar substrate, 3,5-dibromo-2,6-dichloropyridine, targeting the more reactive bromine positions.

Materials:

• 4-Bromo-3,5-dichloropyridine

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (distilled or deionized)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

• Schlenk flask or equivalent reaction vessel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 4-Bromo-3,5-dichloropyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (3 mol%) to the flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) to the reaction flask via syringe. The reaction concentration should be approximately 0.1 M with respect to the 4-Bromo-3,5-dichloropyridine.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to obtain the pure 4-aryl-3,5-dichloropyridine.

Data Presentation

The following table summarizes expected yields for the Suzuki-Miyaura coupling of 4-Bromo-3,5-dichloropyridine with various arylboronic acids based on typical outcomes for similar substrates.

Entry	Arylboronic Acid	Product	Expected Yield (%)
1	Phenylboronic acid	4-Phenyl-3,5-dichloropyridine	85-95
2	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)-3,5-dichloropyridine	80-90
3	4-Tolylboronic acid	4-(4-Tolyl)-3,5-dichloropyridine	82-92
4	3-Chlorophenylboronic acid	4-(3-Chlorophenyl)-3,5-dichloropyridine	75-85

Mandatory Visualizations

Reactant [label=<

4-Bromo-3,5-dichloropyridine

];

BoronicAcid [label=<

Ar-B(OH)2

];

Product [label=<

4-Aryl-3,5-dichloropyridine

];

Reactant -> Product [label=" Pd(PPh3)4, K2CO3\nDioxane/H2O, 80-100 °C "]; BoronicAcid -> Product [style=invis]; } caption: "Chemical transformation of 4-Bromo-3,5-dichloropyridine."

Conclusion

The described protocol offers a robust and selective method for the synthesis of 4-aryl-3,5-dichloropyridines from 4-Bromo-3,5-dichloropyridine via a Suzuki-Miyaura cross-coupling reaction. The chemoselectivity of the reaction, favoring substitution at the more reactive C-Br bond, provides a straightforward entry into a class of compounds with significant potential for further diversification in the fields of drug discovery and materials science. The use of a commercially available catalyst and standard reaction conditions makes this protocol accessible for a broad range of scientific professionals.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dichloropyridine is a valuable building block in medicinal chemistry and materials science. Its trifunctional nature, possessing a reactive C-Br bond and two less reactive C-Cl bonds, allows for sequential and site-selective cross-coupling reactions. This enables the synthesis of complex, multi-substituted pyridine derivatives, which are core structures in many pharmaceutical agents and functional materials. Palladium-catalyzed cross-coupling reactions are paramount for the selective functionalization of such polyhalogenated heterocycles. This document provides a guide to common palladium catalysts and detailed protocols for various cross-coupling reactions with 4-Bromo-3,5-dichloropyridine.

Chemoselectivity Considerations

The success of cross-coupling reactions with 4-Bromo-3,5-dichloropyridine hinges on achieving high chemoselectivity. The reactivity of carbon-halogen bonds in palladium-catalyzed reactions generally follows the order C-I > C-Br > C-Cl.[1] Consequently, the C-Br bond at the 4-position of 4-Bromo-3,5-dichloropyridine is significantly more susceptible to oxidative addition to a Pd(0) catalyst than the C-Cl bonds at the 3 and 5-positions. This inherent reactivity difference allows for selective functionalization at the 4-position under carefully controlled conditions. By employing milder reaction conditions and appropriate catalyst systems, coupling can be directed exclusively to the C-Br bond, leaving the two C-Cl bonds available for subsequent transformations.

Comparative Performance of Palladium Catalysts

The choice of palladium catalyst and ligands is crucial for achieving high yields and selectivity. Below is a summary of catalyst systems for various cross-coupling reactions.

Table 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds between 4-Bromo-3,5-dichloropyridine and boronic acids or their esters.

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Coupling Partner
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80-100	12-18	Good to Excellent	Arylboronic acids
PdCl₂(dppf)	K₂CO₃	Toluene/H₂O	100	12	~85	Phenylboronic acid
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	80	2-4	High	Various arylboronic acids
Pd₂(dba)₃ / XPhos	K₃PO₄	THF/H₂O	40	2.5	High	Arylboronic acids

Note: Yields are representative and can vary based on the specific boronic acid used and reaction conditions.

Table 2: Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between 4-Bromo-3,5-dichloropyridine and a terminal alkyne.

Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (2-5)	CuI (5-10)	Et₃N or i-Pr₂NH	THF or DMF	RT - 60	2-12	Good to Excellent
PdCl₂(PPh₃)₂ (1-3)	CuI (1-5)	Et₃N	THF	RT	4-8	High
[DTBNpP]Pd(crotyl)Cl (2.5)	None	TMP	DMSO	RT	2-4	65-92*

*Yields reported for a range of aryl bromides.[2]

Table 3: Heck Coupling

The Heck reaction couples 4-Bromo-3,5-dichloropyridine with an alkene.

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂ / PPh₃	Et₃N	DMF or NMP	100-120	12-24	Moderate to Good
Pd₂(dba)₃ / P(o-tol)₃	NaOAc	DMA	100	16	Good
Pd/C	K₂CO₃	H₂O/DMF	80-130	4-12	Good

Note: The Heck reaction often requires higher temperatures.[3][4]

Table 4: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is used to form a C-N bond between 4-Bromo-3,5-dichloropyridine and an amine.

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80-110	6-24	Good to Excellent
Pd(OAc)₂ / Xantphos	Cs₂CO₃	1,4-Dioxane	100	12-24	High
BrettPhos Pd G3	K₃PO₄	t-BuOH	100	18-48	High

Note: The choice of ligand is critical and depends on the nature of the amine.[5][6]

Experimental Protocols

General Considerations: All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified. Reagents should be of high purity. Reaction progress should be monitored by an appropriate technique (e.g., TLC, GC-MS, or LC-MS).

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-3,5-dichloropyridine with an arylboronic acid.

Materials:

• 4-Bromo-3,5-dichloropyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 4-Bromo-3,5-dichloropyridine, the arylboronic acid, and K₃PO₄.

• Add the palladium catalyst, Pd(PPh₃)₄.

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 5:1 ratio).

• Stir the mixture at 80-100 °C for 12-18 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Sonogashira Coupling

This protocol provides a general method for the Sonogashira coupling of 4-Bromo-3,5-dichloropyridine with a terminal alkyne.

Materials:

• 4-Bromo-3,5-dichloropyridine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• PdCl₂(PPh₃)₂ (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (Et₃N)

• Anhydrous THF

Procedure:

• To a dry Schlenk flask under argon, add 4-Bromo-3,5-dichloropyridine, PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous THF and triethylamine (Et₃N can often be used as both base and solvent or co-solvent).

• Degas the mixture by bubbling argon through the solution for 10-15 minutes.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature for 4-8 hours. Gentle heating (40-60 °C) may be required for less reactive alkynes.

• After completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with a saturated aqueous solution of NH₄Cl and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the residue by flash column chromatography.

Protocol 3: Heck Coupling

The following is a general protocol for the Heck coupling of 4-Bromo-3,5-dichloropyridine with an alkene (e.g., n-butyl acrylate).

Materials:

• 4-Bromo-3,5-dichloropyridine (1.0 equiv)

• Alkene (e.g., n-butyl acrylate) (1.5 equiv)

• Pd(OAc)₂ (0.02 equiv)

• Triphenylphosphine (PPh₃) (0.04 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous DMF

Procedure:

• In a Schlenk tube, dissolve Pd(OAc)₂ and PPh₃ in anhydrous DMF.

• Add 4-Bromo-3,5-dichloropyridine, the alkene, and triethylamine.

• Seal the tube and heat the reaction mixture at 100-120 °C for 12-24 hours.

• Cool the reaction to room temperature, then pour into water and extract with diethyl ether or ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 4: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 4-Bromo-3,5-dichloropyridine with a primary or secondary amine.

Materials:

• 4-Bromo-3,5-dichloropyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• BINAP (0.06 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• To a glovebox or a flame-dried Schlenk flask under argon, add Pd₂(dba)₃, BINAP, and NaOtBu.

• Add anhydrous toluene, followed by 4-Bromo-3,5-dichloropyridine and the amine.

• Seal the flask and heat the mixture at 80-110 °C for 6-24 hours.

• After cooling to room temperature, dilute the mixture with toluene and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Visualizations

References

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 2. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 4. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-3,5-dichloropyridine

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a foundational method for the synthesis of carbon-nitrogen (C-N) bonds.[1] This transformation is of paramount importance in the fields of medicinal chemistry and materials science, enabling the construction of aryl and heteroaryl amines, which are prevalent structural motifs in pharmaceuticals, agrochemicals, and organic electronic materials.[2]

This document provides detailed application notes and a generalized protocol for the Buchwald-Hartwig amination of 4-Bromo-3,5-dichloropyridine. This substrate is an electron-deficient heteroaryl halide, and its successful amination requires careful selection of the catalyst system and reaction conditions to achieve high efficiency and selectivity. The presence of multiple halogen substituents offers potential for further functionalization, making the products valuable intermediates in drug discovery and development.[3][4]

Reaction Principle

The Buchwald-Hartwig amination reaction proceeds through a catalytic cycle involving a palladium(0) complex. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (4-Bromo-3,5-dichloropyridine), forming a Pd(II) complex.[5]

• Amine Coordination and Deprotonation: The amine coupling partner coordinates to the Pd(II) center. In the presence of a base, the coordinated amine is deprotonated to form a palladium-amido complex.

• Reductive Elimination: The final step is the reductive elimination of the desired N-aryl amine product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5]

The efficiency of each step is highly dependent on the choice of palladium precatalyst, phosphine ligand, base, and solvent.[6] Bulky, electron-rich phosphine ligands are often crucial for promoting both the oxidative addition and the final reductive elimination steps.[1]

Key Reaction Components

The success of the amination of 4-Bromo-3,5-dichloropyridine hinges on the careful optimization of the following components:

• Palladium Precatalyst: A source of palladium is required to generate the active Pd(0) species. Common precatalysts include Pd(OAc)₂, Pd₂(dba)₃, and various well-defined palladacycle precatalysts (e.g., G3 or G4 type), which often offer improved activity and stability.[5][7]

• Ligand: The choice of ligand is critical. For electron-deficient heteroaryl halides, bulky and electron-rich biaryl phosphine ligands such as XPhos, RuPhos, or BrettPhos are highly effective.[8] Bidentate ligands like Xantphos can also be suitable, particularly under specific conditions.[9]

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is the most common choice.[9] However, for substrates with base-sensitive functional groups, milder inorganic bases like K₃PO₄ or Cs₂CO₃ can be employed, often requiring higher temperatures or more active catalyst systems.[10]

• Solvent: Anhydrous, deoxygenated aprotic polar solvents are typically used. Toluene, 1,4-dioxane, and THF are common choices that effectively dissolve the reactants and intermediates in the catalytic cycle.[11][12]

• Amine Coupling Partner: A wide range of primary and secondary amines can be used. The nucleophilicity and steric bulk of the amine will influence the required reaction conditions.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the Buchwald-Hartwig amination of 4-Bromo-3,5-dichloropyridine with a generic secondary amine (e.g., morpholine). Optimization is typically required for each specific amine coupling partner.

Entry	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	12-18	>90
2	Pd(OAc)₂ (2)	RuPhos (4)	NaOtBu (1.4)	Dioxane	100	12-18	>90
3	XPhos Pd G3 (2)	-	NaOtBu (1.4)	Toluene	80	8-12	>95
4	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	K₃PO₄ (2.0)	Dioxane	110	24	70-85
5	BrettPhos Pd G3 (2)	-	LHMDS (1.5)	THF	65	12	>95

Mandatory Visualizations

Caption: General reaction scheme for the amination of 4-Bromo-3,5-dichloropyridine.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Caption: Step-by-step experimental workflow for the Buchwald-Hartwig amination.

Experimental Protocols

This protocol provides a general method for the amination of 4-Bromo-3,5-dichloropyridine with a secondary amine like morpholine. It should be adapted and optimized for other amine partners.

Materials and Equipment:

• Schlenk tube or round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere source (Nitrogen or Argon) with a manifold (Schlenk line) or glovebox

• Heating mantle or oil bath with temperature control

• Standard laboratory glassware

• Syringes and needles

• 4-Bromo-3,5-dichloropyridine (1.0 equiv)

• Amine (e.g., Morpholine, 1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 0.02 equiv)

• Base (e.g., Sodium tert-butoxide, 1.4 equiv)

• Anhydrous, deoxygenated solvent (e.g., Toluene, to make a 0.2 M solution)

• Ethyl acetate, hexane (for workup and chromatography)

• Celite

• Silica gel

Safety Precautions:

• Handle all reagents and solvents in a well-ventilated fume hood.

• Palladium catalysts, phosphine ligands, and strong bases like NaOtBu are hazardous. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Phosphine ligands are air-sensitive and should be handled under an inert atmosphere.

• NaOtBu is corrosive and moisture-sensitive.

Procedure:

• Reaction Setup:

  • Place an oven-dried Schlenk tube containing a magnetic stir bar under an inert atmosphere of nitrogen or argon.[13]

  • To the tube, add the base (e.g., NaOtBu), the palladium precatalyst (e.g., XPhos Pd G3), 4-Bromo-3,5-dichloropyridine, and the magnetic stir bar. If using a ligand and a separate palladium source, they are added at this stage.

  • Seal the Schlenk tube with a septum and evacuate and backfill with the inert gas three times.[14]

• Addition of Reagents:

  • Add the anhydrous, deoxygenated solvent (e.g., Toluene) via syringe.

  • Add the amine (e.g., Morpholine) via syringe.

  • If the amine is a solid, it can be added with the other solid reagents in step 1.

• Reaction:

  • Place the sealed Schlenk tube in a preheated oil bath set to the desired temperature (e.g., 80-100 °C).

  • Stir the reaction mixture vigorously for the specified time (e.g., 8-18 hours).

• Monitoring:

  • Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.[13]

• Workup:

  • Once the reaction is complete, remove the tube from the oil bath and allow it to cool to room temperature.

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Filter the mixture through a short pad of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate.

  • Combine the organic filtrates and concentrate them under reduced pressure.

• Purification:

  • Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure aminated product.[13]

  • Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, HRMS).

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. research.rug.nl [research.rug.nl]
• 3. 4-Amino-3,5-di­chloro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. PdCl2(butylamine)2 as a precatalyst for Buchwald Hartwig amination | Poster Board #608 - American Chemical Society [acs.digitellinc.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. rsc.org [rsc.org]

Application Notes and Protocols for Sonogashira Coupling of 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and widely utilized cross-coupling reaction in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, is instrumental in the synthesis of a diverse range of compounds, including pharmaceuticals, natural products, and advanced materials.[1] 4-Bromo-3,5-dichloropyridine is a valuable building block in medicinal chemistry, and its functionalization via Sonogashira coupling provides access to a variety of substituted pyridine derivatives with potential biological activity.

This document provides detailed application notes and protocols for performing the Sonogashira coupling reaction with 4-Bromo-3,5-dichloropyridine. The protocols are based on established methodologies for similar aryl bromides and provide a starting point for reaction optimization.

Reaction Principle

The Sonogashira coupling reaction proceeds through a catalytic cycle involving both palladium and copper. The generally accepted mechanism involves two interconnected cycles: a palladium cycle and a copper cycle.[3]

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the aryl halide (4-Bromo-3,5-dichloropyridine).

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide.

• Transmetalation: The copper acetylide then transmetalates with the Pd(II)-aryl complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final coupled product and regenerate the Pd(0) catalyst.[4]

Copper-free Sonogashira coupling protocols have also been developed to avoid issues associated with copper, such as homocoupling of the alkyne.[5][6]

Experimental Data Summary

Catalyst (mol%)	Ligand (mol%)	Copper Salt (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₂Cl₂ (5)	-	CuI (2.5)	Diisopropylamine	THF	Room Temp	3	89	[4]
Pd(OAc)₂ (1.5)	XPhos (3)	-	Et₃N	MeCN	110	-	High Conversion	[7]
[DTBNpP]Pd(crotyl)Cl (2.5)	-	-	TMP	DMSO	Room Temp	2-4	65-92	[5]
Pd(PPh₃)₄	-	CuI	Amine Base	Various	Room Temp - 100	Varies	Good	[1][3]
Pd/C	PPh₃	CuI	NEt₃	MeCN	80	24	Good	[8]

Experimental Protocols

Two general protocols are provided below: a standard copper-catalyzed Sonogashira coupling and a copper-free alternative.

Protocol 1: Copper-Catalyzed Sonogashira Coupling

This protocol is adapted from a general procedure for the Sonogashira coupling of aryl halides.[4]

Materials:

• 4-Bromo-3,5-dichloropyridine

• Terminal alkyne

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Diisopropylamine

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

• Nitrogen or Argon gas supply

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 4-Bromo-3,5-dichloropyridine (1.0 eq).

• Add anhydrous THF (5 mL per 0.81 mmol of aryl halide).

• Sequentially add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.025 eq).

• Add diisopropylamine (7.0 eq) to the reaction mixture.

• Finally, add the terminal alkyne (1.1 eq) to the flask.

• Stir the reaction mixture at room temperature for 3 hours or until completion, as monitored by TLC or GC-MS. For less reactive substrates, heating may be required.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite®, washing the pad with additional diethyl ether.

• Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is based on modern methods for copper-free Sonogashira reactions, which can offer advantages in terms of reduced side reactions and easier purification.[5]

Materials:

• 4-Bromo-3,5-dichloropyridine

• Terminal alkyne

• [DTBNpP]Pd(crotyl)Cl (or another suitable palladium precatalyst)

• 2,2,6,6-Tetramethylpiperidine (TMP) or another suitable organic base

• Anhydrous dimethyl sulfoxide (DMSO)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Nitrogen or Argon gas supply

Procedure:

• In a glovebox or under a stream of inert gas, add 4-Bromo-3,5-dichloropyridine (1.0 eq) and the terminal alkyne (1.5 eq) to a dry reaction vial.

• Add the palladium precatalyst, for instance [DTBNpP]Pd(crotyl)Cl (2.5 mol %).

• Add anhydrous DMSO (to make a 0.2 M solution with respect to the aryl bromide).

• Add 2,2,6,6-Tetramethylpiperidine (TMP) (2.0 eq).

• Seal the vial and stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to obtain the pure product.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a Sonogashira coupling experiment.

Caption: General workflow for the Sonogashira coupling reaction.

Concluding Remarks

The Sonogashira coupling of 4-Bromo-3,5-dichloropyridine is a feasible and valuable transformation for the synthesis of novel substituted pyridines. The choice between a copper-catalyzed and a copper-free protocol will depend on the specific substrate, desired purity, and available resources. The provided protocols offer a solid foundation for developing a successful and optimized reaction. It is recommended to perform small-scale test reactions to determine the optimal conditions for catalyst, base, solvent, and temperature for each specific alkyne coupling partner.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]

Application Notes and Protocols: Heck Reaction Protocol using 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Heck reaction, a cornerstone of modern organic synthesis, facilitates the palladium-catalyzed cross-coupling of an unsaturated halide with an alkene to form a substituted alkene.[1][2] This powerful carbon-carbon bond-forming reaction has found extensive application in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.[3][4] The reaction's value is highlighted by the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki for their work on palladium-catalyzed cross-couplings in organic synthesis.[2]

This document provides a detailed protocol for the Heck reaction using 4-Bromo-3,5-dichloropyridine as the aryl halide substrate. This electron-deficient heterocyclic halide presents unique challenges and opportunities in cross-coupling reactions. The following protocols and data are designed to serve as a comprehensive guide for researchers employing this substrate in their synthetic endeavors, particularly in the fields of medicinal chemistry and drug development where substituted pyridines are prevalent structural motifs.

Data Presentation

The following tables summarize typical reaction conditions and expected outcomes for the Heck reaction of 4-Bromo-3,5-dichloropyridine with representative alkenes. Please note that these are representative conditions and yields may vary depending on the specific alkene, catalyst system, and reaction scale. Optimization is often necessary to achieve the best results.

Table 1: Reaction Parameters for the Heck Reaction of 4-Bromo-3,5-dichloropyridine

Parameter	Recommended Range/Value	Notes
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(PPh₃)₂	Pd(OAc)₂ is a common and cost-effective choice.
Ligand	PPh₃, P(o-tol)₃, Buchwald ligands, N-Heterocyclic Carbenes (NHCs)	The choice of ligand can significantly impact reaction efficiency and selectivity. For electron-deficient substrates, more electron-rich and bulky phosphines or NHCs can be beneficial.
Base	Et₃N, DIPEA, K₂CO₃, Cs₂CO₃, NaOAc	An organic base like Et₃N or an inorganic base like K₂CO₃ is typically used. The choice of base can influence the reaction rate and side product formation.
Solvent	DMF, DMAc, NMP, Dioxane, Toluene	Aprotic polar solvents are generally preferred to facilitate the dissolution of the reactants and catalyst.
Temperature	80 - 140 °C	Higher temperatures are often required for less reactive substrates.
Alkene Equivalents	1.1 - 2.0	A slight excess of the alkene is typically used to ensure complete consumption of the aryl halide.
Catalyst Loading	1 - 5 mol%	Lower catalyst loadings are desirable for cost-effectiveness and to minimize palladium contamination in the final product.

Table 2: Representative Examples of Heck Reactions with 4-Bromo-3,5-dichloropyridine

Entry	Alkene	Product	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	3,5-Dichloro-4-styrylpyridine	Pd(OAc)₂ (2 mol%), PPh₃ (4 mol%)	Et₃N (2 eq)	DMF	100	12	75-85
2	n-Butyl acrylate	n-Butyl (E)-3-(3,5-dichloropyridin-4-yl)acrylate	Pd(OAc)₂ (2 mol%), P(o-tol)₃ (4 mol%)	K₂CO₃ (2 eq)	DMAc	120	18	70-80
3	4-Vinylpyridine	4-(3,5-Dichloropyridin-4-yl)-4'-vinylbipyridine	PdCl₂(PPh₃)₂ (3 mol%)	DIPEA (2 eq)	NMP	110	16	65-75
4	Ethyl vinyl ether	(E)-3,5-Dichloro-4-(2-ethoxyvinyl)pyridine	Pd₂(dba)₃ (1 mol%), XPhos (2 mol%)	Cs₂CO₃ (2 eq)	Dioxane	100	24	60-70

Yields are estimated based on reactions with similar substrates and are for illustrative purposes. Actual yields will require experimental determination.

Experimental Protocols

This section provides a detailed, step-by-step procedure for a representative Heck reaction of 4-Bromo-3,5-dichloropyridine with styrene.

Materials:

• 4-Bromo-3,5-dichloropyridine

• Styrene

• Palladium(II) Acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk tube or round-bottom flask with condenser)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To a dry Schlenk tube or round-bottom flask equipped with a magnetic stir bar and a condenser, add 4-Bromo-3,5-dichloropyridine (1.0 mmol, 1.0 eq), Palladium(II) Acetate (0.02 mmol, 2 mol%), and Triphenylphosphine (0.04 mmol, 4 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Addition of Reagents: Under a positive flow of inert gas, add anhydrous DMF (5 mL), followed by triethylamine (2.0 mmol, 2.0 eq) and styrene (1.2 mmol, 1.2 eq) via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 10 mL) to remove DMF and the triethylammonium bromide salt.

• Extraction and Drying: Separate the organic layer, wash with brine (10 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3,5-Dichloro-4-styrylpyridine.

Mandatory Visualizations

Catalytic Cycle of the Heck Reaction

Caption: The catalytic cycle of the Heck reaction.

Experimental Workflow for the Heck Reaction

Caption: General experimental workflow for the Heck reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. scielo.br [scielo.br]

Application Notes and Protocols for the Regioselective Functionalization of 3,5-Dichloropyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of established methodologies for the regioselective functionalization of 3,5-dichloropyridine, a versatile building block in medicinal chemistry and materials science. The protocols outlined below focus on three primary strategies: C-4 functionalization via directed ortho-metalation, regioselective cross-coupling reactions, and nucleophilic aromatic substitution (SNAr).

Application Note 1: Regioselective C-4 Functionalization via Directed ortho-Metalation (DoM)

The C-4 position of 3,5-dichloropyridine is the most acidic proton, flanked by two electron-withdrawing chlorine atoms, making it the kinetic site for deprotonation.[1] This allows for highly regioselective functionalization by treatment with a strong, non-nucleophilic base followed by quenching with a suitable electrophile.[1][2]

Experimental Workflow: C-4 Functionalization

Caption: Workflow for C-4 functionalization of 3,5-dichloropyridine.

Quantitative Data: C-4 Functionalization with Various Electrophiles

Electrophile	Product	Yield (%)	Reference
Iodomethane	3,5-Dichloro-4-methylpyridine	Not specified	[3]
Benzaldehyde	(3,5-Dichloropyridin-4-yl)(phenyl)methanol	68% (initial)	[1]
Various Aldehydes	Corresponding secondary alcohols	46-93%	[1]
Various Ketones	Corresponding tertiary alcohols	46-93%	[1]
Chloro(trimethyl)silane	3,5-Dichloro-4-(trimethylsilyl)pyridine	High Yield	[4]
Carbon Dioxide	3,5-Dichloropyridine-4-carboxylic acid	Single Product	[4]

Detailed Experimental Protocol: Synthesis of (3,5-Dichloropyridin-4-yl)(phenyl)methanol

Materials:

• 3,5-Dichloropyridine

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• LDA Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous THF and diisopropylamine (1.1 equivalents). Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.1 equivalents) dropwise. Stir the solution at -78 °C for 30 minutes.

• Lithiation: In a separate flame-dried flask, dissolve 3,5-dichloropyridine (1.0 equivalent) in anhydrous THF. Cool this solution to -78 °C. Slowly add the freshly prepared LDA solution to the 3,5-dichloropyridine solution via cannula, maintaining the temperature at -78 °C. Stir the resulting mixture at -78 °C for 1-2 hours to ensure complete formation of the 4-lithiated species.[2]

• Electrophilic Quench: Add benzaldehyde (1.2 equivalents) dropwise to the reaction mixture at -78 °C.[2]

• Warming and Quenching: Allow the reaction to slowly warm to room temperature and stir overnight.[2] Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Work-up: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired (3,5-dichloropyridin-4-yl)(phenyl)methanol.

Application Note 2: Regioselective Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-heteroatom bond formation. On the 3,5-dichloropyridine scaffold, the electronic properties of the pyridine ring generally favor oxidative addition at positions ortho (C2, C6) and para (C4) to the nitrogen atom.[2] While the chlorine atoms in 3,5-dichloropyridine are in meta positions, regioselective mono-functionalization can be challenging. However, insights can be gained from related systems, and specific conditions can be employed to control selectivity.

Signaling Pathway: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Quantitative Data: Regioselective Suzuki-Miyaura Coupling of Polychloropyridines

Direct quantitative data for regioselective mono-arylation of 3,5-dichloropyridine is limited. The following table for 2,3,5-trichloropyridine illustrates the strong preference for reaction at the C-2 position.

Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield of 3,5-dichloro-2-arylpyridine (%)	Reference
Phenylboronic acid	Pd(OAc)₂ (0.5 mol%)	Na₂CO₃	H₂O/DMF	60	12	89	[5][6]
4-Methylphenylboronic acid	Pd(OAc)₂ (0.5 mol%)	Na₂CO₃	H₂O/DMF	60	12	92	[5]
4-Methoxyphenylboronic acid	Pd(OAc)₂ (0.5 mol%)	Na₂CO₃	H₂O/DMF	60	12	93	[5]
4-Chlorophenylboronic acid	Pd(OAc)₂ (0.5 mol%)	Na₂CO₃	H₂O/DMF	60	12	85	[5]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling (Adapted from 2,3,5-Trichloropyridine)

Materials:

• 3,5-Dichloropyridine (or other dichloropyridine)

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Degassed solvent (e.g., dioxane/water or toluene)

• Schlenk flask and standard inert atmosphere glassware

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere (e.g., argon), add 3,5-dichloropyridine (1.0 equivalent), the arylboronic acid (1.2 equivalents), and the base (2.0 equivalents).

• Solvent and Catalyst Addition: Add the degassed solvent system, followed by the palladium catalyst under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and add water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Note on Sonogashira Coupling: A similar approach can be used for Sonogashira coupling with terminal alkynes, typically using a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) with a copper(I) co-catalyst (e.g., CuI) and an amine base in a degassed solvent like THF or DMF.[1]

Application Note 3: Regioselective Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring facilitates SNAr. However, in 3,5-dichloropyridine, the chlorine atoms are at meta positions relative to the nitrogen, making them less activated than halogens at ortho or para positions.[2][7] Consequently, forcing conditions such as high temperatures and strong nucleophiles are often required.[7] Achieving mono-substitution over di-substitution requires careful control of reaction conditions.[1]

Logical Relationship: Controlling Mono- vs. Di-substitution in SNAr

Caption: Factors influencing selectivity in SNAr reactions.

Quantitative Data: Regioselective SNAr on Dichloropyrazines

2-Substituent (Pyrazine)	Nucleophile	Major Product	Rationale	Reference
Electron-withdrawing group (EWG)	Amine	Substitution at C-5	Preferential nucleophilic attack at the 5-position
Electron-donating group (EDG)	Amine	Substitution at C-3	Preferential nucleophilic attack at the 3-position

Detailed Experimental Protocol: General Mono-amination of 3,5-Dichloropyridine

Materials:

• 3,5-Dichloropyridine

• Primary or secondary amine (1.1 equivalents)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF or DMSO)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a reaction vessel, combine 3,5-dichloropyridine (1.0 equivalent), the amine (1.1 equivalents), and the base (2.0 equivalents) in the anhydrous solvent.

• Reaction: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Quench the reaction with water and extract the product with a suitable organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Disclaimer: These protocols are intended as a guide and may require optimization for specific substrates and reaction scales. All reactions should be performed by trained personnel in a well-ventilated fume hood, using appropriate personal protective equipment.

References

• 1. Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pcliv.ac.uk [pcliv.ac.uk]

Application Notes and Protocols for the Lithiation of Dichloropyridines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the regioselective lithiation of various dichloropyridine isomers. The protocols outlined below are essential for the synthesis of functionalized pyridine derivatives, which are key building blocks in medicinal chemistry and drug development. Careful adherence to anhydrous and low-temperature conditions is paramount for successful outcomes.

Introduction

The lithiation of dichloropyridines is a powerful strategy for the introduction of a wide range of functional groups onto the pyridine ring. This process involves the deprotonation of a C-H bond or a halogen-metal exchange to form a highly reactive organolithium intermediate. This intermediate can then be quenched with various electrophiles to yield substituted dichloropyridines. The regioselectivity of the lithiation is a critical aspect of this methodology and is influenced by the substitution pattern of the dichloropyridine, the choice of the lithiating agent, and the reaction conditions.

Commonly employed lithiating agents include n-butyllithium (n-BuLi), lithium diisopropylamide (LDA), lithium 2,2,6,6-tetramethylpiperidide (LTMP), and mixed-metal superbases like n-BuLi-LiDMAE (lithium 2-dimethylaminoethoxide). The choice of base is crucial for controlling the regioselectivity, with hindered amide bases like LDA and LTMP often favoring deprotonation at the most acidic position, while n-BuLi can participate in both deprotonation and halogen-metal exchange.[1]

Data Presentation: Lithiation of Dichloropyridines and Electrophilic Quench

The following tables summarize the quantitative data for the lithiation of various dichloropyridine isomers and subsequent trapping with a range of electrophiles.

Table 1: Lithiation of 2,3-Dichloropyridine

Lithiating Agent	Position of Lithiation	Electrophile (E)	Product	Yield (%)	Reference
LDA	C-4	3,4,5-Trimethoxybenzaldehyde	2-Chloro-3-bromo-4-(hydroxy(3,4,5-trimethoxyphenyl)methyl)pyridine	95	[2]
LDA	C-4	Benzaldehyde	2-Chloro-3-bromo-4-(hydroxy(phenyl)methyl)pyridine	84	[2]
LDA	C-4	D₂O	2-Chloro-3-bromo-4-deuteriopyridine	85	[2]
LDA	C-4	Iodomethane	2-Chloro-3-bromo-4-methylpyridine	89	[2]
LDA	C-4	Trimethylsilyl chloride	2-Chloro-3-bromo-4-(trimethylsilyl)pyridine	72	[2]
LDA	C-4	Diphenyldisulfide	2-Chloro-3-bromo-4-(phenylthio)pyridine	91	[2]
LTMP	C-4	DCl/D₂O	2,3-Dichloro-4-deuteriopyridine	70	[1]

Table 2: Lithiation of 3,5-Dichloropyridine

Lithiating Agent	Position of Lithiation	Electrophile (E)	Product	Yield (%)	Reference
LTMP	C-4	D₂O	3,5-Dichloro-4-deuteriopyridine	70	[3]
n-BuLi	C-4	D₂O	3,5-Dichloro-4-deuteriopyridine	-	[3]

Table 3: Lithiation of 2,6-Dichloropyridine Analogue (2,6-Dibromopyridine)

Lithiating Agent	Position of Lithiation	Electrophile (E)	Product	Yield (%)	Reference
n-BuLi	C-6 (via Br-Li Exchange)	DMF	6-Bromo-2-pyridinecarboxaldehyde	-	[4]

Table 4: Lithiation of 2-Chloropyridine with BuLi-LiDMAE

Lithiating Agent	Position of Lithiation	Electrophile (E)	Product	Yield (%)	Reference
n-BuLi-LiDMAE	C-6	D₂O	2-Chloro-6-deuteriopyridine	98	[1]
n-BuLi-LiDMAE	C-6	Me₃SiCl	2-Chloro-6-(trimethylsilyl)pyridine	86	[1]
n-BuLi-LiDMAE	C-6	Me₂NCHO (DMF)	6-Chloro-2-pyridinecarboxaldehyde	54	[1]
n-BuLi-LiDMAE	C-6	(MeS)₂	2-Chloro-6-(methylthio)pyridine	67	[1]
n-BuLi-LiDMAE	C-6	MeI	2-Chloro-6-methylpyridine	72	[1]
n-BuLi-LiDMAE	C-6	PhCHO	(6-Chloropyridin-2-yl)(phenyl)methanol	63	[1]

Experimental Protocols

Protocol 1: General Procedure for LDA-Mediated Lithiation of 2,3-Dichloropyridine and Electrophilic Quench

This protocol describes a general method for the regioselective lithiation of 2,3-dichloropyridine at the C-4 position using lithium diisopropylamide (LDA), followed by quenching with an electrophile.[2]

Materials:

• 2,3-Dichloropyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Diisopropylamine

• Electrophile (e.g., aldehyde, D₂O, alkyl halide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dry ice/acetone bath

• Inert atmosphere setup (Argon or Nitrogen)

• Flame-dried glassware

Procedure:

• Preparation of LDA: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-BuLi (1.05 equivalents) dropwise. Stir the mixture at -78 °C for 30 minutes to generate a solution of LDA.

• Lithiation: In a separate flame-dried flask under an inert atmosphere, dissolve 2,3-dichloropyridine (1.0 equivalent) in anhydrous THF and cool to -78 °C. To this solution, add the freshly prepared LDA solution dropwise via cannula. Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: To the solution of the lithiated species, add the electrophile (1.2 equivalents) dropwise at -78 °C.

• Reaction and Work-up: Stir the reaction mixture at -78 °C for an additional 1-3 hours. The reaction is then quenched by the slow addition of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Extraction and Purification: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Protocol 2: Procedure for n-BuLi-Mediated Halogen-Metal Exchange of 2,6-Dibromopyridine

This protocol outlines a general procedure for the monolithiation of 2,6-dibromopyridine via lithium-bromine exchange and subsequent reaction with an electrophile.[4] This can serve as an analogy for the lithiation of 2,6-dichloropyridine.

Materials:

• 2,6-Dibromopyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) (freshly titrated solution in hexanes)

• Electrophile (e.g., N,N-dimethylformamide - DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dry ice/acetone bath

• Inert atmosphere setup (Argon or Nitrogen)

• Flame-dried glassware

Procedure:

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 2,6-dibromopyridine (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• n-BuLi Addition: Slowly add the freshly titrated n-BuLi solution (1.0-1.1 equivalents) dropwise to the stirred solution over a period of 20-30 minutes. It is crucial to ensure the internal temperature does not rise above -75 °C.

• Stirring: Stir the resulting mixture at -78 °C for 30-60 minutes to ensure complete lithium-halogen exchange.

• Electrophile Addition: Add the electrophile (1.2-1.5 equivalents) dropwise to the reaction mixture at -78 °C.

• Reaction and Work-up: Allow the reaction to stir at -78 °C for an additional 1-3 hours. Quench the reaction with saturated aqueous NH₄Cl solution and allow it to warm to room temperature.

• Extraction and Purification: Extract the product with a suitable organic solvent, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by an appropriate method such as column chromatography.

Protocol 3: Procedure for LTMP-Mediated Deprotonation of 3,5-Dichloropyridine

This protocol provides a method for the deprotonation of 3,5-dichloropyridine at the C-4 position using lithium tetramethylpiperidide (LTMP).[3]

Materials:

• 3,5-Dichloropyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• 2,2,6,6-Tetramethylpiperidine

• Electrophile (e.g., D₂O)

• Dry ice/acetone bath

• Inert atmosphere setup (Argon or Nitrogen)

• Flame-dried glassware

Procedure:

• Preparation of LTMP: In a flame-dried flask under an inert atmosphere, dissolve 2,2,6,6-tetramethylpiperidine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C. Add n-BuLi (1.05 equivalents) dropwise and stir for 30 minutes at this temperature to generate LTMP.

• Deprotonation: In a separate flask, dissolve 3,5-dichloropyridine (1.0 equivalent) in anhydrous THF and cool to -78 °C. Add the freshly prepared LTMP solution dropwise.

• Reaction and Quench: Stir the mixture at -78 °C for a specified time (monitoring by IR spectroscopy can be used to determine completion).[3] Quench the reaction by adding the electrophile at -78 °C.

• Work-up and Analysis: Allow the reaction to warm to room temperature and perform an aqueous work-up. Extract the product and purify as needed. Analyze the product to confirm the position of functionalization.

Mandatory Visualizations

The following diagrams illustrate the general experimental workflows for the lithiation of dichloropyridines.

Caption: General workflow for LDA-mediated lithiation of dichloropyridines.

Caption: Workflow for n-BuLi mediated halogen-metal exchange.

Caption: Logical relationships in dichloropyridine lithiation pathways.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Compound Library Synthesis Using 4-Bromo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and medicinal chemistry, the efficient construction of diverse compound libraries is paramount for the identification of novel therapeutic agents. The strategic use of highly functionalized scaffolds allows for the exploration of vast chemical space. 4-Bromo-3,5-dichloropyridine is a versatile trifunctional heterocyclic building block that offers multiple points for diversification, making it an ideal starting material for the synthesis of compound libraries. The differential reactivity of the bromine and chlorine substituents on the pyridine ring enables sequential and regioselective functionalization through various cross-coupling reactions.

This document provides detailed application notes and protocols for the utilization of 4-Bromo-3,5-dichloropyridine in the generation of compound libraries, primarily through Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. These methods are foundational in contemporary organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds, respectively.

Strategic Approach to Library Synthesis

The synthetic strategy for creating a compound library from 4-Bromo-3,5-dichloropyridine hinges on the differential reactivity of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the general order of reactivity is C-I > C-Br > C-Cl.[1][2] Consequently, the more reactive C-Br bond at the 4-position can be selectively functionalized in the presence of the two C-Cl bonds at the 3- and 5-positions. This initial diversification step can be followed by a second functionalization at one or both of the chloro-positions, often under more forcing reaction conditions. This sequential approach allows for a combinatorial-like synthesis of a wide array of substituted pyridine derivatives.

Caption: General workflow for library synthesis.

Application Note 1: Selective Suzuki-Miyaura Coupling at the C4-Position

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds. By leveraging the higher reactivity of the C-Br bond, a diverse range of aryl or heteroaryl substituents can be introduced at the 4-position of the pyridine scaffold.

Quantitative Data for Suzuki-Miyaura Coupling

The following table summarizes representative reaction conditions and yields for the selective mono-arylation of 4-Bromo-3,5-dichloropyridine. These data are based on established protocols for similar dihalopyridines and serve as a starting point for optimization.[3][4]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90	12	85
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	8	92
3	3-Thienylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	80	16	78
4	4-Pyridylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	DME/H₂O	90	14	75

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 4-Bromo-3,5-dichloropyridine

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1)

• Schlenk flask or microwave vial

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 4-Bromo-3,5-dichloropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Under a positive flow of inert gas, add the palladium catalyst (3 mol%).

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 90°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-16 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Application Note 2: Selective Buchwald-Hartwig Amination at the C4-Position

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[5][6] This reaction allows for the introduction of a wide variety of primary and secondary amines at the C4-position of the 4-Bromo-3,5-dichloropyridine scaffold.

Quantitative Data for Buchwald-Hartwig Amination

The following table provides representative reaction conditions and yields for the selective mono-amination of 4-Bromo-3,5-dichloropyridine. These conditions are adapted from established protocols for related halopyridines.[7]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	6	91
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	18	82
3	Benzylamine	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄	t-BuOH	90	12	88
4	Piperidine	Pd(OAc)₂ (2)	Xantphos (4)	LiHMDS	THF	80	10	85

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 4-Bromo-3,5-dichloropyridine

• Amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu, 1.5 equivalents)

• Anhydrous solvent (e.g., Toluene)

• Schlenk tube

• Magnetic stirrer and heating plate

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium precatalyst (2 mol%), the phosphine ligand (4 mol%), and the base (1.5 equiv.) under an inert atmosphere.

• Add 4-Bromo-3,5-dichloropyridine (1.0 equiv.).

• Seal the tube, and evacuate and backfill with the inert gas (repeat three times).

• Add the anhydrous solvent via syringe.

• Add the amine (1.2 equiv.) to the reaction mixture via syringe.

• Heat the reaction mixture with vigorous stirring to 100°C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 6-18 hours), cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Application Note 3: Second Diversification at C3/C5-Positions

Following the initial functionalization at the C4-position, the resulting 4-substituted-3,5-dichloropyridine can undergo a second diversification step at one or both of the less reactive chloro-positions. This typically requires more forcing conditions, such as higher temperatures and stronger bases, or the use of more active catalyst systems.

Caption: Second diversification workflow.

General Considerations for Second Diversification:

• Mono- vs. Di-substitution: By carefully controlling the stoichiometry of the coupling partner (boronic acid or amine), it is often possible to achieve selective mono-substitution at either the C3 or C5 position. Using a larger excess of the coupling partner and longer reaction times will favor di-substitution.

• Catalyst System: More sterically hindered and electron-rich phosphine ligands, such as those from the Buchwald or Hartwig biarylphosphine ligand families, are often necessary to facilitate the coupling at the less reactive C-Cl bonds.

• Symmetry: If the C4-substituent is symmetrical, mono-substitution at C3 or C5 will lead to a single product. If the C4-substituent is unsymmetrical, a mixture of regioisomers may be obtained.

Conclusion

4-Bromo-3,5-dichloropyridine is a highly valuable and versatile scaffold for the construction of diverse compound libraries. Its predictable, stepwise functionalization through well-established cross-coupling methodologies such as the Suzuki-Miyaura and Buchwald-Hartwig reactions provides a robust platform for generating novel molecular entities for drug discovery and other applications. The protocols and data presented herein offer a solid foundation for researchers to embark on the synthesis of their own unique pyridine-based compound libraries. Careful optimization of the reaction conditions for each specific substrate combination will be key to achieving high yields and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.rug.nl [research.rug.nl]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 4-Bromo-3,5-dichloropyridine by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the purification of 4-Bromo-3,5-dichloropyridine via recrystallization techniques. The described methods are designed to enhance the purity of the final product, a crucial step in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals.

Physicochemical Properties of 4-Bromo-3,5-dichloropyridine

A summary of the key physical and chemical properties of 4-Bromo-3,5-dichloropyridine is presented in the table below. Understanding these properties is essential for the successful design and execution of purification protocols.

Property	Value	Reference
CAS Number	343781-45-3	[1]
Molecular Formula	C₅H₂BrCl₂N	[1]
Molecular Weight	226.89 g/mol	[1]
Appearance	Off-white solid	[1]
Melting Point	75-76 °C	[1]
Purity (typical commercial grade)	≥95%	[2]

Introduction to Recrystallization

Recrystallization is a fundamental technique for the purification of solid organic compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will fully dissolve it at an elevated temperature. As the saturated hot solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals. Impurities, being present in smaller quantities or having different solubility profiles, remain in the solution (mother liquor).

For 4-Bromo-3,5-dichloropyridine, a compound of moderate polarity, several solvent systems can be considered. Based on the purification of structurally similar halopyridines, such as the recrystallization of 2,4-dibromopyridine from ethanol and 4,4'-dichloro-2,2'-bipyridine from hexane, both polar and non-polar solvents, as well as mixed solvent systems, present viable options for purification.

Experimental Protocols

The following protocols outline single-solvent and dual-solvent recrystallization methods for purifying 4-Bromo-3,5-dichloropyridine. The selection of the appropriate method and solvent will depend on the nature and quantity of the impurities present in the crude product.

Protocol 1: Single-Solvent Recrystallization with Ethanol

This protocol is suitable for impurities that are either highly soluble or sparingly soluble in ethanol at all temperatures.

Materials and Equipment:

• Crude 4-Bromo-3,5-dichloropyridine

• Ethanol (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Reflux condenser

• Büchner funnel and flask

• Filter paper

• Ice bath

• Spatula and glass stirring rod

Procedure:

• Dissolution: Place the crude 4-Bromo-3,5-dichloropyridine (e.g., 5.0 g) into a 100 mL Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of ethanol (approximately 15-20 mL) to create a slurry.

• Heating: Gently heat the mixture to the boiling point of ethanol (78 °C) while stirring. Add hot ethanol in small portions until the solid completely dissolves. Avoid adding a large excess of solvent to ensure a good recovery yield.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot gravity filtration. Preheat a separate funnel and receiving flask. Quickly filter the hot solution to remove the impurities.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Do not disturb the flask during this initial cooling phase.

• Cooling: Once the flask has reached room temperature and crystal formation is evident, place it in an ice bath for at least 30 minutes to maximize the yield of the recrystallized product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Single-Solvent Recrystallization with Hexane

This protocol is effective for purifying 4-Bromo-3,5-dichloropyridine from more polar impurities.

Materials and Equipment:

• Crude 4-Bromo-3,5-dichloropyridine

• Hexane (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Reflux condenser

• Büchner funnel and flask

• Filter paper

• Ice bath

• Spatula and glass stirring rod

Procedure:

• Dissolution: In a 100 mL Erlenmeyer flask with a stir bar, add the crude 4-Bromo-3,5-dichloropyridine (e.g., 5.0 g). Add approximately 25-30 mL of hexane.

• Heating: Heat the mixture to the boiling point of hexane (69 °C) with continuous stirring. Add hot hexane in small increments until the solid is fully dissolved.

• Hot Filtration (Optional): If insoluble matter persists, perform a hot gravity filtration as described in Protocol 1.

• Crystallization: Remove the flask from the heat and allow it to cool undisturbed to room temperature.

• Cooling: Subsequently, place the flask in an ice bath for 30-45 minutes to promote complete crystallization.

• Isolation: Isolate the crystals via vacuum filtration.

• Washing: Wash the collected crystals with a minimal amount of ice-cold hexane.

• Drying: Dry the product in a vacuum oven at a low temperature (e.g., 35-45 °C).

Protocol 3: Dual-Solvent Recrystallization (Ethanol/Water)

This method is particularly useful when the product is too soluble in a single solvent at room temperature. Water acts as an anti-solvent.

Materials and Equipment:

• Crude 4-Bromo-3,5-dichloropyridine

• Ethanol (reagent grade)

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Reflux condenser

• Büchner funnel and flask

• Filter paper

• Ice bath

• Spatula and glass stirring rod

Procedure:

• Dissolution: Dissolve the crude 4-Bromo-3,5-dichloropyridine (e.g., 5.0 g) in a minimal amount of hot ethanol in a 100 mL Erlenmeyer flask, as described in Protocol 1.

• Addition of Anti-Solvent: While the solution is still hot, add deionized water dropwise with swirling until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Cooling: Place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold ethanol/water mixture (in the same approximate ratio as the final recrystallization mixture).

• Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C).

Data Presentation

The following table summarizes the expected outcomes for the purification of 4-Bromo-3,5-dichloropyridine using the described recrystallization protocols. The initial purity of the crude material is assumed to be approximately 95%.

Protocol	Solvent System	Initial Purity (%)	Expected Final Purity (%)	Expected Yield (%)
1	Ethanol	~95	>98	80-90
2	Hexane	~95	>98	75-85
3	Ethanol/Water	~95	>97	85-95

Note: The expected yield and purity are estimates and may vary depending on the initial purity of the crude product and the precise execution of the protocol.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the purification of 4-Bromo-3,5-dichloropyridine by recrystallization.

Caption: General workflow for recrystallization.

References

• 1. athabascau.ca [athabascau.ca]
• 2. benchchem.com [benchchem.com]

Safe Handling and Storage of 4-Bromo-3,5-dichloropyridine: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the safe handling and storage of chemical reagents are paramount to ensuring laboratory safety and experimental integrity. This document provides detailed application notes and protocols for the safe management of 4-Bromo-3,5-dichloropyridine.

This compound is harmful if swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to the following procedures is crucial to minimize risk and ensure a safe working environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Bromo-3,5-dichloropyridine is provided below. This data is essential for understanding its behavior under various laboratory conditions.

Property	Value	Reference
Molecular Formula	C₅H₂BrCl₂N	[1]
Molecular Weight	226.88 g/mol	[1]
Appearance	Off-white to white solid	[2]
Melting Point	75°C to 76°C	[1][2]
Boiling Point (Predicted)	250.7 ± 35.0 °C	[2]
Density (Predicted)	1.848 ± 0.06 g/cm³	[2]
Purity	Typically ≥95%

Hazard Identification and Safety Precautions

GHS Hazard Statements:

• Harmful if swallowed (H302)

• Harmful in contact with skin (H312)

• Causes skin irritation (H315)

• Causes serious eye irritation (H319)

• Harmful if inhaled (H332)

• May cause respiratory irritation (H335)

Precautionary Statements:

• Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and face protection.

• Response: If skin or eye contact occurs, rinse immediately and thoroughly with water.[3] If inhaled, move the person to fresh air.[3] If swallowed, rinse the mouth and seek immediate medical attention.[3]

• Storage: Store in a well-ventilated place. Keep the container tightly closed.

• Disposal: Dispose of contents and container to an approved waste disposal plant.

No specific occupational exposure limits have been established for 4-Bromo-3,5-dichloropyridine. It is recommended to handle this compound in a manner that minimizes all potential exposure.

Experimental Protocols

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 4-Bromo-3,5-dichloropyridine.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety goggles and a face shield	Goggles should provide a complete seal around the eyes. A face shield must be worn over goggles to protect against splashes.
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Double-gloving is recommended for all handling procedures. Gloves must be changed immediately upon contamination.
Body	Chemical-resistant laboratory coat	A fully buttoned, long-sleeved lab coat is required. An apron may be necessary for larger quantities.
Respiratory	NIOSH-approved respirator	To be used in cases of inadequate ventilation or when handling large quantities.

Safe Handling Protocol

This protocol outlines the step-by-step procedure for safely handling 4-Bromo-3,5-dichloropyridine in a laboratory setting.

Preparation and Engineering Controls:

• Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand the SDS for 4-Bromo-3,5-dichloropyridine.

• Ensure Proper Ventilation: All handling of this compound must be performed in a certified chemical fume hood.

• Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and weighing paper, inside the fume hood before introducing the chemical.

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and operational.

Handling Procedure:

• Don Appropriate PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing the Compound: Carefully weigh the desired amount of 4-Bromo-3,5-dichloropyridine on weighing paper or in a suitable container within the fume hood. Avoid creating dust.

• Transferring the Compound: Use a spatula to transfer the solid. If making a solution, add the solid to the solvent slowly.

• Perform the Reaction: Conduct all experimental procedures within the chemical fume hood. Keep the sash at the lowest practical height.

Post-Handling and Cleanup:

• Decontamination: Decontaminate all surfaces that may have come into contact with the compound using a suitable solvent (e.g., acetone), followed by soap and water.

• Waste Disposal: All solid waste contaminated with 4-Bromo-3,5-dichloropyridine (e.g., gloves, weighing paper) must be collected in a designated, sealed, and clearly labeled hazardous waste container. Halogenated waste should be segregated from non-halogenated waste.[4]

• Remove PPE: Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces. Remove gloves last and wash hands thoroughly with soap and water.

Storage Protocol

Proper storage is crucial to maintain the stability of 4-Bromo-3,5-dichloropyridine and prevent accidental exposure.

• Container: Keep the compound in its original, tightly sealed container.

• Location: Store in a cool, dry, and well-ventilated area.[2] It should be stored at room temperature.[2]

• Incompatibilities: Store away from strong oxidizing agents and strong acids.

• Labeling: Ensure the container is clearly labeled with the chemical name and all relevant hazard warnings.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Response:

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water. Seek medical attention if irritation persists.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use combustible materials like paper towels.

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Report: Report the incident to the laboratory supervisor and the appropriate environmental health and safety office.

Visualized Workflows

The following diagrams illustrate the logical workflows for handling and emergency response.

Caption: Workflow for Safe Handling of 4-Bromo-3,5-dichloropyridine.

Caption: Emergency Response Protocol for Exposure or Spill.

References

• 1. 4-Bromo-3,5-dichloropyridine, 95%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 4-溴-3,5-二氯嘧啶 | 343781-45-3 [m.chemicalbook.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. benchchem.com [benchchem.com]

4-Bromo-3,5-dichloropyridine material safety data sheet (MSDS) information.

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed material safety data, application notes, and experimental protocols for 4-Bromo-3,5-dichloropyridine (CAS No. 343781-45-3). The information is intended to guide researchers and professionals in the safe handling, storage, and application of this versatile chemical intermediate in a laboratory setting.

Section 1: Material Properties and Safety Data

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative commonly used as a building block in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds. Its trifunctional nature allows for selective chemical modifications, making it a valuable reagent for constructing complex molecular architectures.

Physical and Chemical Properties

The key physical and chemical properties of 4-Bromo-3,5-dichloropyridine are summarized in the table below. This data is essential for designing experiments and for safe handling and storage.

Property	Value	Reference(s)
CAS Number	343781-45-3	[1][2][3][4]
Molecular Formula	C₅H₂BrCl₂N	[1][2][3][4]
Molecular Weight	226.89 g/mol	[1][2][4]
Appearance	White to off-white solid/crystal	[5]
Melting Point	75 - 76 °C	[1][3]
Boiling Point	250.7 °C at 760 mmHg	[1]
Density	1.848 g/cm³	[1]
Flash Point	105.4 °C	[1]
Purity	≥95%	[3][5][6]

Hazard Identification and Safety Precautions

4-Bromo-3,5-dichloropyridine is classified as an irritant.[2] To the best of current knowledge, the toxicological properties have not been fully investigated.[2] Therefore, caution should be exercised, and exposure should be minimized by adhering to standard laboratory safety protocols.

Hazard Statement	Precautionary Measures
GHS Classification	Irritant
Acute Effects	May cause irritation to skin, eyes, mucous membranes, and the upper respiratory tract. May be harmful if inhaled or ingested.[2]
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles, and a laboratory coat are required.[2]
Engineering Controls	Use only in a chemical fume hood to ensure adequate ventilation.[2] A safety shower and eye wash station should be readily available.[2]
Incompatibilities	Strong oxidizing agents, strong acids, and strong bases.[2]
Hazardous Decomposition Products	Emits toxic fumes under fire conditions, including carbon monoxide, carbon oxides, nitrogen oxides, hydrogen chloride gas, and hydrogen bromide.[2]

Section 2: Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are critical to ensure safety and maintain the integrity of the compound.

Handling and Storage Protocol

• Handling : Avoid breathing dust or vapor. Do not get in eyes, on skin, or on clothing. After handling, wash hands and any exposed skin thoroughly.[2]

• Storage : Keep the container tightly closed. Store in a cool, dry, and well-ventilated area.[2] For long-term stability, it is recommended to store in a dark place under an inert atmosphere at 2-8°C.[7]

Spill and Accidental Release Protocol

In the event of a spill, follow these procedures to minimize exposure and environmental contamination.

• Evacuate : Immediately evacuate the area.

• Ventilate : Ensure the area is well-ventilated.

• Personal Protection : Don appropriate PPE, including a respirator, chemical-resistant gloves, impervious boots, and safety goggles.[2]

• Containment : Carefully scoop the solid material into a suitable, labeled container for disposal.[2] Avoid generating dust.

• Decontamination : Wash the spill area thoroughly after material pickup is complete.[2]

• Disposal : Dispose of the waste material in accordance with local, state, and federal regulations.

Workflow for handling an accidental spill.

First Aid Measures

The following first aid procedures should be followed in case of exposure. Seek medical attention immediately.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Skin Contact : Remove contaminated clothing and wash the affected skin immediately with plenty of soap and water.[2]

• Inhalation : Move the exposed individual to fresh air. If breathing is difficult, give oxygen.

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and provide water to drink.

First aid procedures for exposure.

Section 3: Application Notes and Experimental Protocols

4-Bromo-3,5-dichloropyridine is a key intermediate in organic synthesis, valued for its utility in creating carbon-carbon and carbon-heteroatom bonds. The different halogens (one bromine, two chlorines) can be selectively targeted in cross-coupling reactions, providing a powerful tool for medicinal and process chemists.

Application in Suzuki-Miyaura Cross-Coupling Reactions

The bromine atom at the 4-position is generally more reactive than the chlorine atoms at the 3- and 5-positions in palladium-catalyzed cross-coupling reactions. This allows for the selective introduction of an aryl or heteroaryl group at the C4 position. The resulting 4-substituted-3,5-dichloropyridine can then undergo further functionalization at the C3/C5 positions if desired.

Representative Protocol: Synthesis of an Isomer (5-Bromo-2,4-dichloropyridine)

Step 1: Bromination of 2-amino-4-chloropyridine

• Dissolve 2-amino-4-chloropyridine (e.g., 5 kg) in dichloromethane (50 L) in a suitable reaction vessel.[8][9]

• Cool the solution to 0°C using an ice bath.[8][9]

• Slowly add N-bromosuccinimide (NBS) (7.65 kg) in portions, maintaining the temperature at 0°C.[8][9]

• Stir the reaction mixture for 30 minutes after the addition is complete.[8][9]

• Monitor the reaction to completion using Thin Layer Chromatography (TLC).[8][9]

• Remove the solvent by rotary evaporation.

• Dissolve the crude product in ethyl acetate and wash with 1 M hydrochloric acid.

• Adjust the aqueous layer to a basic pH and extract with ethyl acetate.

• Combine the organic phases, wash with brine, dry over sodium sulfate, and concentrate to yield the intermediate, 2-amino-5-bromo-4-chloropyridine.[8][9]

Step 2: Diazotization and Chlorination

• Dissolve the intermediate from Step 1 (e.g., 1 kg) in concentrated hydrochloric acid (20 L) and cool the mixture to -30°C.[8][9]

• Slowly add sodium nitrite (830 g) in portions, keeping the temperature at -30°C.[8][9]

• Stir the reaction for 1 hour at -30°C after the addition is complete.[8][9]

• Add cuprous chloride and allow the reaction to warm to room temperature.[8][9]

• Monitor the reaction to completion by TLC.[8][9]

• Neutralize the reaction mixture with sodium hydroxide and extract with ethyl acetate.

• Combine the organic phases, wash with brine, and dry over sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography to obtain 5-Bromo-2,4-dichloropyridine.[8][9]

Synthetic pathway for a dichlorobromopyridine isomer.

Representative Protocol: Suzuki-Miyaura Coupling

The following is a general, representative protocol for a Suzuki-Miyaura coupling reaction with an aryl bromide, which can be adapted for 4-Bromo-3,5-dichloropyridine.[10][11]

Materials:

• 4-Bromo-3,5-dichloropyridine (1.0 eq)

• Arylboronic acid or ester (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄ or Cs₂CO₃, 2.0 - 2.5 eq)

• Solvent system (e.g., 1,4-Dioxane and Water, 4:1)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3,5-dichloropyridine, the arylboronic acid, and the base.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Under the inert atmosphere, add the palladium catalyst.

• Add the degassed solvent system (e.g., 1,4-Dioxane and water) via syringe.[10]

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-100°C) with vigorous stirring overnight (12-24 hours).[10]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Generalized catalytic cycle for Suzuki-Miyaura coupling.

References

• 1. chembk.com [chembk.com]
• 2. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 3. 4-Bromo-3,5-dichloropyridine, 95%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. scbt.com [scbt.com]
• 5. 4-Bromo-3,5-dichloropyridine | CymitQuimica [cymitquimica.com]
• 6. 4-bromo-3,5-dichloropyridine [myskinrecipes.com]
• 7. 343781-45-3|4-Bromo-3,5-dichloropyridine|BLD Pharm [bldpharm.com]
• 8. CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine - Google Patents [patents.google.com]
• 9. Page loading... [wap.guidechem.com]
• 10. youtube.com [youtube.com]
• 11. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in Suzuki Coupling of 4-Bromo-3,5-dichloropyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the Suzuki coupling of 4-Bromo-3,5-dichloropyridine. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low yield in the Suzuki coupling of 4-Bromo-3,5-dichloropyridine?

Low yields in the Suzuki coupling of 4-Bromo-3,5-dichloropyridine can stem from several factors. The substrate itself presents challenges due to the presence of three halogen atoms and the electron-deficient nature of the pyridine ring. Key reasons for low yield include:

• Steric Hindrance: The two chlorine atoms flanking the bromine at the 4-position create significant steric hindrance, which can impede the oxidative addition and reductive elimination steps of the catalytic cycle.

• Catalyst Deactivation: The pyridine nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.

• Side Reactions: Several side reactions can compete with the desired cross-coupling, including protodeboronation of the boronic acid, homocoupling of the boronic acid, and dehalogenation of the starting material.

• Suboptimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical for this specific substrate and may not be optimal in your current setup.

Q2: At which position on 4-Bromo-3,5-dichloropyridine is the Suzuki coupling expected to occur?

The Suzuki coupling is expected to occur selectively at the 4-position (C-Br bond). The reactivity of carbon-halogen bonds in palladium-catalyzed cross-coupling reactions generally follows the trend: C-I > C-Br > C-Cl. The carbon-bromine bond is significantly more reactive than the carbon-chlorine bonds, allowing for selective functionalization at the 4-position.

Q3: What are the most common side products to look out for?

The most common side products that can reduce your yield include:

• Homocoupling Product: The boronic acid can couple with itself to form a biaryl byproduct. This is often promoted by the presence of oxygen.

• Protodeboronation Product: The boronic acid can react with water or other protic sources in the reaction mixture to be replaced by a hydrogen atom.

• Dehalogenation Product: The starting 4-Bromo-3,5-dichloropyridine can be reduced to 3,5-dichloropyridine.

Q4: How critical is the exclusion of oxygen and water from the reaction?

Excluding oxygen is critical as the active Pd(0) catalyst is sensitive to oxidation, which leads to catalyst deactivation. Therefore, it is essential to thoroughly degas all solvents and reagents and to perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen). While many Suzuki couplings are performed in aqueous solvent mixtures, using anhydrous solvents may be beneficial in some cases to minimize protodeboronation of the boronic acid.

Troubleshooting Guide

Problem 1: Low or No Conversion of Starting Material

If you observe a significant amount of unreacted 4-Bromo-3,5-dichloropyridine, consider the following troubleshooting steps:

Potential Cause	Recommended Solution
Inactive Catalyst	Use a fresh batch of palladium catalyst. Consider using a pre-catalyst that is more stable to air and moisture. Ensure rigorous exclusion of oxygen through proper degassing techniques.
Ineffective Catalyst/Ligand System	For sterically hindered substrates like this, standard catalysts like Pd(PPh₃)₄ may be inefficient. Switch to a catalyst system with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.
Insufficient Reaction Temperature	Increase the reaction temperature in increments of 10-20 °C. For thermally stable reactants, temperatures of 80-120 °C are common. Microwave irradiation can also be effective in driving the reaction to completion.
Poor Reagent Quality	Ensure the boronic acid is pure and has not degraded. Use a slight excess (1.2-1.5 equivalents) to compensate for any potential degradation. Verify the purity of your 4-Bromo-3,5-dichloropyridine.

Problem 2: Formation of Significant Side Products

If you are observing a good conversion of the starting material but a low yield of the desired product, side reactions are likely the culprit.

Potential Cause	Recommended Solution
Homocoupling of Boronic Acid	Ensure the reaction is thoroughly degassed to remove oxygen. Use a high-purity palladium source.
Protodeboronation of Boronic Acid	Use a less nucleophilic or weaker base. Consider using a boronic ester (e.g., pinacol ester) to enhance stability. Running the reaction under anhydrous conditions might also be beneficial.
Dehalogenation	This can occur after oxidative addition. Optimizing the base and solvent system can sometimes mitigate this side reaction.

Data Presentation: Reaction Condition Optimization

The following tables summarize reaction conditions that have been successfully used for the Suzuki coupling of structurally similar polychlorinated aromatic compounds. These should serve as a starting point for the optimization of your reaction with 4-Bromo-3,5-dichloropyridine.

Table 1: Optimization of Base and Solvent for a Structurally Similar Dichlorinated Aryl Bromide

Substrate: 5-(4-bromophenyl)-4,6-dichloropyrimidine

Entry	Base	Solvent	Yield (%)
1	K₃PO₄	Toluene	40
2	K₃PO₄	Acetonitrile	36
3	K₃PO₄	1,4-Dioxane	60
4	Cs₂CO₃	Toluene	80

Data adapted from a study on a structurally similar substrate and should be used as a reference for optimization.[1]

Table 2: Recommended Starting Conditions for Polychlorinated Pyridines

Parameter	Recommended Condition
Catalyst	Pd(OAc)₂ (2-5 mol%) with a bulky phosphine ligand (e.g., SPhos, 4-10 mol%) or Pd(PPh₃)₄ (5 mol%)
Base	K₃PO₄ (2-3 equivalents) or Cs₂CO₃ (2-3 equivalents)
Solvent	1,4-Dioxane/Water (e.g., 4:1) or Toluene/Water
Temperature	80-110 °C
Atmosphere	Inert (Argon or Nitrogen)

Experimental Protocols

General Protocol for Suzuki Coupling of 4-Bromo-3,5-dichloropyridine

This protocol is a general starting point and should be optimized for your specific boronic acid.

Materials:

• 4-Bromo-3,5-dichloropyridine

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂ or Pd(PPh₃)₄)

• Ligand (if using Pd(OAc)₂, e.g., SPhos)

• Base (e.g., K₃PO₄ or Cs₂CO₃, 2-3 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/Water)

• Schlenk flask or sealed vial

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-3,5-dichloropyridine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the base (2.0-3.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the ligand (e.g., SPhos, 4-10 mol%).

• Seal the flask and evacuate and backfill with an inert gas at least three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: The catalytic cycle for the Suzuki-Miyaura coupling of 4-Bromo-3,5-dichloropyridine.

Caption: A troubleshooting workflow for overcoming low yield in the Suzuki coupling reaction.

References

• 1. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]

Technical Support Center: Palladium-Catalyzed Cross-Coupling Reactions Involving Dichloropyridines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in palladium-catalyzed cross-coupling reactions where dichloropyridines are utilized as substrates. While the use of dichloropyridines specifically as additives to prevent catalyst deactivation is not a widely documented practice, this guide addresses common challenges encountered during their functionalization, including issues related to catalyst stability.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using dichloropyridines as substrates in palladium-catalyzed cross-coupling reactions?

A1: The main challenges include:

• High Catalyst Deactivation Rates: Palladium catalysts can be prone to deactivation through mechanisms such as the formation of palladium black (aggregation of palladium nanoparticles), ligand degradation, or the formation of inactive palladium complexes.[1]

• Controlling Regioselectivity: Dichloropyridines offer multiple reactive sites (e.g., C2, C4, C5 positions), and achieving selective functionalization at a single desired position can be difficult. The inherent electronic properties of the pyridine ring often favor reaction at specific positions, and overcoming this inherent reactivity requires careful selection of ligands and reaction conditions.[2][3]

• Sluggish Reaction Kinetics: The carbon-chlorine bond is generally less reactive than carbon-bromine or carbon-iodine bonds, which can lead to slower reaction rates and require more forcing reaction conditions.

Q2: Can dichloropyridines themselves contribute to catalyst deactivation?

A2: Yes, the nitrogen atom in the pyridine ring can coordinate to the palladium center. This coordination can sometimes be beneficial for the catalytic cycle, but it can also lead to the formation of stable, off-cycle palladium complexes that are catalytically inactive, thereby deactivating the catalyst.

Q3: How can I minimize the formation of palladium black in my reaction?

A3: The formation of palladium black, an inactive form of the catalyst, is a common deactivation pathway.[1] To minimize this:

• Use of Appropriate Ligands: Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands can stabilize the palladium(0) species and prevent aggregation.

• Control of Reaction Conditions: Lowering the reaction temperature, if feasible, and ensuring a strictly inert atmosphere can slow down the rate of catalyst decomposition.

• Additives: While not specific to dichloropyridines, certain additives like tetraalkylammonium salts have been used in "ligand-free" conditions, which may involve the stabilization of palladium nanoparticles.[2]

Q4: Is it a documented practice to use dichloropyridines as additives to prevent palladium catalyst deactivation?

A4: Based on available literature, the use of dichloropyridines as additives specifically for the purpose of preventing palladium catalyst deactivation is not a well-documented or common strategy. While some pyridine derivatives with bulky substituents have been shown to suppress the formation of palladium black by acting as stabilizing ligands, there is no specific data supporting the use of simple dichloropyridines for this purpose. They are almost exclusively studied as substrates in cross-coupling reactions.

Troubleshooting Guides

Issue 1: Low or No Conversion of Dichloropyridine

Potential Cause	Diagnostic Check	Recommended Solution
Catalyst Deactivation	Observe the formation of a black precipitate (palladium black) in the reaction mixture.	- Use a more robust ligand (e.g., bulky biarylphosphines like SPhos, XPhos).- Ensure rigorous degassing of solvents and reagents to remove oxygen.- Consider using a pre-catalyst for more reliable generation of the active Pd(0) species.
Poor Catalyst Activity	The chosen catalyst/ligand system may not be active enough for the C-Cl bond activation of the dichloropyridine.	- Switch to a more electron-rich and sterically hindered ligand.- Increase the catalyst loading (e.g., from 1 mol% to 3 mol%).- Increase the reaction temperature.
Incorrect Base	The base may not be strong enough or soluble enough in the reaction medium.	- For Suzuki-Miyaura reactions, consider stronger bases like K₃PO₄ or Cs₂CO₃.- For Buchwald-Hartwig aminations, strong bases like NaOtBu or LHMDS are often required.
Impure Reagents	Impurities in the dichloropyridine, coupling partner, or solvent can poison the catalyst.	- Purify the starting materials and ensure the use of high-purity, dry, and degassed solvents.

Issue 2: Poor Regioselectivity in the Monofunctionalization of Dichloropyridine

Potential Cause	Diagnostic Check	Recommended Solution
Inappropriate Ligand	The reaction yields a mixture of isomers (e.g., C2 and C4 or C5 substituted products).	- The choice of ligand is critical for controlling regioselectivity. For unconventional C4 or C5 selectivity on dichloropyridines, sterically hindered NHC ligands (e.g., IPr) have been shown to be effective.[2][3]
Reaction Conditions	Temperature and solvent can influence the selectivity of the reaction.	- Screen different solvents and temperatures. For instance, "ligand-free" Jeffery conditions at high temperatures have been reported to favor C4-selectivity in some cases.[2]

Data Presentation: Reaction Conditions for Cross-Coupling of Dichloropyridines

The following tables summarize typical reaction conditions for the Suzuki-Miyaura and Buchwald-Hartwig reactions using dichloropyridine substrates.

Table 1: Suzuki-Miyaura Coupling of Dichloropyridines

Dichloropyridine Isomer	Coupling Partner	Palladium Source	Ligand	Base	Solvent	Temperature (°C)
2,5-Dichloropyridine	Arylboronic acid	Pd(OAc)₂	SPhos	K₃PO₄	1,4-Dioxane/H₂O	100
2,4-Dichloropyridine	Arylboronic acid	Pd(PEPPSI)(IPr)	-	K₂CO₃	1,4-Dioxane	80
2,6-Dichloropyridine	Heptylboronic acid pinacol ester	Pd(OAc)₂	Ad₂PⁿBu	LiOtBu	Dioxane/H₂O	100
2,5-Dichloropyridine	Phenylboronic acid	Pd(OAc)₂	None (Jeffery conditions)	K₂CO₃	NMP/H₂O	100

Table 2: Buchwald-Hartwig Amination of Dichloropyridines

Dichloropyridine Isomer	Amine	Palladium Source	Ligand	Base	Solvent	Temperature (°C)
2,5-Dichloropyridine	Primary/Secondary Amine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100-110
2,6-Dichloropyridine	Primary Amine	BrettPhos Pd G3	-	NaOtBu	Toluene	100

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2,5-Dichloropyridine

Materials:

• 2,5-Dichloropyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-dioxane

• Degassed water

• Schlenk flask and standard glassware for inert atmosphere reactions

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2,5-dichloropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium phosphate (2.0 equiv.).

• In a separate vial, prepare the catalyst premix by dissolving palladium(II) acetate (2 mol%) and SPhos (4 mol%) in a small amount of anhydrous 1,4-dioxane.

• Add the catalyst premix to the Schlenk flask.

• Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 ratio) to the reaction mixture.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 2,5-Dichloropyridine

Materials:

• 2,5-Dichloropyridine

• Amine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Schlenk tube and standard glassware for inert atmosphere reactions

• Nitrogen or Argon gas

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (1-2 mol%), XPhos (2-4 mol%), and NaOtBu (1.4 equiv.) to a dry Schlenk tube.

• Add anhydrous toluene, 2,5-dichloropyridine (1.0 equiv.), and the amine (1.2 equiv.).

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After the reaction is complete, cool to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the product by column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for palladium-catalyzed reactions.

Caption: Suzuki-Miyaura catalytic cycle with deactivation pathways.

Caption: Factors influencing regioselectivity.

References

• 1. Increasing Pd Catalyst Lifetimes - ChemistryViews [chemistryviews.org]
• 2. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Mitigate Protodeboronation of Pyridine Boronic Acids

Welcome to the technical support center for navigating the challenges of cross-coupling reactions involving pyridine boronic acids. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome the common but significant side reaction of protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant problem with pyridine boronic acids?

A1: Protodeboronation is an undesired chemical reaction where the carbon-boron (C-B) bond of a boronic acid is cleaved and replaced by a carbon-hydrogen (C-H) bond.[1] In the context of a Suzuki-Miyaura coupling, this side reaction consumes the pyridine boronic acid, converting it into a simple pyridine byproduct. This reduces the yield of the desired coupled product and can introduce purification challenges.[1] Pyridine boronic acids, particularly those with the boron moiety at the 2-position, are notoriously unstable and highly prone to this decomposition pathway due to the influence of the basic nitrogen atom in the ring.[1][2]

Q2: What is the primary mechanism that makes 2-pyridine boronic acid so susceptible to protodeboronation?

A2: Unlike many simple aryl boronic acids that degrade fastest under strongly acidic or basic conditions, 2-pyridine boronic acid exhibits a unique decomposition mechanism.[1][3] Under neutral pH conditions, it can form a zwitterionic species, which is highly reactive.[1][3] This zwitterionic intermediate can then undergo a rapid, unimolecular fragmentation of the C-B bond, leading to the protodeboronated byproduct.[1][3] Counterintuitively, the addition of either acid or base can shift the chemical equilibrium away from this highly reactive zwitterion, thereby slowing the rate of protodeboronation.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Cross-Coupling Reactions of 4-Bromo-3,5-dichloropyridine

Welcome to the technical support center for optimizing cross-coupling reactions involving 4-bromo-3,5-dichloropyridine. This resource is tailored for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings of this specific substrate.

Troubleshooting Guides

This section addresses common issues encountered during the cross-coupling of 4-bromo-3,5-dichloropyridine, offering potential causes and actionable solutions in a question-and-answer format.

Problem 1: Low or No Yield in Suzuki-Miyaura Coupling

Question: I am observing very low to no yield in my Suzuki-Miyaura coupling of 4-bromo-3,5-dichloropyridine. What are the likely causes and how can I improve the outcome?

Answer: Low yields with this substrate are a common challenge and can often be attributed to several factors. The electron-deficient nature of the pyridine ring and the presence of multiple halogen atoms can influence catalyst activity and side reactions.

Potential Causes & Troubleshooting Steps:

• Ineffective Base: The choice of base is critical for the activation of the boronic acid and the overall efficiency of the catalytic cycle.

  • Recommendation: Screen a variety of inorganic bases. While weaker bases like Na₂CO₃ can be effective for some aryl halides, more challenging substrates like polychlorinated pyridines often require stronger, non-nucleophilic bases such as K₃PO₄ or Cs₂CO₃ to facilitate the transmetalation step. For base-sensitive substrates, LiOᵗBu under anhydrous conditions has also been shown to be effective in couplings of dichloropyridines.[1]

• Catalyst Deactivation: The pyridine nitrogen can coordinate to the palladium catalyst, leading to inactive species.

  • Recommendation: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald's biaryl phosphine ligands like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands. These can shield the palladium center and promote the desired catalytic cycle.

• Protodeboronation: The boronic acid can be degraded by reaction with water, especially in the presence of a base.

  • Recommendation: Use anhydrous solvents and consider switching from a boronic acid to a more stable boronate ester (e.g., a pinacol ester).

• Hydrodehalogenation: A common side reaction where the bromine atom is replaced by a hydrogen atom.

  • Recommendation: This can be influenced by the base and solvent system. Ensure a thoroughly degassed reaction setup to minimize sources of protic species.

Problem 2: Side Product Formation in Buchwald-Hartwig Amination

Question: I am attempting a Buchwald-Hartwig amination with 4-bromo-3,5-dichloropyridine and observing significant side product formation, including what appears to be hydrodehalogenation. How can I improve the selectivity?

Answer: Side reactions in Buchwald-Hartwig aminations of electron-deficient heteroaryl halides are often related to the choice of base and the stability of the reaction intermediates.

Potential Causes & Troubleshooting Steps:

• Base Strength: Strong bases like sodium tert-butoxide (NaOᵗBu) can sometimes promote side reactions or decomposition of sensitive substrates.[2]

  • Recommendation: If using a strong base, ensure anhydrous conditions and carefully control the reaction temperature. Alternatively, screen weaker inorganic bases like Cs₂CO₃ or K₃PO₄, which can offer better functional group tolerance.[3] For a homogeneous system, an organic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) can be considered, particularly for electron-poor aryl halides.[4]

• Catalyst Inhibition: As with Suzuki coupling, the pyridine nitrogen can interfere with the catalyst.

  • Recommendation: Utilize sterically hindered ligands that can prevent catalyst poisoning and facilitate the reductive elimination step.

• Reaction Temperature: High temperatures can lead to catalyst decomposition and an increase in side reactions.

  • Recommendation: Once an effective catalyst-ligand-base system is identified, try to lower the reaction temperature to the minimum required for a reasonable reaction rate.

Problem 3: Low Conversion in Sonogashira Coupling

Question: My Sonogashira coupling of 4-bromo-3,5-dichloropyridine is showing low conversion of the starting material. What adjustments should I consider?

Answer: Low conversion in Sonogashira couplings can be due to a number of factors, including catalyst inhibition and suboptimal base selection.

Potential Causes & Troubleshooting Steps:

• Base Selection: The amine base in a Sonogashira reaction serves both to neutralize the HX formed and to facilitate the formation of the copper acetylide.

  • Recommendation: Common amine bases include triethylamine (Et₃N) and diisopropylamine (i-Pr₂NH).[5] For more challenging substrates, a bulkier amine like diisopropylethylamine (DIPEA) might be beneficial. In copper-free Sonogashira protocols, other organic bases such as 1,1,3,3-tetramethylguanidine (TMG) have been used.

• Copper Co-catalyst: The presence and activity of the copper(I) co-catalyst are crucial for the traditional Sonogashira reaction.

  • Recommendation: Ensure your copper(I) source (typically CuI) is fresh. In some cases, copper-free conditions with specific ligands and bases can be advantageous.

• Inert Atmosphere: The active Pd(0) catalyst is sensitive to oxygen.

  • Recommendation: Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: Which base is the best starting point for the Suzuki-Miyaura coupling of 4-bromo-3,5-dichloropyridine?

A1: For polychlorinated pyridines, a stronger inorganic base is often a good starting point. We recommend beginning your optimization with potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[6] These have shown success in couplings of related challenging heteroaryl halides.

Q2: Should I use an inorganic or organic base for the Buchwald-Hartwig amination of this substrate?

A2: The choice depends on your specific amine and the functional groups present. Strong inorganic bases like NaOᵗBu often give faster reactions but are less tolerant of sensitive functional groups.[2] Weaker inorganic bases like Cs₂CO₃ provide a milder alternative.[3] Soluble organic bases like DBU can be advantageous for achieving homogeneous reaction conditions, especially with electron-deficient substrates.[4]

Q3: What role does the base play in the Sonogashira coupling?

A3: In the classic Sonogashira reaction, an amine base (e.g., triethylamine) deprotonates the terminal alkyne to form an acetylide, which then reacts with the copper(I) co-catalyst to form a copper acetylide. This species then undergoes transmetalation with the palladium complex. The base also acts as a scavenger for the hydrohalic acid (HBr) generated in the reaction.[5]

Q4: Can the choice of base influence which halogen is substituted in a polyhalogenated pyridine?

A4: While the inherent reactivity of the C-X bond (C-Br > C-Cl) is the primary determinant of selectivity, the reaction conditions, including the base, can influence the outcome. In some cases, the choice of base, in conjunction with a specific ligand and solvent, can alter the regioselectivity of the coupling.

Data Presentation

The following tables summarize quantitative data for base selection in cross-coupling reactions of substrates related to 4-bromo-3,5-dichloropyridine. This information can serve as a valuable starting point for your own reaction optimization.

Table 1: Comparison of Bases in the Suzuki-Miyaura Coupling of 5-(4-bromophenyl)-4,6-dichloropyrimidine [6]

Entry	Base	Solvent	Yield (%)
1	K₃PO₄	Toluene	70
2	Cs₂CO₃	Toluene	80

Table 2: Base Screening in the Buchwald-Hartwig Amination of 4-bromo-N,N-dimethylaniline with Morpholine [7]

Entry	Base	Solvent	Yield (%)
1	tBuOK	Toluene	95
2	tBuONa	Toluene	90
3	K₂CO₃	Toluene	25
4	Cs₂CO₃	Toluene	40

Table 3: Common Bases for Sonogashira Coupling of Aryl Halides [8]

Base	Typical Application
Triethylamine (Et₃N)	Standard amine base, often used as solvent
Diisopropylamine (i-Pr₂NH)	Common alternative to triethylamine
Diisopropylethylamine (DIPEA)	Bulky, non-nucleophilic amine base
Piperidine	Can be a highly effective amine base
1,1,3,3-Tetramethylguanidine (TMG)	Used in some copper-free protocols

Experimental Protocols

The following are generalized experimental protocols for the cross-coupling of 4-bromo-3,5-dichloropyridine. These should be considered starting points and may require optimization for specific coupling partners.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-bromo-3,5-dichloropyridine (1.0 equiv.), the arylboronic acid or boronate ester (1.2-1.5 equiv.), the base (e.g., K₃PO₄, 2.0-3.0 equiv.), the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%), and the ligand (e.g., SPhos, 2-10 mol%).

• Solvent Addition: Add a degassed solvent system (e.g., 1,4-dioxane/water, toluene/water) to the flask.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-5 mol%), ligand (if not using a precatalyst, 2-10 mol%), and base (e.g., NaOᵗBu or Cs₂CO₃, 1.5-2.5 equiv.) to a dry Schlenk tube.

• Reagent Addition: Add 4-bromo-3,5-dichloropyridine (1.0 equiv.) and the amine (1.1-1.5 equiv.), followed by the anhydrous, degassed solvent (e.g., toluene, THF, or 1,4-dioxane).

• Reaction: Seal the tube and heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC, LC-MS, or GC-MS.

• Work-up: After cooling to room temperature, quench the reaction (e.g., with saturated aqueous NH₄Cl if a strong base was used), and extract the product with an organic solvent. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

General Protocol for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-bromo-3,5-dichloropyridine (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and copper(I) iodide (CuI, 2-10 mol%).

• Solvent and Reagent Addition: Add an anhydrous, degassed solvent (e.g., THF or toluene), followed by the amine base (e.g., Et₃N, 2-3 equiv.) and the terminal alkyne (1.1-1.5 equiv.) via syringe.

• Reaction: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 40-80 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture, dilute with an organic solvent, and wash with water or saturated aqueous ammonium chloride to remove the amine hydrohalide salt.

• Purification: Dry the organic layer, filter, and concentrate. Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate key workflows and logical relationships for optimizing base selection in the cross-coupling of 4-bromo-3,5-dichloropyridine.

Caption: A workflow for systematic base optimization in cross-coupling reactions.

Caption: A decision tree for troubleshooting common cross-coupling issues.

References

• 1. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sonogashira Reactions with Halogenated Pyridines

Welcome to the technical support center for troubleshooting Sonogashira coupling reactions with halogenated pyridine substrates. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during these powerful C-C bond-forming reactions. Below, you will find frequently asked questions and detailed troubleshooting guides in a question-and-answer format to help you optimize your experiments for higher yields and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with a 2-chloropyridine is showing no or very low conversion. What is the likely cause?

A1: Low reactivity with 2-chloropyridines is a common issue due to the strong C-Cl bond and the electron-deficient nature of the pyridine ring. The primary suspects are an insufficiently active catalyst system and non-optimal reaction conditions.

• Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ may not be effective for the challenging oxidative addition of a chloropyridine.[1] Consider switching to a more robust catalyst system featuring bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, cataCXium® A) or N-heterocyclic carbene (NHC) ligands.[2][3] These ligands promote the formation of the active monoligated Pd(0) species required for the oxidative addition step.

• Temperature: Higher reaction temperatures (80-120 °C) are often necessary to achieve a reasonable reaction rate with aryl chlorides.[4][5]

• Solvent: Polar aprotic solvents like DMF, NMP, or dioxane can be more effective than THF for these less reactive substrates.[1]

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser coupling) in my reaction with a bromopyridine. How can I minimize this side product?

A2: Glaser-Hay homocoupling is a major side reaction in Sonogashira couplings, particularly when using a copper(I) co-catalyst in the presence of oxygen.[6] To mitigate this:

• Implement Copper-Free Conditions: The most effective strategy is to switch to a copper-free protocol.[7] This eliminates the primary catalyst for homocoupling. These conditions may require a more active palladium/ligand system and slightly higher temperatures.[8][9]

• Ensure Strict Anaerobic Conditions: If a copper co-catalyst is necessary, it is critical to thoroughly degas all solvents and reagents (e.g., via freeze-pump-thaw cycles or by bubbling with an inert gas like argon or nitrogen) and maintain a strict inert atmosphere throughout the reaction.[10] Oxygen promotes the oxidative dimerization of the copper acetylide intermediate.[11]

• Slow Addition of Alkyne: Adding the terminal alkyne slowly to the reaction mixture can help maintain a low concentration, favoring the cross-coupling pathway over homocoupling.

Q3: My reaction turns black and a precipitate forms, resulting in a low yield. What is happening?

A3: The formation of a black precipitate, commonly known as "palladium black," indicates the decomposition and precipitation of the palladium catalyst from the solution.[10] This deactivation of the catalyst will halt the reaction. Potential causes include:

• High Temperature: Excessive temperatures can lead to catalyst decomposition. If you are using high heat for a less reactive halide, ensure it is not degrading the catalyst over the course of the reaction.

• Solvent Choice: Some solvents, anecdotally including THF, may promote the formation of palladium black under certain conditions.[12]

• Impurities: Impurities in reagents or solvents can poison the catalyst. Ensure you are using high-purity, and where necessary, anhydrous and degassed reagents and solvents.[10]

• Ligand Dissociation: If the phosphine ligand dissociates from the palladium center and the resulting species is unstable, it can lead to agglomeration and precipitation. Using a more robust ligand can sometimes prevent this.

Q4: Does the position of the halogen on the pyridine ring (2-, 3-, or 4-position) affect the reaction?

A4: Yes, the position of the halogen significantly impacts reactivity. 2- and 4-halopyridines are generally more reactive than 3-halopyridines in nucleophilic aromatic substitution, and this electronic effect can also influence palladium-catalyzed couplings. Furthermore, the nitrogen atom at the 2-position can potentially chelate with the palladium or copper catalyst, which could influence the catalytic cycle. While many successful couplings of 2-halopyridines are reported, this potential for catalyst inhibition is a factor to consider if reactions are failing.[13] For di- or poly-halogenated pyridines, the relative reactivity (I > Br > Cl) and the electronic nature of each position will determine the selectivity of the coupling.[14]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common issues encountered with Sonogashira reactions of halogenated pyridines.

Problem 1: Low to No Product Yield

Possible Cause	Troubleshooting Action	Rationale
Inactive Catalyst System	Switch to a more active palladium precatalyst and a bulky, electron-rich ligand (e.g., Pd₂(dba)₃ with XPhos or (AllylPdCl)₂ with P(t-Bu)₃).[3][7]	Less reactive halides (Br, Cl) require a more potent catalyst to facilitate the rate-limiting oxidative addition step.[6]
Sub-optimal Temperature	Increase the reaction temperature in increments (e.g., from RT to 60 °C, then to 80-100 °C).[4][15]	The activation energy for C-Br and especially C-Cl bond cleavage is higher than for C-I bonds, requiring more thermal energy.[10]
Inappropriate Base	If using a mild amine base (e.g., Et₃N), try a stronger amine (e.g., DIPA) or an inorganic base (e.g., Cs₂CO₃, K₂CO₃).[1][14]	The base is crucial for deprotonating the alkyne. A stronger base can increase the concentration of the active acetylide species.
Poor Reagent Quality	Use fresh, high-purity halopyridine and alkyne. Ensure solvents are anhydrous and amine bases are freshly distilled.[10]	Impurities can poison the catalyst. Amine bases can oxidize over time.
Catalyst Inhibition by Pyridine N	Increase ligand-to-palladium ratio. Consider switching to a ligand less prone to displacement.	Excess ligand can help prevent the pyridine substrate from coordinating to the palladium center and inhibiting the catalytic cycle.

Problem 2: Significant Side Product Formation

Side Product	Troubleshooting Action	Rationale
Alkyne Homocoupling (Glaser)	1. Switch to a copper-free protocol.[7] 2. Rigorously degas all reagents and maintain an inert atmosphere.[10]	1. Copper(I) is the primary catalyst for this side reaction.[6] 2. Oxygen promotes the oxidative coupling of the copper acetylide.[11]
Dehalogenation of Pyridine	Use a less strong base or lower the reaction temperature.	Harsh basic conditions and high temperatures can lead to hydrodehalogenation of the starting material.
Homocoupling of Halopyridine	This is less common but can occur at high temperatures. Lowering the temperature may help. Ensure the alkyne is present in a slight excess.	This side reaction can be promoted by the palladium catalyst under certain conditions.

Data Presentation: Reaction Condition Optimization

The following tables summarize quantitative data from the literature for Sonogashira couplings with various halogenated pyridines, providing a starting point for reaction optimization.

Table 1: Copper-Catalyzed Sonogashira Couplings of Halogenated Pyridines

Entry	Pyridyl Halide	Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5) / PPh₃ (5.0)	5.0	Et₃N	DMF	100	96	[5][15]
2	4-Iodopyridine	Terminal Alkynes	PdCl₂(PPh₃)₂ (5.0)	5.0	Et₃N	DMF	65	Good-Exc.	[16]
3	2-Bromopyridine	Phenylacetylene	NS-MCM-41-Pd (0.1) / PPh₃ (0.2)	0.2	Et₃N	Toluene	100	72	[13]
4	3-Iodopyridine	Phenylacetylene	NS-MCM-41-Pd (0.1) / PPh₃ (0.2)	0.2	Et₃N	Et₃N	50	85	[13]

Table 2: Copper-Free Sonogashira Couplings of Halogenated Pyridines

Entry	Pyridyl Halide	Alkyne	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	3-Bromopyridine	Phenylacetylene	(AllylPdCl)₂ (2.5)	P(t-Bu)₃ (10)	DABCO	DMF	RT	95	[7]
2	2,6-Dibromopyridine	Arylacetylene	Pd(CH₃CN)₂Cl₂ (2.0)	cataCXium® A (4.0)	Cs₂CO₃	2-MeTHF	RT	Moderate	[16]
3	4-Bromopyridine	Phenylacetylene	[DTBNpP]Pd(crotyl)Cl (2.5)	-	TMP	DMSO	RT	94	[8]

Experimental Protocols

Protocol 1: General Copper-Catalyzed Sonogashira Coupling of a Bromopyridine

This protocol is adapted from the synthesis of 2-amino-3-alkynylpyridines.[15]

Materials:

• Halogenated pyridine (1.0 eq)

• Terminal alkyne (1.2 eq)

• Pd(CF₃COO)₂ (2.5 mol%)

• Triphenylphosphine (PPh₃) (5.0 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Triethylamine (Et₃N) (as base and/or co-solvent)

• Anhydrous, degassed DMF

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Add anhydrous, degassed DMF (to make a ~0.2 M solution with respect to the halopyridine) followed by Et₃N (2-3 eq). Stir the mixture for 15-30 minutes at room temperature.

• Add the halogenated pyridine (1.0 eq) and the terminal alkyne (1.2 eq) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic phase with saturated aqueous NH₄Cl solution to remove the amine salt, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling of a Bromopyridine at Room Temperature

This protocol is adapted from a general method for aryl bromides.[7]

Materials:

• 3-Bromopyridine (1.0 eq)

• Phenylacetylene (1.1 eq)

• (AllylPdCl)₂ (2.5 mol%)

• Tri-tert-butylphosphine (P(t-Bu)₃) (10 mol%)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (2.0 eq)

• Anhydrous, degassed DMF

Procedure:

• In a glovebox or under a strict inert atmosphere, add (AllylPdCl)₂ (2.5 mol%), P(t-Bu)₃ (10 mol%), and DABCO (2.0 eq) to a dry Schlenk flask.

• Add the 3-bromopyridine (1.0 eq) and anhydrous, degassed DMF.

• Add the phenylacetylene (1.1 eq) via syringe.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Process

To better understand the reaction and troubleshooting workflow, refer to the diagrams below.

Caption: The interconnected catalytic cycles of the Sonogashira reaction.

Caption: A logical workflow for troubleshooting failed Sonogashira reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. reddit.com [reddit.com]
• 5. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [file.scirp.org]
• 6. books.rsc.org [books.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. reddit.com [reddit.com]
• 13. mdpi.com [mdpi.com]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Improving the Solubility of 4-Bromo-3,5-dichloropyridine in Reaction Solvents

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for 4-Bromo-3,5-dichloropyridine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile, yet challenging, halogenated pyridine building block. Poor solubility is a frequent impediment to achieving optimal reaction kinetics, yield, and purity. This document provides a structured, expert-led framework for diagnosing and overcoming these solubility challenges through systematic troubleshooting and optimization.

Section 1: Understanding the Molecule - A Physicochemical Approach

Q1: What are the key properties of 4-Bromo-3,5-dichloropyridine that influence its solubility?

A1: The solubility behavior of 4-Bromo-3,5-dichloropyridine is governed by its unique molecular structure. As a solid at room temperature, significant energy is required to overcome its crystal lattice forces before solvation can occur.[1][2] Understanding its structural features is the first step in predicting its behavior in various solvents.

• Aromatic Pyridine Core: The central pyridine ring is an electron-deficient aromatic system. While pyridine itself is miscible with water and many organic solvents, the heavy halogen substitution dramatically alters this property.[3]

• Halogen Substituents (Br, Cl): The presence of one bromine and two chlorine atoms increases the molecule's molecular weight and van der Waals surface area. These halogens make the molecule significantly more lipophilic and less polar than pyridine, reducing its affinity for highly polar solvents like water.

• Molecular Polarity and Symmetry: The molecule possesses a dipole moment due to the electronegative nitrogen and halogen atoms. However, its relatively symmetric substitution pattern can lead to efficient packing in a crystal lattice, resulting in a higher melting point and lower solubility compared to less symmetrical analogs. The principle of "like dissolves like" is paramount; this molecule is best described as having low to moderate polarity.[4]

Table 1: Physicochemical Properties of 4-Bromo-3,5-dichloropyridine

Property	Value	Source
Molecular Formula	C₅H₂BrCl₂N	[1]
Molecular Weight	226.89 g/mol	[1]
Appearance	Solid	[1]
Purity	Typically ≥95%

Section 2: Foundational Troubleshooting - A Systematic Approach to Solvent Selection

Q2: I am planning a new synthesis. How should I approach selecting the best starting solvent for 4-Bromo-3,5-dichloropyridine?

A2: A systematic solvent screening is the most robust and efficient method to identify a suitable solvent system.[5][6] This empirical approach avoids assumptions and provides a clear path forward. The goal is to find a solvent that fully dissolves the substrate at the desired reaction concentration.

Below is a recommended workflow for initial solvent selection.

Caption: Initial solvent selection workflow.

Experimental Protocol 1: Systematic Solvent Screening

Objective: To identify a suitable single solvent for dissolving 4-Bromo-3,5-dichloropyridine at a target concentration.

Materials:

• 4-Bromo-3,5-dichloropyridine

• A selection of anhydrous solvents (see Table 2)

• Small vials (e.g., 2 mL) with stir bars

• Vortex mixer and magnetic stir plate

Procedure:

• Preparation: Add a pre-weighed amount of 4-Bromo-3,5-dichloropyridine to several individual vials to achieve the target reaction concentration when the solvent is added. For example, for a 0.1 M concentration, add 22.7 mg to each vial.

• Solvent Addition: Add 1.0 mL of each selected solvent to its respective vial.

• Initial Mixing: Cap the vials and vortex for 30-60 seconds.

• Stirring: Place the vials on a magnetic stir plate and stir at room temperature for 15-30 minutes.

• Observation: Visually inspect each vial for undissolved solids. Record your observations (e.g., "Fully Dissolved," "Partially Soluble," "Insoluble").

Table 2: Recommended Solvents for Initial Screening

Solvent Class	Solvent	Polarity	Expected Efficacy & Notes	User Observation
Aprotic Polar	Tetrahydrofuran (THF)	Low-Medium	Often a good starting point for cross-coupling.
Acetonitrile (ACN)	Medium-High	Good general solvent.[5]
Dimethylformamide (DMF)	High	Excellent solubilizing power, but higher boiling point.[5][7]
Dimethyl Sulfoxide (DMSO)	High	Strongest solubilizing power, use with caution.[5][7][8]
Ethereal	1,4-Dioxane	Low-Medium	Very common in Suzuki and Buchwald-Hartwig reactions.[9][10][11]
1,2-Dimethoxyethane (DME)	Medium	Good alternative to THF, higher boiling point.
Aromatic	Toluene	Low	Common for cross-coupling, especially at elevated temperatures.
Halogenated	Dichloromethane (DCM)	Medium	Good solubility, but potential for reactivity with pyridines.[12] Use with caution.

Section 3: Advanced Troubleshooting - Enhancing Solubility

Q3: My substrate is poorly soluble in the best solvent for my reaction's chemistry. What should I do?

A3: This is a common scenario where the optimal solvent for reactivity does not provide adequate solubility. The primary strategies are to use a co-solvent or to adjust the temperature .

• Co-solvents: A small amount of a strongly-solubilizing polar aprotic solvent (like DMF or DMSO) is added to the primary reaction solvent.[5][13] This increases the overall polarity of the medium just enough to bring the substrate into solution without drastically altering the reaction conditions.

• Temperature: For most solids, solubility increases with temperature.[14][15] This is because the dissolution process is typically endothermic, meaning it requires energy input to break the crystal lattice.[16] Heating the reaction mixture can therefore be a highly effective method to dissolve the starting material. However, one must be cautious of potential thermal degradation of reagents or products.[17]

Caption: Troubleshooting flowchart for poor solubility.

Experimental Protocol 2: Co-solvent Optimization

Objective: To find the minimum concentration of a co-solvent required to dissolve 4-Bromo-3,5-dichloropyridine in a primary solvent.

Materials:

• Vial containing the substrate in the primary reaction solvent (from Protocol 1).

• Recommended co-solvents: Anhydrous DMF, DMSO, or N-Methyl-2-pyrrolidone (NMP).[5]

• Micropipette.

Procedure:

• Setup: Begin with the vial containing the insoluble substrate in the primary solvent, stirring on a magnetic stir plate.

• Stepwise Addition: Add the chosen co-solvent stepwise in small increments (e.g., 5% of the total volume at a time).

• Equilibration: After each addition, allow the mixture to stir for 5-10 minutes to see if the solid dissolves.

• Record: Note the minimum volume percentage of the co-solvent required for complete dissolution.

• Implementation: When setting up the full-scale reaction, prepare the final solvent mixture with the determined co-solvent ratio before adding the 4-Bromo-3,5-dichloropyridine.

Section 4: Application-Specific FAQs

Q4: I'm performing a Suzuki coupling. Which solvent systems are best for poorly soluble substrates like 4-Bromo-3,5-dichloropyridine?

A4: For Suzuki reactions, which often use aqueous bases, a solvent system that can accommodate both organic and aqueous phases is critical.[18]

• 1,4-Dioxane/Water: This is a very common and effective mixture. Dioxane has good solvating power for many organic substrates, and its miscibility with water helps to create a homogenous reaction environment.[10][11]

• Toluene/Water: Another classic choice, particularly for reactions run at higher temperatures. A phase-transfer catalyst like tetrabutylammonium bromide (TBAB) may be beneficial here to improve interaction between the phases.

• DMF or THF with an aqueous base: These can also be effective. If your substrate still struggles to dissolve, adding DMF as a co-solvent to a THF/water system can be a powerful solution.

Q5: For a Buchwald-Hartwig amination, what are the best practices for ensuring complete dissolution?

A5: Buchwald-Hartwig aminations are typically run under anhydrous conditions, often at elevated temperatures.[19][20]

• Solvents: Toluene, 1,4-dioxane, and THF are the most common solvents.[9][19]

• Temperature: These reactions are frequently heated (80-110 °C), which will aid significantly in dissolving the 4-Bromo-3,5-dichloropyridine.[20] It is advisable to ensure the substrate is fully dissolved at the target temperature before adding the catalyst and other reagents.

• Base Solubility: The choice of base can also impact the homogeneity of the reaction. Strong, sterically hindered bases like sodium tert-butoxide (NaOtBu) have limited solubility in solvents like toluene. Using a more soluble base or ensuring vigorous stirring is important.[20]

Q6: My compound dissolves at the start of the reaction but crashes out later. What is happening?

A6: This phenomenon typically has two root causes:[5]

• Change in Solvent Medium: As the reaction proceeds, reagents are consumed and new, potentially less soluble products and byproducts are formed. This changes the overall polarity and solvating power of the reaction mixture, causing your starting material or an intermediate to precipitate.

• Product Insolubility: The coupled product itself may be highly crystalline and insoluble in the reaction medium, causing it to precipitate upon formation.

Troubleshooting Steps:

• Increase the amount of solvent or add a co-solvent from the start to create a more robust solvent system.

• If possible, increase the reaction temperature.

• Analyze the precipitate to determine if it is the starting material or the product. This will inform your next steps.

Q7: Are there any solvents I should avoid using with 4-Bromo-3,5-dichloropyridine?

A7: Yes. While halogenated solvents like dichloromethane (DCM) can be excellent for dissolving many compounds, there is documented evidence that pyridine and its derivatives can react with DCM at room temperature to form bispyridinium salts.[12] This can lead to unexpected side products, consume your starting material, and result in lower yields. While this reaction may be slow, it is a risk, especially if you plan to store stock solutions of the substrate in DCM. It is recommended to use DCM with caution and preferably not for reactions that require prolonged heating.

References

• 1. 4-Bromo-3,5-dichloropyridine | CymitQuimica [cymitquimica.com]
• 2. 4-Bromo-3-iodopyridine | 89167-20-4 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Two solvents (Dioxane, DMAc), Strong Base (NaOt-Bu) Step-by-Step Guide for Buchwald-Hartwig Amination Reaction Screening Kit [sigmaaldrich.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. mdpi.com [mdpi.com]
• 12. Puzzling Pyridine Problem Probed - ChemistryViews [chemistryviews.org]
• 13. benchchem.com [benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 20. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Functionalization of 4-Bromo-3,5-dichloropyridine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the functionalization of 4-Bromo-3,5-dichloropyridine. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Which halogen is expected to react first in cross-coupling reactions with 4-Bromo-3,5-dichloropyridine?

A1: In palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination, the carbon-bromine (C-Br) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond. This is due to the lower bond dissociation energy of the C-Br bond, which facilitates the initial oxidative addition step in the catalytic cycle. Therefore, functionalization is expected to occur selectively at the 4-position (bromine) under carefully controlled conditions.

Q2: What are the most common side reactions observed during the functionalization of 4-Bromo-3,5-dichloropyridine?

A2: The most common side reactions include:

• Hydrodehalogenation: Replacement of a halogen (usually bromine) with a hydrogen atom. This can be promoted by certain catalysts, solvents, or impurities.

• Homocoupling: The coupling of two molecules of the organometallic reagent (in Suzuki or Grignard reactions) or two molecules of the halo-pyridine.

• Double functionalization: Reaction at both the C-Br and one or both C-Cl positions, which can occur under harsh reaction conditions or with highly active catalysts.

• Catalyst decomposition: Formation of inactive palladium black, often observed at high temperatures, can stall the reaction.

Q3: How can I favor mono-functionalization at the C-4 position?

A3: To favor mono-functionalization at the C-4 position, it is crucial to use milder reaction conditions. This includes:

• Using a palladium catalyst with a high affinity for C-Br bonds over C-Cl bonds.

• Employing a moderate reaction temperature and shorter reaction times.

• Using a stoichiometric amount of the coupling partner.

• Careful selection of ligands and bases can also enhance selectivity.

Troubleshooting Guides

Suzuki-Miyaura Cross-Coupling

Issue 1: Low yield of the desired 4-aryl-3,5-dichloropyridine.

• Possible Cause: Inefficient catalyst, poor quality of boronic acid, or suboptimal reaction conditions.

• Troubleshooting Steps:

  • Catalyst System: Switch to a more active catalyst system. For electron-rich boronic acids, a catalyst system like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand (e.g., SPhos) can be effective.

  • Base Selection: The choice of base is critical. Stronger inorganic bases like K₃PO₄ are often more effective than weaker bases like K₂CO₃ for challenging couplings.

  • Solvent: Ensure the use of anhydrous and degassed solvents. A mixture of an organic solvent like 1,4-dioxane and water is commonly used.

  • Boronic Acid Quality: Use fresh, high-purity boronic acid. Protodeboronation can be a significant side reaction with impure reagents.

Issue 2: Significant formation of the hydrodehalogenated byproduct (3,5-dichloropyridine).

• Possible Cause: Presence of water or other protic impurities, or a catalyst system that promotes this side reaction.

• Troubleshooting Steps:

  • Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents.

  • Ligand Choice: Some ligands are more prone to promoting hydrodehalogenation. Experiment with different phosphine ligands.

  • Reaction Time: Minimize the reaction time, as prolonged heating can lead to increased byproduct formation.

Buchwald-Hartwig Amination

Issue 1: No or very low conversion to the desired 4-amino-3,5-dichloropyridine derivative.

• Possible Cause: Catalyst inhibition, inappropriate base, or steric hindrance.

• Troubleshooting Steps:

  • Catalyst and Ligand: Use a pre-formed catalyst or a combination of a palladium source (e.g., Pd₂(dba)₃) and a suitable ligand (e.g., Xantphos, BINAP). For sterically hindered amines, bulkier ligands may be required.

  • Base: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is a common choice. Ensure the base is fresh and handled under inert conditions.

  • Temperature: The reaction may require elevated temperatures (e.g., 80-110 °C) to proceed at a reasonable rate.

Issue 2: Formation of double amination products.

• Possible Cause: High catalyst loading, high temperature, or prolonged reaction time.

• Troubleshooting Steps:

  • Stoichiometry: Use a slight excess of the amine (1.1-1.2 equivalents) to favor mono-amination.

  • Reaction Conditions: Reduce the reaction temperature and monitor the reaction closely to stop it once the starting material is consumed.

  • Catalyst Loading: Lower the catalyst loading to reduce the rate of the second amination.

Lithiation and Grignard Reagent Formation

Issue 1: Failure to form the organometallic intermediate.

• Possible Cause: Inactive magnesium (for Grignard), presence of moisture, or too low a temperature for lithium-halogen exchange.

• Troubleshooting Steps:

  • Magnesium Activation: For Grignard reagent formation, activate the magnesium turnings with a small crystal of iodine or 1,2-dibromoethane.

  • Strictly Anhydrous Conditions: Flame-dry all glassware and use anhydrous ethereal solvents (THF or diethyl ether).

  • Temperature for Lithiation: Lithium-halogen exchange with n-butyllithium or sec-butyllithium is typically performed at low temperatures (-78 °C) to prevent side reactions. Ensure the temperature is low enough to favor the desired exchange.

Issue 2: Formation of homocoupled byproducts.

• Possible Cause: The newly formed organometallic species reacts with the starting 4-Bromo-3,5-dichloropyridine.

• Troubleshooting Steps:

  • Slow Addition: Add the organolithium reagent or the alkyl/aryl halide (for Grignard formation) slowly to the reaction mixture to maintain a low concentration of the reactive species.

  • Low Temperature: Maintain a low reaction temperature throughout the formation of the organometallic reagent.

Quantitative Data

The following tables provide illustrative data for typical yields and side product formation in the functionalization of 4-Bromo-3,5-dichloropyridine. Note that actual results may vary depending on the specific reaction conditions and substrates used.

Table 1: Illustrative Yields for Suzuki-Miyaura Coupling of 4-Bromo-3,5-dichloropyridine with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%) of 4-Aryl-3,5-dichloropyridine
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	65-75
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	90	8	80-90
3	3-Tolylboronic acid	PdCl₂(dppf)	Cs₂CO₃	DMF/H₂O	110	16	70-80

Table 2: Illustrative Side Product Formation in Suzuki-Miyaura Coupling

Side Product	Typical % Formation (relative to desired product)	Conditions Favoring Formation
3,5-Dichloropyridine (Hydrodehalogenation)	5-15%	High temperature, prolonged reaction time, protic impurities
4,4'-Bis(3,5-dichloropyridyl) (Homocoupling)	<5%	High catalyst loading, slow transmetalation
Di-arylated Pyridine	<5%	High temperature, excess boronic acid

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-3,5-dichloropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1, 10 mL).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, charge a dry Schlenk tube with the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., NaOtBu, 1.4 mmol).

• Add 4-Bromo-3,5-dichloropyridine (1.0 mmol).

• Add the anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Add the amine (1.2 mmol) via syringe.

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature, quench with saturated aqueous NH₄Cl, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low-yield reactions.

Technical Support Center: Optimization of Reaction Temperature for Coupling with Chloropyridines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to optimize reaction temperatures for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions with chloropyridines.

General FAQs

Q1: Why is temperature a critical parameter in cross-coupling reactions with chloropyridines?

Temperature is a crucial parameter because chloropyridines are generally less reactive than their bromo- or iodo- counterparts due to the strong carbon-chlorine (C-Cl) bond. Higher temperatures are often required to facilitate the rate-determining oxidative addition step of the catalytic cycle. However, excessively high temperatures can lead to catalyst decomposition, and the formation of byproducts, thus reducing the overall yield.[1]

Q2: What are the typical temperature ranges for coupling reactions with chloropyridines?

For conventional heating, a temperature range of 80-120 °C is common for Suzuki-Miyaura and Buchwald-Hartwig reactions involving chloropyridines.[2][3] Sonogashira couplings with chloropyridines can also be challenging and may require temperatures in the range of 100 °C or higher to achieve reasonable reaction rates.[4]

Q3: How does microwave irradiation affect the reaction temperature and time?

Microwave-assisted synthesis can significantly accelerate coupling reactions by rapidly and efficiently heating the reaction mixture to the desired temperature.[5] This often leads to shorter reaction times and can improve yields. For instance, some microwave-assisted Suzuki couplings can be completed in as little as 15-30 minutes at temperatures around 150 °C.

Q4: What are the common side reactions observed at elevated temperatures?

Common side reactions at higher temperatures include:

• Homocoupling: Self-coupling of the boronic acid (in Suzuki reactions) or the alkyne (in Sonogashira reactions).

• Protodeboronation: Cleavage of the C-B bond of the boronic acid, replacing it with a hydrogen atom, which is often exacerbated by high temperatures.

• Catalyst decomposition: Palladium catalysts can decompose at very high temperatures, leading to the formation of palladium black and loss of catalytic activity.[1]

• Hydrodehalogenation: Replacement of the chlorine atom with a hydrogen atom.[3]

Suzuki-Miyaura Coupling

Troubleshooting Guide

Problem: Low or no yield of the desired product.

Possible Cause	Suggested Solution
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 20 °C increments, typically within the 80-120 °C range for conventional heating. For microwave-assisted reactions, a temperature scan from 100 °C to 150 °C can be effective.
Catalyst Deactivation	Ensure the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation of the Pd(0) catalyst. Use degassed solvents.
Ineffective Ligand	For challenging chloropyridines, consider using bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos.
Inappropriate Base	Screen different bases. Strong, non-nucleophilic bases like K₃PO₄ and Cs₂CO₃ are often effective.

Problem: Significant formation of homocoupling or protodeboronation byproducts.

Possible Cause	Suggested Solution
Excessively High Temperature	Lower the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote side reactions. Finding the optimal balance is key.
Presence of Oxygen	Thoroughly degas all solvents and ensure the reaction is maintained under a strict inert atmosphere.
Inappropriate Base	The choice of base can influence the rate of side reactions. Consider screening different bases to minimize byproduct formation.

Data Presentation: Temperature Effects on Suzuki-Miyaura Coupling

Table 1: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine with Phenylboronic Acid

Entry	Temperature (°C)	Time (min)	Yield (%)
1	60	15	45
2	80	15	68
3	100	15	80
4	120	15	75
5	140	15	72

Reaction conditions: 2,4-dichloropyrimidine (0.5 mmol), phenylboronic acid (0.5 mmol), Pd(PPh₃)₄ (3 mol%), K₂CO₃ (1.5 mmol), 1,4-dioxane/H₂O (2:1). Data sourced from a study on microwave-assisted Suzuki coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Chloropyridine

• Reaction Setup: In an oven-dried Schlenk tube under an argon atmosphere, combine 2-chloropyridine (1.0 mmol), the desired boronic acid (1.2 mmol), a suitable palladium catalyst (e.g., Pd(OAc)₂ with a phosphine ligand, 2-5 mol%), and a base (e.g., K₃PO₄, 2.0 mmol).

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v, 5 mL).

• Heating: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., starting at 80 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude product by column chromatography.

Visualization: Troubleshooting Suzuki Coupling

Troubleshooting workflow for low-yield Suzuki coupling reactions.

Buchwald-Hartwig Amination

Troubleshooting Guide

Problem: Incomplete conversion or no reaction.

Possible Cause	Suggested Solution
Insufficient Temperature	Buchwald-Hartwig aminations of chloropyridines often require elevated temperatures. A range of 80-110 °C is a good starting point for conventional heating.[3] For microwave-assisted reactions, temperatures up to 150 °C may be beneficial.
Inappropriate Ligand	The choice of ligand is critical for activating the C-Cl bond. Sterically hindered biarylphosphine ligands (e.g., RuPhos, BrettPhos) are often effective.[3]
Base Incompatibility	A strong, non-nucleophilic base like NaOtBu is commonly used. If the substrate is base-sensitive, weaker bases like K₃PO₄ or Cs₂CO₃ can be tried, but this may necessitate a more active catalyst system and higher temperatures.[3]

Problem: Formation of hydrodehalogenation byproduct.

Possible Cause	Suggested Solution
Excessively High Temperature	Lowering the reaction temperature can sometimes suppress hydrodehalogenation.
Presence of Protic Impurities	Ensure all reagents and solvents are anhydrous. Traces of water can promote this side reaction.[3]
Slow Reductive Elimination	A different ligand might promote the desired reductive elimination pathway more efficiently.

Data Presentation: Temperature Effects on Buchwald-Hartwig Amination

Table 2: General Temperature Guidelines for Buchwald-Hartwig Amination of Chloropyridines

Substrate Type	Heating Method	Recommended Temperature Range (°C)	Notes
Electron-deficient Chloropyridines	Conventional	80 - 110	Higher end of the range is often necessary.
Sterically Hindered Chloropyridines	Conventional	100 - 120	May require more forcing conditions.
General Chloropyridines	Microwave	130 - 150	Can significantly reduce reaction times.[5]

Note: The optimal temperature is highly dependent on the specific substrate, amine, catalyst, and ligand used. The above are general starting points for optimization.

Experimental Protocol: Buchwald-Hartwig Amination of a Chloropyridine

• Reaction Setup: In a glovebox or under an inert atmosphere, add the chloropyridine (1.0 mmol), amine (1.2 mmol), palladium precatalyst (e.g., a G3 or G4 palladacycle, 1-5 mol%), a suitable ligand (e.g., RuPhos, 1.5-2x mol of Pd), and a base (e.g., NaOtBu, 1.4 mmol) to a dry reaction vessel.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane, 5 mL).

• Heating: Seal the vessel and heat to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction, quench with a saturated aqueous solution of NH₄Cl, and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

Visualization: Optimizing Buchwald-Hartwig Amination

Logical flow for temperature optimization in Buchwald-Hartwig amination.

Sonogashira Coupling

Troubleshooting Guide

Problem: Reaction is sluggish or gives a low yield.

Possible Cause	Suggested Solution
Low Reaction Temperature	Sonogashira couplings of chloropyridines can be challenging and often require higher temperatures than their bromo- or iodo- analogs. Temperatures of 100 °C or higher may be necessary.[4]
Catalyst System Inefficiency	Ensure both the palladium catalyst and the copper(I) co-catalyst (if used) are of good quality. For copper-free conditions, the choice of ligand is critical.
Base Strength	An amine base such as triethylamine or diisopropylamine is commonly used and can also serve as the solvent. Ensure it is anhydrous.

Problem: Glaser-Hay homocoupling of the alkyne is the major product.

Possible Cause	Suggested Solution
Presence of Oxygen	This side reaction is often promoted by oxygen. Ensure the reaction is thoroughly degassed and maintained under a strict inert atmosphere.
High Temperature	While necessary for the main reaction, excessively high temperatures can favor homocoupling. Optimization is key.[4]
Slow Oxidative Addition	If the oxidative addition of the chloropyridine is slow, the alkyne has more opportunity to homocouple. A more active catalyst/ligand system may be required.

Data Presentation: Temperature Effects on Sonogashira Coupling

Table 3: Sonogashira Coupling of 2-Amino-3-bromopyridine with Phenylacetylene

Entry	Temperature (°C)	Time (h)	Yield (%)
1	Room Temp	3	No Reaction
2	80	3	88
3	100	3	96
4	120	3	92

Reaction conditions: 2-amino-3-bromopyridine (0.5 mmol), phenylacetylene (0.6 mmol), Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%), Et₃N (1 mL), DMF (2 mL).[4] While this data is for a bromopyridine, it illustrates the typical temperature dependence, with a decrease in yield at very high temperatures due to side reactions.

Experimental Protocol: Sonogashira Coupling of a Chloropyridine

• Reaction Setup: To a Schlenk tube, add the chloropyridine (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) salt (e.g., CuI, 5-10 mol%) under an inert atmosphere.

• Solvent and Reagents: Add an anhydrous amine solvent (e.g., triethylamine, 5 mL) and the terminal alkyne (1.2 mmol).

• Heating: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitoring: Follow the reaction's progress by TLC or GC-MS.

• Work-up: After completion, cool to room temperature, filter off any solids, and concentrate the filtrate.

• Purification: Dissolve the residue in an organic solvent, wash with water, dry the organic layer, concentrate, and purify by column chromatography.

Visualization: Sonogashira Reaction Pathway

Simplified reaction pathways in Sonogashira coupling, highlighting the influence of temperature.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 4. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles [organic-chemistry.org]

Technical Support Center: Purification of Crude 4-Bromo-3,5-dichloropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing impurities from crude 4-Bromo-3,5-dichloropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 4-Bromo-3,5-dichloropyridine?

A1: While the exact impurity profile depends on the synthetic route, common impurities in crude 4-Bromo-3,5-dichloropyridine may include:

• Starting Materials: Unreacted precursors from the synthesis.

• Reagents: Residual brominating or chlorinating agents.

• Isomeric Byproducts: Other brominated and/or chlorinated pyridine isomers that may form during the reaction.

• Solvent Residues: Traces of solvents used in the reaction or initial work-up.

Q2: Which purification technique is most suitable for 4-Bromo-3,5-dichloropyridine?

A2: Both recrystallization and column chromatography can be effective for purifying 4-Bromo-3,5-dichloropyridine. The choice depends on the nature and quantity of the impurities. Recrystallization is often a good first choice for removing small amounts of impurities if a suitable solvent can be found. Column chromatography provides better separation for complex mixtures or when impurities have similar solubility to the product.

Q3: My purified 4-Bromo-3,5-dichloropyridine is a yellow solid, but the literature reports it as a white solid. What could be the cause?

A3: A yellow coloration can indicate the presence of trace impurities, possibly from residual palladium catalysts if used in the synthesis, or other colored byproducts.[1] Filtering a solution of the product through a small plug of charcoal or silica gel may help remove the color.[1] If the color persists after purification, it may be inherent to the crystalline form obtained.

Q4: Can I use an acidic or basic wash during the work-up to remove impurities?

A4: Yes, an acidic wash (e.g., with 1M HCl) can help remove basic impurities, while a basic wash (e.g., with saturated NaHCO3 solution) can remove acidic impurities.[2][3][4] However, care should be taken as the pyridine nitrogen in 4-Bromo-3,5-dichloropyridine is basic and can be protonated by strong acids, potentially leading to loss of product into the aqueous layer.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause	Troubleshooting Steps
"Oiling out" instead of forming crystals.	The compound is impure, the cooling process is too rapid, or the solvent is not ideal.[5]	1. Re-heat the solution to dissolve the oil.2. Add a small amount of additional "good" solvent.3. Allow the solution to cool much more slowly.4. Consider using a different solvent or a mixed solvent system.
No crystals form after cooling.	The solution is not supersaturated.	1. Scratch the inside of the flask with a glass rod to create nucleation sites.[5]2. Add a seed crystal of pure 4-Bromo-3,5-dichloropyridine.[5]3. Reduce the solvent volume by evaporation and cool again.[5]4. Cool the solution to a lower temperature (e.g., in an ice bath).[5]
Low recovery of purified product.	Too much solvent was used, or the compound has significant solubility in the cold solvent.	1. Concentrate the mother liquor by evaporating some of the solvent and cool to obtain a second crop of crystals.[5]2. Ensure the crystals are washed with a minimal amount of ice-cold solvent during filtration.
Crystallization happens too quickly.	The solution is too concentrated.	1. Re-heat the solution to redissolve the solid.2. Add a small amount of additional solvent to slightly decrease the saturation.3. Allow for slower cooling.[6]

Column Chromatography Issues

Issue	Possible Cause	Troubleshooting Steps
Poor separation of the product from an impurity (co-elution).	The polarity of the eluent is not optimal, or the column is overloaded.	1. Adjust the solvent system polarity. A good starting point is a gradient of ethyl acetate in hexanes.[7]2. For closely eluting spots, try a less polar solvent system (e.g., dichloromethane in hexanes).[7]3. Use a longer chromatography column to increase the separation distance.[7]4. Ensure the amount of crude material loaded is appropriate for the column size (a general rule is a 30:1 ratio of silica gel to crude material by weight).[8]
Product is streaking or tailing on the TLC/column.	Strong interaction between the basic pyridine compound and the acidic silica gel.[9]	1. Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to neutralize the acidic sites on the silica gel.[8][9]2. Consider using a less acidic stationary phase like neutral or basic alumina.[8][9]
Product appears to be degrading on the column.	The compound is sensitive to the acidic nature of the silica gel.	1. Deactivate the silica gel with a basic modifier like triethylamine.[7]2. Use an alternative stationary phase such as neutral alumina.[7]
The product is not eluting from the column.	The eluent is not polar enough.	1. Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in hexanes.

Experimental Protocols

Protocol 1: Recrystallization of 4-Bromo-3,5-dichloropyridine

Objective: To purify crude 4-Bromo-3,5-dichloropyridine by recrystallization.

Materials:

• Crude 4-Bromo-3,5-dichloropyridine

• Various trial solvents (e.g., hexanes, ethanol, isopropanol, acetone, ethyl acetate, and mixtures such as ethanol/water or acetone/hexanes)[5][10]

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter paper

• Ice bath

Methodology:

• Solvent Selection:

  • Place a small amount of the crude solid in several test tubes.

  • Add a few drops of a different solvent to each tube and observe the solubility at room temperature.

  • A good solvent will dissolve the compound when hot but not at room temperature.

  • Heat the tubes with the undissolved solid to boiling and observe if the solid dissolves.

  • Allow the soluble samples to cool to room temperature and then in an ice bath to see if crystals form.

• Dissolution:

  • Place the crude 4-Bromo-3,5-dichloropyridine in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and stirring until the solid just dissolves.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the purified crystals in a vacuum oven.

Protocol 2: Column Chromatography of 4-Bromo-3,5-dichloropyridine

Objective: To purify crude 4-Bromo-3,5-dichloropyridine using silica gel column chromatography.

Materials:

• Crude 4-Bromo-3,5-dichloropyridine

• Silica gel (60 Å, 230-400 mesh)

• Solvents (e.g., hexanes, ethyl acetate, dichloromethane)

• Chromatography column

• TLC plates and chamber

• Collection tubes

Methodology:

• TLC Analysis:

  • Dissolve a small amount of the crude product in a solvent like dichloromethane.

  • Spot the solution on a TLC plate and develop it with different ratios of ethyl acetate in hexanes (e.g., 5%, 10%, 20%) to find a solvent system that gives the product an Rf value of approximately 0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack evenly, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane).

  • Adsorb this solution onto a small amount of silica gel by evaporating the solvent.

  • Carefully add the dry, adsorbed sample to the top of the packed column.

• Elution:

  • Begin eluting with the least polar solvent mixture determined from the TLC analysis.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to move the product down the column.

• Fraction Collection and Analysis:

  • Collect fractions and monitor their contents by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 4-Bromo-3,5-dichloropyridine.

Data Presentation

Table 1: Suggested Recrystallization Solvents and Systems

Solvent/System	Type	Notes
Hexanes	Non-polar	May be suitable if the product is sufficiently soluble when hot.[11]
Ethanol	Polar protic	A common choice for many organic compounds.[5]
Isopropanol	Polar protic	Similar to ethanol, can be effective.
Acetone/Hexanes	Mixed	Dissolve in hot acetone, add hexanes until cloudy, then clarify with a few drops of hot acetone.[5]
Ethanol/Water	Mixed	Dissolve in hot ethanol, add water until cloudy, then clarify with a few drops of hot ethanol.[5]

Table 2: Typical Column Chromatography Parameters

Parameter	Recommendation
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase	Gradient of Ethyl Acetate in Hexanes (e.g., starting from 0% to 20% Ethyl Acetate)
Detection	UV light (if compound is UV active) or TLC analysis of fractions

Visualizations

Caption: General workflow for the purification of 4-Bromo-3,5-dichloropyridine.

Caption: Decision tree for troubleshooting common recrystallization problems.

References

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. CN102924369A - Method for synthesizing 3,5-dibromo-4-iodopyridine by one step - Google Patents [patents.google.com]

Technical Support Center: Managing Catalyst Inhibition by Nitrogen Heterocycles

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and manage catalyst inhibition caused by nitrogen-containing heterocycles in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of catalyst deactivation in my reaction? A1: Visible indicators of catalyst deactivation can include a noticeable decrease in the reaction rate or a complete stall of the reaction.[1] You might also observe the need for higher catalyst loading to achieve the desired conversion.[1] A change in the color of the reaction mixture, such as the formation of palladium black, can also signify the formation of inactive catalyst species.[1][2]

Q2: Why are nitrogen heterocycles problematic in metal-catalyzed reactions? A2: Nitrogen heterocycles are common structural motifs in pharmaceuticals and biologically active compounds.[3][4][5] However, the Lewis basic nitrogen atoms within these rings can coordinate strongly to the metal center of a catalyst.[2][6][7] This coordination forms stable, off-cycle complexes that are catalytically inactive, a process known as catalyst poisoning.[2][7] This is a major pathway for catalyst deactivation, particularly in cross-coupling reactions.[2]

Q3: Which nitrogen heterocycles are the most potent inhibitors? A3: Heterocycles with accessible, Lewis basic nitrogen atoms are often strong inhibitors. This includes common structures like pyridines, quinolines, and imidazoles.[7][8][9] For instance, in hydrodesulfurization (HDS) reactions, quinoline has been shown to have a stronger inhibitory effect than indole.[8] The strength of the inhibition often correlates with the nitrogen atom's ability to bind to the catalyst's active sites.[8]

Q4: What is the primary mechanism of catalyst inhibition by nitrogen heterocycles? A4: The primary mechanism is the strong adsorption or coordination of the nitrogen atom to the active metal sites of the catalyst.[6] This effectively blocks the sites, preventing the intended reactant molecules from binding and reacting, thus inhibiting the catalytic cycle.[2][10]

Q5: Are there general strategies to mitigate this type of catalyst poisoning? A5: Yes, several strategies can be employed. These fall into a few main categories:

• Catalyst and Ligand Design: Using bulky, electron-rich ligands or N-heterocyclic carbene (NHC) ligands can shield the metal center and reduce inhibition.[1] Designing catalysts with protective coatings or modified active sites can also enhance resistance.[10][11]

• Process Optimization: Techniques like the slow addition of the nitrogen-containing substrate can maintain a low concentration, minimizing its inhibitory effect.[12] Optimizing temperature and ensuring a strictly inert atmosphere are also crucial.[1][2]

• Feedstock Purification: Removing potential nitrogen-containing poisons from raw materials before the reaction is a critical preventative measure.[10][11]

• Use of Precatalysts: Employing well-defined palladium precatalysts can ensure the efficient generation of the active catalytic species, minimizing opportunities for deactivation.[12]

Troubleshooting Guides

Issue 1: My cross-coupling reaction is sluggish or has failed completely.

This is a common issue when working with heteroaryl substrates. Follow this workflow to diagnose and solve the problem.

Caption: Troubleshooting workflow for failed cross-coupling reactions.

Detailed Steps:

• Check for Visual Cues: The formation of palladium black is a strong indicator that the active Pd(0) catalyst has decomposed into an inactive state, often due to poisoning or harsh conditions.[2]

• Evaluate Potential Catalyst Poisoning:

  • Ligand Selection: Standard phosphine ligands can be prone to deactivation.[1] Switch to bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-Heterocyclic Carbene (NHC) ligands, which can stabilize the active catalyst and shield it from the inhibitory nitrogen atom.[1][12]

  • Slow Addition: Adding the nitrogen-containing coupling partner slowly can keep its instantaneous concentration low, reducing the rate of catalyst poisoning.[12]

  • Use Precatalysts: Well-defined precatalysts can generate the active Pd(0) species more efficiently in the presence of the substrate, outcompeting the poisoning process.[12]

• Optimize Reaction Conditions:

  • Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst.[2] Ensure all solvents are rigorously degassed and that the reaction is maintained under a positive pressure of an inert gas like argon.[1][2]

  • Moisture Control: Water can contribute to catalyst deactivation and promote side reactions like protodeboronation in Suzuki couplings.[1][12] Use flame-dried glassware and anhydrous solvents.[1]

  • Reagent Purity: Impurities in starting materials can act as catalyst poisons. Ensure all reagents are of high purity.[1]

  • Screen Components: Systematically screen different bases, solvents, and temperatures, as these can have a significant impact on catalyst stability and reaction rate.[2]

Issue 2: Significant homocoupling or other side reactions are observed.

Possible Cause: The presence of oxygen is a common cause of the homocoupling of boronic acids in Suzuki reactions.[12] Other side reactions, like protodeboronation, can be promoted by the presence of water.[12]

Troubleshooting Steps:

• Improve Degassing: Degas the solvent and the reaction mixture thoroughly using methods like sparging with argon for 20-30 minutes or multiple freeze-pump-thaw cycles.[2][12]

• Maintain Inert Atmosphere: Keep the reaction vessel under a positive pressure of argon or nitrogen throughout the entire experiment.[2][12]

• Use Anhydrous Conditions: For sensitive substrates, ensure the reaction is run under strictly anhydrous conditions to minimize water-related side reactions.[12]

Data Presentation

Table 1: Catalyst System Performance and Mitigation Strategies

This table summarizes common observations and mitigation strategies for palladium catalyst systems in the presence of N-heterocyclic compounds.[1]

Catalyst System	Ligand Type	Common Observation	Recommended Mitigation Strategy
Pd(OAc)₂	Monodentate Phosphine	Prone to deactivation by N-heterocycles.	Use bulky, electron-rich ligands to stabilize the catalyst.
Pd₂(dba)₃	Bidentate Phosphine	Improved stability compared to monodentate ligands.	Optimize the ligand-to-metal ratio; a slight excess may be beneficial.[2]
Pd-NHC Complexes	N-Heterocyclic Carbene	Generally show higher stability and resistance to poisoning.	Synthesis of tailored NHC ligands for specific substrates.

Table 2: Relative Inhibitory Effects of Nitrogen Heterocycles

Quantitative data is highly dependent on specific reaction conditions, catalyst systems, and substrates. This table provides a qualitative comparison based on literature observations.

Nitrogen Heterocycle	Relative Inhibitory Strength	Notes	Reference
Quinoline	Strong	A potent inhibitor in hydrodesulfurization (HDS) reactions.	[8]
Pyridine	Strong	Known to coordinate strongly and poison Pd(II) catalysts in C-H activation.	[7]
Indole	Moderate to Strong	Generally considered an inhibitor, but less potent than quinoline in HDS.	[8]
Pyrrole	Varies	Can act as a nucleophile in some reactions, but the nitrogen can still interact with the catalyst.	[13]
Imidazole	Strong	The basic nitrogen is a strong binder to metal centers.	[7]

Key Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with an Inhibitory Heteroaryl Halide

This protocol provides a robust starting point that incorporates best practices to mitigate inhibition.

• Reaction Setup:

  • In a flame-dried Schlenk flask, add the boronic acid (1.2 equivalents), the base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents), the palladium precatalyst (e.g., SPhos-Pd-G2, 2 mol%), and a stir bar.[1][2]

  • Seal the flask, and cycle between vacuum and argon three times to ensure an inert atmosphere.[2]

• Reagent Addition:

  • Add the heteroaryl halide (1.0 equivalent).

  • Via syringe, add the anhydrous, degassed solvent (e.g., dioxane or toluene).[1][2]

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[1][2]

• Monitoring:

  • Monitor the reaction progress periodically by taking small aliquots (under argon) and analyzing via TLC, GC-MS, or LC-MS.[2]

• Work-up:

  • Once complete, cool the reaction to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification:

  • Purify the crude product by column chromatography on silica gel.[1]

Protocol 2: Ligand Screening to Overcome Inhibition

• Setup: Prepare an array of identical small-scale reactions in parallel (e.g., in a multi-well plate or in separate vials).

• Standard Reagents: To each reaction, add the heteroaryl halide, boronic acid, base, and solvent under an inert atmosphere.

• Variable Ligands: To each individual reaction, add a different ligand (e.g., SPhos, XPhos, RuPhos, an NHC ligand) along with a palladium source (e.g., Pd₂(dba)₃). Maintain a consistent Pd:Ligand ratio (e.g., 1:2.2) across all reactions.[2]

• Execution: Stir and heat all reactions under identical conditions for a set period.

• Analysis: Quench all reactions simultaneously and analyze the conversion/yield in each by a quantitative method like LC-MS or GC with an internal standard. This will identify the most effective ligand for the transformation.

Visualizations

Caption: Mechanism of catalyst poisoning by a nitrogen heterocycle.

Caption: Key strategies for overcoming catalyst inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Prescribed drugs containing nitrogen heterocycles: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 5. A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles [openmedicinalchemistryjournal.com]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 7. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hybrid imidazole (benzimidazole)/pyridine (quinoline) derivatives and evaluation of their anticancer and antimycobacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 11. m.youtube.com [m.youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

How to improve reproducibility in high-temperature pyridine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility of high-temperature pyridine reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low reproducibility in high-temperature pyridine synthesis?

Low reproducibility in high-temperature pyridine synthesis often stems from several critical factors that can be difficult to control. Key among these are inconsistent temperature control, the purity of reactants and solvents, and catalyst activity.[1] Exceedingly high temperatures can lead to the decomposition of reactants, intermediates, or the final product, while also promoting the formation of side products.[1] The presence of impurities in starting materials can interfere with the reaction, poison catalysts, or generate byproducts that complicate purification.[1][2]

Q2: How does temperature fluctuation impact high-temperature pyridine reactions?

Temperature is a critical parameter in the kinetics of pyridine synthesis.[1] Inconsistent heating can lead to variable reaction rates and the formation of different product distributions. For instance, in the Bohlmann-Rahtz synthesis, high temperatures are necessary for the cyclodehydration step; however, excessive heat can cause decomposition.[1][3] Utilizing acid catalysis can often lower the required temperature, providing a wider operational window and improving reproducibility.[3] Microwave-assisted synthesis has also been shown to offer advantages such as higher temperatures, shorter reaction times, and fewer side reactions compared to conventional heating.[4]

Q3: My reaction is giving a low yield. What are the likely causes and how can I improve it?

Low yields in pyridine synthesis can be attributed to several factors, including inefficient reaction conditions, incomplete oxidation of intermediates, and poor selectivity.[3][5] To improve yields, consider the following:

• Optimize Reaction Conditions: Systematically screen different catalysts, solvents, and temperatures to find the optimal conditions for your specific substrates.[1][6]

• Ensure Complete Oxidation: In reactions like the Hantzsch synthesis, the final aromatization step is crucial. If using classical oxidants like nitric acid or potassium permanganate results in side products, consider milder and more efficient oxidizing agents.[5]

• Improve Selectivity: To minimize the formation of side products, you can adjust the reaction temperature or change the order of reagent addition.[5] For example, pre-forming an intermediate before adding the final component can lead to a cleaner reaction.[3]

Q4: I am observing unexpected side products in my reaction. How can I minimize their formation?

The formation of side products is a common issue in multicomponent reactions.[5] Strategies to enhance selectivity include:

• Adjusting the Order of Reagent Addition: In unsymmetrical syntheses, pre-forming an adduct before adding the remaining reagents can prevent undesired reactions.[3]

• Catalyst Selection: The choice of catalyst can direct the reaction toward a specific pathway.[5]

• Solvent Screening: The solvent can significantly influence reaction rates and selectivity.[7] A solvent screen is recommended to find the most suitable one for your reaction.[2] For example, in some multicomponent reactions, changing the solvent from ethanol to acetonitrile can lead to similar yields in a much shorter time.[7]

Q5: How can I effectively monitor the progress of my high-temperature pyridine reaction?

Monitoring the reaction progress is essential for reproducibility. Techniques such as Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are commonly used to track the consumption of starting materials and the formation of products.[3] For more detailed analysis, Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) or Flame Ionization Detection (GC-FID) are powerful methods for quantifying pyridine and its derivatives.[8][9] High-Performance Liquid Chromatography (HPLC) is also a robust technique, particularly for non-volatile or thermally labile compounds.[10]

Troubleshooting Guides

Problem: Low Yield in Hantzsch Pyridine Synthesis

Potential Cause	Troubleshooting Steps
Inefficient Reaction Conditions	Employ a catalyst such as p-toluenesulfonic acid (PTSA) with ultrasonic irradiation.[3] Consider a solvent-free approach using a catalyst like γ-Al2O3 nanoparticles at elevated temperatures.[3]
Incomplete Oxidation	Ensure the correct stoichiometry of a suitable oxidizing agent (e.g., nitric acid, KMnO4, iodine).[3] Monitor the reaction by TLC or LC-MS to confirm complete conversion of the dihydropyridine intermediate.[3]
Side Product Formation	Pre-form the Knoevenagel adduct before adding the enamine.[3]

Problem: Poor Reproducibility in Bohlmann-Rahtz Pyridine Synthesis

Potential Cause	Troubleshooting Steps
High Temperature Leading to Decomposition	Use a Brønsted acid catalyst like acetic acid or a solid acid catalyst like Amberlyst-15 to lower the required reaction temperature.[3] Employ a Lewis acid catalyst such as Yb(OTf)3 or ZnBr2.[3]
Decomposition of Starting Material	Use milder alternatives to strong acid catalysts.[3]
Poor Regioselectivity	Modify the steric factors of the enamine to favor the desired regioisomer.[3]

Experimental Protocols

General Protocol for Hantzsch Pyridine Synthesis under Ultrasonic Irradiation

This protocol is a general guideline and may require optimization for specific substrates.

• Reactant Mixture: In a suitable reaction vessel, combine the aldehyde (1 mmol), β-ketoester (2 mmol), and a nitrogen source like ammonium acetate (1.5 mmol).[5]

• Catalyst and Solvent: Add a catalytic amount of p-toluenesulfonic acid (PTSA) and a suitable solvent, such as an aqueous micellar solution.[3]

• Reaction Conditions: Immerse the reaction vessel in an ultrasonic bath at a controlled temperature.

• Monitoring: Monitor the reaction progress using TLC until the starting materials are consumed.

• Workup: Upon completion, cool the reaction mixture. If the product precipitates, collect it by filtration and wash with cold water.[3] Otherwise, extract the product with a suitable organic solvent.

• Purification: Purify the crude product by recrystallization or column chromatography.

General Protocol for Bohlmann-Rahtz Pyridine Synthesis with a Solid Acid Catalyst

This protocol provides a general procedure using a solid acid catalyst to improve reproducibility and simplify workup.

• Reactant Mixture: In a round-bottom flask, combine the enamine (1 equivalent) and the α,β-unsaturated ketone (1 equivalent).

• Catalyst and Solvent: Add a solid acid catalyst, such as Amberlyst-15, and a suitable solvent like toluene.[3]

• Reaction Conditions: Heat the reaction mixture to the optimal temperature (e.g., 50°C) with stirring.[3]

• Monitoring: Monitor the reaction by TLC until the starting materials are consumed (typically 2-6 hours).[3]

• Catalyst Removal: After cooling the reaction to room temperature, filter the mixture to remove the solid catalyst. Wash the catalyst with a small amount of the reaction solvent.[3]

• Product Isolation: Combine the filtrate and washings and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.[3]

Visualizations

Caption: Workflow for reproducible high-temperature pyridine synthesis.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Reactions with 4-Bromo-3,5-dichloropyridine

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for scaling up chemical reactions involving 4-bromo-3,5-dichloropyridine. This resource addresses common challenges in key synthetic transformations, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and the formation of organometallic intermediates.

General Considerations & Safety

When working with 4-bromo-3,5-dichloropyridine and its derivatives, especially on a larger scale, it is crucial to adhere to strict safety protocols.

• Handling Pyridines: Pyridine-based compounds can be volatile and may have strong, unpleasant odors. Always handle them in a well-ventilated fume hood.[1][2] Personal protective equipment (PPE), including chemical splash goggles, lab coats, and appropriate gloves (nitrile or neoprene), is mandatory.[1]

• Exothermic Reactions: Grignard reagent formation and some coupling reactions can be highly exothermic.[3] On a larger scale, this heat generation can become a significant safety risk. Ensure adequate cooling capacity and monitor the reaction temperature closely. Dropwise addition of reagents is recommended to control the reaction rate.

• Inert Atmosphere: Organometallic intermediates (Grignard and organolithium reagents) are sensitive to moisture and oxygen. All glassware should be thoroughly flame-dried under vacuum or a stream of inert gas (argon or nitrogen) before use.[4] Anhydrous solvents are essential for these reactions.[5]

Troubleshooting Workflow for Scale-Up Reactions

When a reaction fails or provides low yields upon scale-up, a systematic approach to troubleshooting is essential. The following workflow provides a logical sequence for identifying and resolving the issue.

References

• 1. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. schnyderchemsafety.com [schnyderchemsafety.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo-3,5-dichloropyridine and 4-Iodo-3,5-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, substituted pyridines are pivotal building blocks for the synthesis of a myriad of functional molecules, ranging from pharmaceuticals to agrochemicals. Among these, 4-halo-3,5-dichloropyridines serve as versatile intermediates for the introduction of various substituents onto the pyridine ring. The choice between a bromo or iodo substituent at the 4-position can significantly influence the reactivity and synthetic strategy. This guide provides an objective comparison of the reactivity of 4-bromo-3,5-dichloropyridine and 4-iodo-3,5-dichloropyridine in key chemical transformations, supported by established chemical principles and representative experimental data.

General Reactivity Principles

The reactivity of aryl halides in many common cross-coupling reactions is dictated by the strength of the carbon-halogen (C-X) bond. The bond dissociation energies follow the trend C-Cl > C-Br > C-I. Consequently, the ease of oxidative addition to a metal catalyst, often the rate-determining step, follows the reverse order: C-I > C-Br > C-Cl. This fundamental principle underpins the generally higher reactivity of 4-iodo-3,5-dichloropyridine compared to its bromo counterpart in palladium-catalyzed cross-coupling reactions.

In contrast, for nucleophilic aromatic substitution (SNAr) reactions, the reactivity trend can be more nuanced. When the initial attack of the nucleophile is the rate-determining step, a more electronegative halogen can better stabilize the intermediate Meisenheimer complex through inductive effects, leading to a reactivity order of F > Cl > Br > I. However, if the expulsion of the halide is rate-determining, the leaving group ability (I > Br > Cl > F) becomes the dominant factor.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. Here, we compare the performance of 4-bromo-3,5-dichloropyridine and 4-iodo-3,5-dichloropyridine in three of the most prevalent transformations: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)-C(sp²) bonds. Due to the weaker C-I bond, 4-iodo-3,5-dichloropyridine is expected to undergo Suzuki-Miyaura coupling under milder conditions and with faster reaction rates than 4-bromo-3,5-dichloropyridine. This allows for greater functional group tolerance and potentially higher yields.

Comparative Performance in Suzuki-Miyaura Coupling

Feature	4-Iodo-3,5-dichloropyridine	4-Bromo-3,5-dichloropyridine
Relative Reactivity	Higher	Lower
Typical Reaction Temp.	Room Temperature to 80 °C	80 °C to 110 °C
Typical Reaction Time	1-6 hours	4-24 hours
Catalyst Loading	Generally lower catalyst loading can be effective	May require higher catalyst loading or more active catalysts
Yields	Generally good to excellent	Moderate to good, can be lower with less reactive boronic acids

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Iodo-3,5-dichloropyridine with Phenylboronic Acid

To a solution of 4-iodo-3,5-dichloropyridine (1.0 mmol) and phenylboronic acid (1.2 mmol) in a mixture of 1,4-dioxane (8 mL) and water (2 mL), potassium carbonate (2.0 mmol) is added. The mixture is degassed with argon for 15 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) is then added, and the reaction mixture is stirred at 80 °C under an argon atmosphere. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.[1][2]

Catalytic Cycle for Suzuki-Miyaura Coupling

Suzuki-Miyaura Catalytic Cycle

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne. Similar to the Suzuki-Miyaura reaction, the higher reactivity of the C-I bond in 4-iodo-3,5-dichloropyridine facilitates this transformation under milder conditions compared to the bromo analogue.

Comparative Performance in Sonogashira Coupling

Feature	4-Iodo-3,5-dichloropyridine	4-Bromo-3,5-dichloropyridine
Relative Reactivity	Higher	Lower
Typical Reaction Temp.	Room Temperature to 60 °C	50 °C to 100 °C
Typical Reaction Time	1-8 hours	6-24 hours
Copper Co-catalyst	Often required, but copper-free conditions are possible	Generally required, and copper-free conditions may be less efficient
Yields	Generally good to excellent	Moderate to good

Experimental Protocol: Sonogashira Coupling of 4-Iodo-3,5-dichloropyridine with Phenylacetylene

In a Schlenk flask, 4-iodo-3,5-dichloropyridine (1.0 mmol), bis(triphenylphosphine)palladium(II) chloride (0.02 mmol), and copper(I) iodide (0.04 mmol) are combined. The flask is evacuated and backfilled with argon. Anhydrous triethylamine (3 mL) and anhydrous THF (7 mL) are added, followed by phenylacetylene (1.2 mmol). The reaction mixture is stirred at room temperature and monitored by TLC or LC-MS. Upon completion, the solvent is removed under reduced pressure. The residue is taken up in ethyl acetate and washed with saturated aqueous ammonium chloride solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.[3]

Catalytic Cycles for Sonogashira Coupling

Sonogashira Catalytic Cycles

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Again, the greater reactivity of the C-I bond allows for the amination of 4-iodo-3,5-dichloropyridine to proceed under more facile conditions than the corresponding bromo-compound.

Comparative Performance in Buchwald-Hartwig Amination

Feature	4-Iodo-3,5-dichloropyridine	4-Bromo-3,5-dichloropyridine
Relative Reactivity	Higher	Lower
Typical Reaction Temp.	80 °C to 110 °C	100 °C to 130 °C
Typical Reaction Time	4-18 hours	12-36 hours
Ligand Choice	A broader range of phosphine ligands can be effective	Often requires more specialized, bulky, and electron-rich ligands
Yields	Generally good to excellent	Moderate to good, can be sensitive to the nature of the amine

Experimental Protocol: Buchwald-Hartwig Amination of 4-Iodo-3,5-dichloropyridine with Morpholine

An oven-dried Schlenk tube is charged with 4-iodo-3,5-dichloropyridine (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and sodium tert-butoxide (1.4 mmol). The tube is evacuated and backfilled with argon. Anhydrous toluene (5 mL) and morpholine (1.2 mmol) are added via syringe. The reaction mixture is heated to 100 °C with stirring and monitored by GC-MS or LC-MS. After completion, the reaction is cooled to room temperature, diluted with diethyl ether, and filtered through a pad of Celite. The filtrate is concentrated, and the crude product is purified by column chromatography.[4][5]

Catalytic Cycle for Buchwald-Hartwig Amination

Buchwald-Hartwig Catalytic Cycle

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions on electron-deficient rings like dichloropyridines, the relative reactivity of the C-Br and C-I bonds is less straightforward than in palladium-catalyzed couplings. The outcome depends on which step of the addition-elimination mechanism is rate-determining.

Comparative Performance in Nucleophilic Aromatic Substitution

Feature	4-Iodo-3,5-dichloropyridine	4-Bromo-3,5-dichloropyridine
Reactivity with Hard Nucleophiles (e.g., alkoxides)	Generally less reactive	Generally more reactive (if nucleophilic attack is rate-determining)
Reactivity with Soft Nucleophiles (e.g., thiolates)	Generally more reactive (if leaving group expulsion is rate-determining)	Generally less reactive
Reaction Conditions	Conditions vary widely based on the nucleophile	Conditions vary widely based on the nucleophile
Yields	Highly dependent on the nucleophile and reaction conditions	Highly dependent on the nucleophile and reaction conditions

Experimental Protocol: Nucleophilic Aromatic Substitution of 4-Bromo-3,5-dichloropyridine with Sodium Methoxide

To a solution of 4-bromo-3,5-dichloropyridine (1.0 mmol) in anhydrous methanol (10 mL), a solution of sodium methoxide (1.5 mmol) in methanol is added dropwise at room temperature. The reaction mixture is then heated to reflux and monitored by TLC or GC-MS. Upon completion, the mixture is cooled, and the solvent is removed under reduced pressure. The residue is partitioned between water and ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product, which is then purified by column chromatography.

Mechanism of Nucleophilic Aromatic Substitution (SNAr)

S_NAr Mechanism

Conclusion

The choice between 4-bromo-3,5-dichloropyridine and 4-iodo-3,5-dichloropyridine as a synthetic intermediate is a strategic one, heavily dependent on the intended chemical transformation. For palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, 4-iodo-3,5-dichloropyridine is the more reactive substrate, generally affording products in higher yields under milder conditions. This heightened reactivity can be advantageous for sensitive substrates and for improving the overall efficiency of a synthetic sequence.

Conversely, in nucleophilic aromatic substitution reactions, the reactivity is more nuanced. 4-Bromo-3,5-dichloropyridine may be more reactive with certain nucleophiles, particularly "hard" nucleophiles, where the initial attack is the rate-determining step. Ultimately, the selection of the appropriate halo-pyridine will depend on a careful consideration of the desired reaction, the nature of the coupling partners or nucleophiles, and the desired reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Buchwald Ligands for C-N Coupling of Dichloropyridines

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Buchwald Ligand Performance with Supporting Experimental Data.

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a versatile and efficient method for the formation of carbon-nitrogen (C-N) bonds. This palladium-catalyzed cross-coupling reaction is of particular importance in the synthesis of pharmaceutical and agrochemical compounds, where the arylamine moiety is a prevalent structural motif. The choice of the phosphine ligand is critical to the success of the reaction, influencing yield, reaction rate, and regioselectivity, especially when dealing with challenging substrates such as dichloropyridines.

This guide provides a comparative analysis of commonly employed Buchwald ligands for the C-N coupling of dichloropyridines, offering a summary of their performance based on available experimental data. Detailed experimental protocols and visualizations are included to assist researchers in selecting the optimal ligand and conditions for their specific synthetic needs.

Performance Comparison of Buchwald Ligands

The selection of the appropriate Buchwald ligand is highly dependent on the specific dichloropyridine isomer and the amine coupling partner. While a comprehensive side-by-side comparison under identical conditions is not always available in the literature, the following tables summarize the performance of various ligands in the C-N coupling of different dichloropyridines, highlighting key performance indicators such as yield, reaction time, and temperature.

Table 1: C-N Coupling of 2,4-Dichloropyridine with Anilines

The regioselective amination of 2,4-dichloropyridine is a common challenge, with the C4 position being generally more reactive towards nucleophilic attack. However, appropriate ligand selection can favor substitution at the C2 position.

Ligand	Amine	Pd Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Regioselectivity (C2:C4)
Xantphos	Aniline	Pd(OAc)₂	Cs₂CO₃	Dioxane	100	12	>95	20:1 to 50:1[1]
Xantphos	Various Anilines	Pd(OAc)₂	Cs₂CO₃	Dioxane	90-110	2-15	Good to Excellent	Highly C2 selective[2]

Note: The use of N-acetyl-masked aminoarenes with Xantphos has been reported to be a highly regioselective method for C2-amination.[3]

Table 2: C-N Coupling of other Dichloropyridines and Related Halo-pyridines/pyrimidines

This table presents data on the performance of various Buchwald ligands in the amination of other dihalopyridines and related heterocycles, which can serve as a guide for ligand selection in the absence of data for a specific dichloropyridine isomer.

Ligand	Substrate	Amine	Pd Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
RuPhos	3-Bromo-2-aminopyridine	Morpholine	Pd₂(dba)₃	LiHMDS	Toluene	100	16	71[4]
SPhos	3-Bromo-2-aminopyridine	Morpholine	Pd₂(dba)₃	LiHMDS	Toluene	100	16	76[4]
XPhos	4-Chlorotoluene	Morpholine	Pd₂(dba)₃	NaOtBu	Toluene	Reflux	6	94[5]
BINAP	Bromo-aromatic	Aniline	Pd(OAc)₂	Cs₂CO₃	Toluene	110	8	Not specified
BrettPhos	3-Bromo-2-aminopyridine	Cyclopentylamine	Pre-catalyst	LiHMDS	Toluene	100	16	78[4]

Experimental Protocols

Reproducibility is a critical aspect of scientific research. The following are detailed experimental protocols for representative Buchwald-Hartwig amination reactions of dichloropyridines.

General Protocol for C2-Selective Amination of 2,4-Dichloropyridine using Xantphos

This protocol is adapted from literature procedures demonstrating high regioselectivity for the C2 position.[1][2]

Materials:

• 2,4-Dichloropyridine

• Aniline or substituted aniline (1.1 - 1.2 equiv.)

• Palladium(II) Acetate (Pd(OAc)₂, 2-3 mol%)

• Xantphos (4-6 mol%)

• Cesium Carbonate (Cs₂CO₃, 1.5 - 2.0 equiv.)

• Anhydrous Dioxane

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add Pd(OAc)₂, Xantphos, and Cs₂CO₃.

• Evacuate and backfill the tube with an inert gas (repeat three times).

• Add anhydrous dioxane, followed by 2,4-dichloropyridine and the aniline derivative.

• Seal the tube and heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Buchwald-Hartwig Amination Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Buchwald-Hartwig amination reaction.

Caption: A simplified representation of the catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow for Ligand Screening

The following diagram outlines a logical workflow for screening different Buchwald ligands for a C-N coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]

Efficacy of different palladium precursors for Suzuki reactions.

An Objective Comparison of Palladium Precursors for Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] Central to this reaction's success is the palladium catalyst. The choice of the palladium source, or precursor, is critical as it significantly influences reaction yield, speed, and overall efficiency.[1] This guide provides a comparative analysis of common palladium precursors, supported by experimental data, to aid researchers in catalyst selection.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states.[2][3] The cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) species inserts into the carbon-halide bond of the organic halide (R¹-X), forming a Pd(II) intermediate.[4]

• Transmetalation: In the presence of a base, the organic group from the organoboron reagent (R²-BY₂) is transferred to the palladium center, displacing the halide.[2]

• Reductive Elimination: The two organic fragments (R¹ and R²) are coupled, forming the new C-C bond and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparison of Palladium Precursor Performance

The efficacy of a palladium precursor depends on its ability to generate the active Pd(0) species and facilitate the catalytic cycle. Precursors are broadly categorized as Pd(0) sources, Pd(II) sources that require in-situ reduction, or well-defined precatalysts that contain both palladium and a supporting ligand.

The following tables summarize performance data from comparative studies.

Table 1: Comparison for the Coupling of 4-Chlorotoluene and Phenylboronic Acid

This reaction serves as a benchmark for catalyst performance with challenging, electron-rich aryl chlorides.[1]

Catalyst System	Ligand:Metal Ratio	Yield (%)	Reference
In-situ from Pd(OAc)₂ with XPhos	0.8 : 1	44	[1]
In-situ from Pd(OAc)₂ with XPhos	1.2 : 1	84	[1]
Allyl-based precatalyst with XPhos	Varied	Consistent Performance	[1][5]

Data adapted from a comparative study on palladium precatalysts.[1] For the in-situ system, a slight excess of the XPhos ligand relative to the Pd(OAc)₂ precursor significantly improved the reaction yield, nearly doubling it from 44% to 84%.[1] This highlights the sensitivity of in-situ systems to stoichiometry. In contrast, well-defined allyl-based precatalysts showed more consistent performance across different ligand-to-metal ratios.[1]

Table 2: Comparison for the Coupling of 3-Tolylboronic Acid and 4-Bromoanisole

Catalyst Precursor	Ligand Type	Catalyst Loading (mol%)	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	Triarylphosphine	1 - 5	Toluene/Water	K₂CO₃	100	12 - 24	80 - 90	[6]
Pd(dppf)Cl₂	Ferrocenylphosphine	1 - 3	Dioxane/Water	K₃PO₄	90	4 - 12	85 - 95	[6]
PEPPSI-IPr	N-Heterocyclic Carbene (NHC)	0.5 - 2	t-BuOH/Water	K₃PO₄	80	1 - 6	> 95	[6]

Note: Yields are indicative and can vary based on specific reaction conditions.[6] This comparison shows that modern catalysts like PEPPSI-IPr, which feature N-Heterocyclic Carbene (NHC) ligands, can offer significantly higher activity, allowing for lower catalyst loadings, lower temperatures, and shorter reaction times while achieving near-quantitative yields.[6]

Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following protocols are generalized from reported procedures for the Suzuki-Miyaura reaction.

Generalized Workflow for Catalyst Comparison

A systematic approach is required to objectively compare catalyst efficacy. The workflow involves careful setup, execution under controlled conditions, and precise analysis.

Caption: Generalized workflow for comparing palladium catalyst efficacy.

Protocol 1: Using Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

This protocol is a classic example using a Pd(0) precursor.

• Materials : 3-Tolylboronic acid (1.2 mmol), 4-Bromoanisole (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol, 5 mol%), Potassium Carbonate (K₂CO₃) (2.0 mmol), Toluene (5 mL), Water (1 mL).[6]

• Procedure :

  • To a flame-dried Schlenk flask, add the aryl halide, boronic acid, Pd(PPh₃)₄, and potassium carbonate.[6]

  • Evacuate the flask and backfill with an inert gas (e.g., Argon); repeat this cycle three times.[6]

  • Add degassed toluene and water via syringe.[6]

  • Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.[6]

  • Monitor the reaction by TLC or GC-MS.

  • After completion, cool the mixture to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[6]

Protocol 2: Using an in-situ System with Palladium(II) Acetate (Pd(OAc)₂)

This protocol involves the in-situ formation of the active catalyst from a Pd(II) source and a ligand.

• Materials : 4-Chlorotoluene (0.5 M), Phenylboronic acid (0.55 M), Pd(OAc)₂ (0.0025 M), XPhos ligand (0.003 M, 1.2 eq.), Potassium Phosphate (K₃PO₄) (0.55 M), Methanol (0.95 mL), THF (0.05 mL).[5]

• Procedure :

  • In a glovebox or under inert atmosphere, add Pd(OAc)₂ and the XPhos ligand to a reaction vial.

  • Add the specified amounts of solvent (THF and Methanol).

  • In a separate vial, prepare a stock solution of the aryl halide, boronic acid, and base in the reaction solvent.

  • Initiate the reaction by adding the substrate/base solution to the catalyst mixture.

  • Seal the vial and place it in a preheated block, stirring at the desired temperature.

  • Product yield can be determined at various time points by taking aliquots and analyzing them via GC or HPLC against an internal standard.[5]

Conclusion

The selection of a palladium precursor for Suzuki-Miyaura cross-coupling is a critical decision that impacts reaction performance.

• Pd(PPh₃)₄ is a reliable, albeit often less active, choice that is effective for many transformations.[6][7]

• In-situ systems , such as those generated from Pd(OAc)₂ or Pd₂(dba)₃ with phosphine ligands, are highly versatile and cost-effective.[8][9] However, their performance can be highly sensitive to the ligand-to-metal ratio, requiring careful optimization.[1]

• Well-defined precatalysts , particularly those incorporating bulky, electron-rich ligands like N-heterocyclic carbenes (e.g., PEPPSI-IPr) or biarylphosphines (e.g., XPhos), often provide the highest activity and consistency.[5][6] These advanced catalysts can facilitate difficult couplings of unactivated chlorides at low catalyst loadings and mild temperatures, making them ideal for complex syntheses in pharmaceutical and materials science research.[6][10]

Ultimately, the optimal choice depends on the specific substrates, desired reaction conditions (temperature, time), and cost considerations of the project.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Overview of pd2(dba)3 and its role in coupling reactions [ecoviaet.com]
• 9. The ubiquitous cross-coupling catalyst system ‘Pd(OAc)2’/2PPh3 forms a unique dinuclear PdI complex: an important entry point into catalytically competent cyclic Pd3 clusters - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Suzuki and Stille Coupling for the Synthesis of Pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of heteroaryl halides is a foundational technique in modern synthetic chemistry, enabling the formation of crucial carbon-carbon bonds in complex molecules, including pharmaceuticals and functional materials.[1] Among the various cross-coupling methods, the Suzuki-Miyaura and Stille couplings are two of the most widely used for functionalizing heteroaromatic systems like pyridine.[1] This guide provides a detailed comparative analysis of these two powerful reactions for the synthesis of pyridine derivatives, supported by experimental data and protocols.

At a Glance: Key Differences Between Suzuki and Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)
Toxicity	Low toxicity of boron reagents and byproducts.[1][2]	High toxicity of organotin reagents and byproducts.[1][3]
Stability of Reagents	Boronic acids can be prone to protodeboronation.[4]	Organostannanes are generally stable to air and moisture.[1][3]
Functional Group Tolerance	Generally good, but can be sensitive to strong bases.[2]	Excellent, tolerates a wide range of functional groups.[1][3]
Reaction Conditions	Typically requires a base.[1][5]	Often proceeds under neutral or mildly basic conditions.[4]
Byproduct Removal	Boronic acid byproducts are often water-soluble and easily removed.[1][4]	Tin byproducts can be difficult to remove from the reaction mixture.[1][3]

Performance Comparison in Pyridine Derivative Synthesis

The choice between Suzuki and Stille coupling for the synthesis of pyridine derivatives often depends on the specific substrates and desired outcome. The following tables summarize quantitative data from the literature for the coupling of various pyridine derivatives.

Suzuki Coupling of Pyridine Derivatives: Selected Data

Pyridine Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120	70.0	[6]
3-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120	>70.0	[6]
2-Chloropyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120	<70.0	[6]
3-Chloropyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120	>70.0	[6]
2-Pyridylboronate	3,5-(CF₃)₂-Bromobenzene	Pd₂(dba)₃ / 1	KF	Dioxane	110	82	[7]
2-Pyridylboronate	4-Bromoanisole	Pd₂(dba)₃ / 1	KF	Dioxane	110	74	[7]
2-Pyridylboronate	5-Bromopyrimidine	Pd₂(dba)₃ / 1	KF	Dioxane	110	91	[7]
2-Pyridylboronate	3-Chloropyridine	Pd₂(dba)₃ / 2	KF	Dioxane	110	Excellent	[7]

Stille Coupling of Pyridine Derivatives: Selected Data

Pyridine Substrate	Coupling Partner	Catalyst/Ligand	Additive	Solvent	Temp (°C)	Yield (%)	Reference
Diazocine	4-Bromopyridine	Pd(OAc)₂ / XPhos	-	DMSO	100	Good	[8][9]
Diazocine	Thiophene	Pd(OAc)₂ / XPhos	-	Toluene	80	90-94	[8]
Diazocine	Pyridine	Pd(OAc)₂ / XPhos	-	Toluene	80	90-94	[8]
Enol triflate	Organotin reagent	Pd(dppf)Cl₂·DCM	CuI, LiCl	DMF	40	87	[3]

Discussion of Comparative Performance

For the synthesis of pyridine derivatives, both Suzuki and Stille couplings have demonstrated high efficacy. However, some general trends can be observed from the available data.

The Suzuki coupling is often the first choice due to its favorable environmental profile and the wide commercial availability of boronic acids.[1] It can provide excellent yields, often exceeding 90%, for a variety of pyridine substrates, including both bromo- and chloropyridines.[1][6] However, the reactivity of chloropyridines is generally lower than that of bromopyridines.[6] The choice of ligand is crucial, with bulky, electron-rich phosphine ligands like XPhos and SPhos often being highly effective.[1][8] A significant challenge in Suzuki couplings of pyridines can be catalyst deactivation due to coordination of the pyridine nitrogen to the palladium center.[10]

The Stille coupling , while often avoided due to the toxicity of organotin reagents and the difficulty in removing tin byproducts, offers distinct advantages in certain situations.[1][3] It exhibits excellent functional group tolerance and is often less sensitive to steric hindrance compared to the Suzuki coupling.[8] This can be particularly beneficial when coupling sterically demanding fragments. For instance, in the functionalization of diazocines, the Stille coupling provided excellent yields with heterocycles like thiophene and pyridine (90-94%), whereas the Suzuki coupling gave more moderate results (57-66%).[8] Furthermore, the Stille reaction can often proceed under milder, base-free conditions, which is advantageous for substrates with base-sensitive functional groups.[4]

Catalytic Cycles and Experimental Workflows

To visualize the mechanistic pathways and the general experimental procedures, the following diagrams are provided.

Caption: Catalytic cycles for Suzuki and Stille cross-coupling reactions.

Caption: Generalized experimental workflows for Suzuki and Stille couplings.

Detailed Experimental Protocols

The following are generalized experimental protocols for Suzuki and Stille couplings of pyridine derivatives, based on procedures found in the literature. These should be adapted and optimized for specific substrates.

General Protocol for Suzuki-Miyaura Coupling of a Halopyridine

This protocol is based on procedures for the coupling of 2-halopyridines.[6][7]

Materials:

• Halopyridine (1.0 mmol)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%)

• Ligand (e.g., Benzimidazolium salt, XPhos, SPhos, 3-9 mol%)

• Base (e.g., K₂CO₃, KF, 2.0-3.0 eq)

• Anhydrous solvent (e.g., Dioxane, DMF/H₂O)

Procedure:

• To an oven-dried resealable Schlenk tube, add the halopyridine, arylboronic acid, palladium catalyst, ligand, and base.

• Cap the tube with a rubber septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Replace the septum with a Teflon screw cap and seal the tube.

• Heat the reaction mixture to the desired temperature (e.g., 110-120 °C) with vigorous stirring until the starting material is consumed, as monitored by GC-MS or TLC.

• Cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for Stille Coupling of a Halopyridine

This protocol is a generalized procedure based on common practices for Stille couplings.[3]

Materials:

• Halopyridine (1.0 eq)

• Organostannane (1.1-1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, 2-5 mol%)

• Ligand (if required, e.g., PPh₃, AsPh₃)

• Additive (optional, e.g., CuI, LiCl)

• Anhydrous solvent (e.g., DMF, Toluene, Dioxane)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the halopyridine, palladium catalyst, ligand (if used), and any additives.

• Add the anhydrous, degassed solvent.

• Add the organostannane reagent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 40-100 °C) and stir until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with an aqueous solution of potassium fluoride to precipitate the tin byproducts.

• Filter the resulting slurry through a pad of celite, washing with an organic solvent.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion and Recommendations

Both the Suzuki and Stille couplings are highly effective for the synthesis of pyridine derivatives. The Suzuki coupling is generally recommended as the initial method of choice due to its lower toxicity, the wide availability of reagents, and the relative ease of byproduct removal.[1] It has been shown to be effective for a broad range of pyridine substrates.

However, the Stille coupling serves as a powerful alternative, particularly when dealing with substrates that are sensitive to the basic conditions of the Suzuki reaction, or when steric hindrance is a significant factor.[4][8] Its excellent functional group tolerance can also be a deciding advantage. The primary drawbacks remain the toxicity of the organotin compounds and the challenges associated with their removal from the final product.[1][3]

Ultimately, the optimal choice of coupling reaction will depend on the specific molecular targets, the nature of the functional groups present, and considerations of process safety and environmental impact. Careful optimization of the reaction conditions, including the catalyst, ligand, solvent, and temperature, is critical for achieving high yields and purity with either method.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02988C [pubs.rsc.org]
• 9. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Halogenated Pyridine Derivatives: A Comparative Guide to Anticancer and Antimicrobial Bioactivity

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold, a ubiquitous heterocyclic motif in medicinal chemistry, serves as a foundational structure for a multitude of biologically active compounds. The introduction of halogen atoms, such as bromine and chlorine, can significantly modulate the physicochemical properties and biological activities of these molecules, often enhancing their potency and target specificity. While direct and extensive comparative data on 4-bromo-3,5-dichloropyridine derivatives are limited in publicly available research, this guide provides a comparative analysis of the bioactivity of various other halogenated pyridine and pyrimidine derivatives, offering insights into their potential as anticancer and antimicrobial agents. The data and protocols presented herein are drawn from multiple studies to serve as a valuable resource for researchers in the field.

Comparative Anticancer Activity of Halogenated Pyridine and Pyrimidine Derivatives

Several classes of halogenated pyridine and pyrimidine derivatives have demonstrated significant cytotoxic activity against a range of human cancer cell lines. The tables below summarize the half-maximal inhibitory concentration (IC50) and growth inhibition (GI50) values for representative compounds from different studies.

Table 1: Anticancer Activity of Pyridine-Urea Derivatives against MCF-7 Breast Cancer Cells

Compound ID	Substitution Pattern	IC50 (µM) after 48h	Reference Compound	IC50 (µM) after 48h
8e	Pyridine-Urea	0.22	Doxorubicin	1.93
8n	Pyridine-Urea	1.88	Sorafenib	4.50
8a-d, g, i, k, l	Pyridine-Urea	3.03 - 7.03	-	-

Data sourced from a study on pyridine-ureas as potential anticancer agents, indicating that compound 8e is significantly more potent than the standard drugs Doxorubicin and Sorafenib against the MCF-7 cell line.[1]

Table 2: Anticancer Activity of 3-Cyanopyridine Derivatives against MCF-7 Breast Cancer Cells

Compound ID	Substitution Pattern	IC50 (µM)	Reference Compound	IC50 (µM)
7h	3-Cyanopyridine	1.89	Doxorubicin	11.49
8f	3-Cyanopyridine	1.69	-	-
8c	3-Cyanopyridine	3.74	-	-
10	3-Cyanopyridine	2.13	-	-

Data from a study on 3-cyanopyridine derivatives as PIM-1 kinase inhibitors, highlighting compounds 7h and 8f as having potent activity against MCF-7 cells, surpassing the efficacy of doxorubicin.[2]

Table 3: Anticancer Activity of Tetralin-6-yl-Substituted Pyridine Derivatives

Compound ID	Heterocyclic Moiety	Cancer Cell Line	IC50 (µg/mL)
3a	2,6-dihaloarylchalcone	Hela	3.5
3a	2,6-dihaloarylchalcone	MCF-7	4.5
6a	Cyanopyridone	Hela	7.1
7a	Thioxopyridine	Hela	8.1
7b	Thioxopyridine	Hela	5.9

This table presents the in vitro antitumor activity of novel tetrahydronaphthaline derivatives bearing different heterocyclic moieties, with compound 3a showing high potency against both Hela and MCF-7 cell lines.[3]

Comparative Antimicrobial and Antibiofilm Activity

Halogenated pyrimidines have emerged as promising agents against pathogenic bacteria, particularly in the context of biofilm formation, which is a key factor in antibiotic resistance.

Table 4: Antimicrobial and Antibiofilm Activity of Halogenated Pyrimidines against S. aureus

Compound ID	Chemical Name	MIC (µg/mL)	Biofilm Inhibition at 5 µg/mL
24DC5FP	2,4-dichloro-5-fluoropyrimidine	50	95% reduction in hemolysis
24DC5BPP	5-bromo-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine	-	Potent biofilm inhibitor
24DC5IPP	2,4-dichloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine	-	Potent biofilm inhibitor

This study highlights the efficacy of multi-halogenated pyrimidines as bacteriostatic and antibiofilm agents against Staphylococcus aureus.[4][5][6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of these halogenated pyridine and pyrimidine derivatives.

Anticancer Activity: MTT Assay

The anti-proliferative activity of the synthesized compounds is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle: This colorimetric assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Cancer cells (e.g., MCF-7, Hela) are seeded in 96-well plates at a density of 5 × 10^3 to 1 × 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (typically in a range from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). A positive control (e.g., Doxorubicin) is also included. The plates are incubated for a further 48 or 72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (final concentration of 0.5 mg/mL) and incubated for another 3-4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO, isopropanol with HCl).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of viability against the compound concentration.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Protocol (Broth Microdilution Method):

• Preparation of Inoculum: A standardized inoculum of the test bacterium (e.g., S. aureus) is prepared to a concentration of approximately 5 × 10^5 colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial Dilution of Compounds: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension. A positive control (broth with bacteria, no compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Visualizing Mechanisms and Workflows

To better understand the processes involved in the evaluation of these compounds, the following diagrams illustrate a potential signaling pathway targeted by kinase inhibitors and a typical experimental workflow.

Caption: Proposed inhibitory action of halogenated pyridine derivatives on kinase signaling pathways.

Caption: Standard experimental workflow for the MTT cell viability assay.

References

• 1. Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine derivatives as PIM-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Anticancer Activity of Some Novel Tetralin-6-yl-pyrazoline, 2-Thioxopyrimidine, 2-Oxopyridine, 2-Thioxo-pyridine and 2-Iminopyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Anhydrous vs. Aqueous Conditions for Pyridine Coupling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of pyridine-containing compounds is a cornerstone of pharmaceutical and materials science research. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Stille reactions, are powerful tools for the construction of these vital molecular scaffolds. A critical parameter in the success of these reactions is the choice of solvent, with anhydrous organic solvents and aqueous systems being the two primary options. This guide provides an objective comparison of anhydrous and aqueous conditions for pyridine coupling reactions, supported by experimental data, to aid researchers in selecting the optimal conditions for their synthetic goals.

Performance Comparison: Anhydrous vs. Aqueous Conditions

The decision to employ anhydrous or aqueous conditions for pyridine coupling reactions can significantly impact reaction efficiency, yield, and environmental footprint. While anhydrous conditions have been the traditional standard, aqueous methods are gaining traction due to their potential for enhanced reactivity and sustainability.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most widely used methods for carbon-carbon bond formation. The choice between anhydrous and aqueous conditions can influence reaction rates and yields.

A study by Guram et al. (2006) on the Suzuki-Miyaura cross-coupling of heteroaryl chlorides provides a direct comparison. For the coupling of 2-chloro-m-xylene with p-tolylboronic acid, aqueous conditions resulted in a faster reaction compared to anhydrous conditions.[1]

Coupling Partners	Catalyst System	Base	Solvent	Time (h)	Conversion (%)
2-chloro-m-xylene + p-tolylboronic acid	PdCl2{PtBu2(p-NMe2-Ph)}2	K2CO3	Toluene (anhydrous)	6	94
2-chloro-m-xylene + p-tolylboronic acid	PdCl2{PtBu2(p-NMe2-Ph)}2	K2CO3	Toluene/H2O	<6	>94 (faster reaction)[1]

Furthermore, a ligand-free Suzuki-Miyaura reaction of 2,3,5-trichloropyridine with various arylboronic acids in an aqueous phase has been shown to produce high yields of the desired products, highlighting the potential of water as a viable solvent for these transformations.[2]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key method for the formation of carbon-nitrogen bonds. While traditionally performed under anhydrous conditions, recent developments have demonstrated the feasibility and potential advantages of aqueous systems.

For instance, the development of palladium-catalyzed amination of aryl and heteroaryl halides using aqueous ammonia presents a more convenient and cost-effective alternative to the use of ammonia surrogates in anhydrous organic solvents.[3] This approach addresses the challenges of catalyst stability and competing hydroxylation in the presence of water.

Coupling Partners	Catalyst System	Base	Solvent	Conditions	Outcome
Aryl/Heteroaryl Halides + Ammonia Surrogates	Palladium/Ligand	Strong organic bases	Anhydrous organic solvents	Traditional method	Varying selectivity for primary amine
Aryl/Heteroaryl Halides + Aqueous Ammonia	Palladium/KPhos	Hydroxide base	Aqueous	High selectivity for primary arylamine	Suppresses side products[3]

Stille Coupling

The Stille coupling offers a versatile method for carbon-carbon bond formation using organotin reagents. While often conducted in anhydrous solvents, aqueous conditions have also been successfully employed. The low polarity of organotin compounds can make them poorly soluble in water, which is a key consideration. However, the use of co-solvents or specialized catalyst systems can overcome this limitation.

While direct comparative data for the same pyridine coupling under both conditions is scarce, the availability of protocols for both anhydrous and aqueous Stille reactions allows for a qualitative comparison. Anhydrous conditions often utilize solvents like THF or toluene, while aqueous methods may employ water with a co-solvent to aid solubility.

Experimental Protocols

Detailed methodologies for performing pyridine coupling reactions under both anhydrous and aqueous conditions are provided below. These protocols are general and may require optimization for specific substrates.

Anhydrous Suzuki-Miyaura Coupling of a Heteroaryl Chloride

This protocol is adapted from Guram et al. (2006).[1]

Materials:

• Heteroaryl chloride (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., PdCl2{PtBu2(p-NMe2-Ph)}2, 0.1-1.0 mol%)

• Base (e.g., K2CO3, 2.0 equiv)

• Anhydrous toluene

Procedure:

• To an oven-dried reaction vessel, add the heteroaryl chloride, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for the required time, monitoring the reaction progress by a suitable analytical method (e.g., GC, LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography).

Aqueous Suzuki-Miyaura Coupling of a Heteroaryl Chloride

This protocol is adapted from Guram et al. (2006).[1]

Materials:

• Heteroaryl chloride (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., PdCl2{PtBu2(p-NMe2-Ph)}2, 0.1-1.0 mol%)

• Base (e.g., K2CO3 or K3PO4, 2.0 equiv)

• Toluene

• Water

Procedure:

• To a reaction vessel, add the heteroaryl chloride, arylboronic acid, palladium catalyst, and base.

• Add a mixture of toluene and water (e.g., 10-20% water).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time, monitoring the reaction progress.

• Upon completion, cool the reaction to room temperature.

• Separate the organic layer and extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product as necessary.

Anhydrous Buchwald-Hartwig Amination of a Bromopyridine

This is a general protocol for the Buchwald-Hartwig amination.

Materials:

• Bromopyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium precatalyst (e.g., RuPhos Precatalyst, 2-4 mol%)

• Base (e.g., NaOtBu, 1.5-2.5 equiv)

• Anhydrous solvent (e.g., Toluene, THF, Dioxane)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium precatalyst and base under an inert atmosphere.

• Add the bromopyridine and the amine to the tube.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC, LC-MS, or GC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Dilute with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.[4]

Aqueous Buchwald-Hartwig Amination with Aqueous Ammonia

This protocol is based on the work describing the use of aqueous ammonia.[3]

Materials:

• Aryl or heteroaryl halide (1.0 equiv)

• Aqueous ammonia

• Palladium catalyst and ligand (e.g., KPhos)

• Hydroxide base

Procedure:

• In a reaction vessel, combine the aryl or heteroaryl halide, palladium catalyst, ligand, and hydroxide base.

• Add aqueous ammonia.

• Heat the reaction mixture to the specified temperature and stir for the required duration.

• Monitor the reaction for the formation of the primary arylamine.

• Upon completion, cool the reaction and perform a suitable work-up to isolate the product.

Visualizing the Workflows

To better illustrate the procedural differences, the following diagrams outline the general workflows for anhydrous and aqueous pyridine coupling reactions.

Anhydrous Pyridine Coupling Workflow

Aqueous Pyridine Coupling Workflow

Conclusion

The choice between anhydrous and aqueous conditions for pyridine coupling reactions is a multifaceted decision that depends on the specific substrates, desired reaction outcomes, and practical considerations such as cost and environmental impact.

Anhydrous conditions offer a well-established and controlled environment, minimizing the risk of side reactions involving water. However, they necessitate the use of dry reagents and solvents, often requiring more stringent experimental setups.

Aqueous conditions , on the other hand, present an attractive alternative with several potential benefits. As demonstrated in Suzuki-Miyaura couplings, aqueous media can lead to accelerated reaction rates.[1] Furthermore, the use of water as a solvent is environmentally benign and can simplify product isolation. The development of catalyst systems that are stable and active in water is expanding the scope and applicability of these methods.[3]

For researchers and drug development professionals, the growing body of evidence supporting the efficacy of aqueous coupling reactions suggests that these methods should be a primary consideration in the design of synthetic routes for pyridine-containing molecules. While anhydrous conditions remain a reliable option, the potential for faster, more sustainable, and equally high-yielding transformations in water merits thorough evaluation in the optimization of any pyridine coupling reaction.

References

• 1. lzchemical.com [lzchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]
• 4. benchchem.com [benchchem.com]

Navigating Byproduct Formation in the Synthesis of 4-Bromo-3,5-dichloropyridine: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of intermediates is paramount. This guide provides a detailed analysis of byproduct formation during the synthesis of 4-Bromo-3,5-dichloropyridine, a key building block in pharmaceuticals and agrochemicals. We compare the prevalent Sandmeyer reaction with potential alternatives, offering insights into minimizing impurities through carefully controlled experimental conditions.

The synthesis of 4-Bromo-3,5-dichloropyridine, a crucial intermediate, is often accomplished via the Sandmeyer reaction, a robust method for converting aromatic amines to aryl halides.[1][2][3] This process, however, is not without its challenges, primarily the formation of unwanted byproducts that can complicate purification and impact yield and final product purity. Understanding the reaction mechanism and potential side reactions is critical for optimizing the synthesis and ensuring a high-quality product.

The Sandmeyer Reaction: A Double-Edged Sword

The Sandmeyer reaction involves the diazotization of an aromatic amine, in this case, 4-amino-3,5-dichloropyridine, followed by a copper(I)-catalyzed displacement of the diazonium group with a bromide.[1][2] The reaction proceeds through a radical-nucleophilic aromatic substitution (SRNAr) mechanism.[1] While effective, this radical pathway is also the primary source of byproducts.

Table 1: Potential Byproducts in the Sandmeyer Synthesis of 4-Bromo-3,5-dichloropyridine

Byproduct Class	Specific Potential Byproduct(s)	Formation Mechanism	Factors Influencing Formation	Proposed Analytical Detection Method
Biaryl Compounds	3,3',5,5'-Tetrachloro-4,4'-bipyridine	Dimerization of the aryl radical intermediate generated during the Sandmeyer reaction.[1]	High concentration of the aryl radical, insufficient trapping by the bromide nucleophile.	GC-MS, LC-MS, NMR
Phenolic Impurities	3,5-Dichloro-4-hydroxypyridine	Reaction of the intermediate diazonium salt with water, which can act as a nucleophile.[1]	Higher reaction temperatures, presence of excess water, incomplete conversion.	HPLC-UV, LC-MS
Azo Compounds	Diazoamino compounds (Triazenes)	Coupling of the diazonium salt with unreacted 4-amino-3,5-dichloropyridine.	Improper pH control (near-neutral conditions), slow addition of the diazotization agent.	HPLC-UV, Colorimetric analysis
Dehalogenation Products	3,5-Dichloropyridine	Reductive dehalogenation of the starting material or product.	Presence of reducing agents, certain reaction conditions.	GC-MS

Alternative Synthetic Routes and Their Byproduct Profiles

To circumvent the challenges associated with the Sandmeyer reaction, alternative metal-free methods for the synthesis of aryl bromides have been explored.

Metal-Free Bromination

One promising alternative involves the direct bromination of the corresponding aniline derivative using molecular bromine in an aqueous hydrobromic acid solution, followed by diazotization and in situ displacement.[4] This one-pot reaction avoids the use of copper catalysts, thereby eliminating the potential for metal contamination in the final product.

Potential Advantages:

• Avoidance of heavy metal catalysts.

• Potentially simpler workup procedures.

Potential Byproducts:

• Over-brominated species if the reaction is not carefully controlled.

• Similar potential for phenolic and azo byproducts as the Sandmeyer reaction if diazotization conditions are not optimized.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3,5-dichloropyridine via Sandmeyer Reaction (Adapted from similar procedures)

1. Diazotization:

• Suspend 4-amino-3,5-dichloropyridine (1.0 eq) in an aqueous solution of hydrobromic acid (48%, 3.0 eq).

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the amine suspension, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

2. Sandmeyer Reaction (Bromination):

• In a separate flask, dissolve copper(I) bromide (1.2 eq) in hydrobromic acid (48%).

• Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours until nitrogen evolution ceases.

3. Work-up and Purification:

• Cool the reaction mixture and extract with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with aqueous sodium bisulfite to remove excess bromine, followed by saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Protocol 2: Analysis of Reaction Mixture by HPLC-UV

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or a suitable buffer like ammonium acetate).

• Column: C18 reverse-phase column.

• Detection: UV detection at a wavelength determined by the UV-Vis spectra of the starting material, product, and potential byproducts (e.g., 254 nm and 280 nm).

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the mobile phase.

• Analysis: Monitor the disappearance of the starting material and the appearance of the product and any byproduct peaks. Quantify using a calibration curve with known standards.

Visualizing Reaction Pathways and Analytical Workflows

To better understand the chemical transformations and the process for ensuring product quality, the following diagrams illustrate the key pathways and workflows.

Caption: Sandmeyer reaction pathway for 4-Bromo-3,5-dichloropyridine and major byproduct formation routes.

Caption: A logical workflow for the analysis and purification of 4-Bromo-3,5-dichloropyridine.

By understanding the potential byproduct formation pathways and implementing robust analytical and purification strategies, researchers can significantly improve the quality and consistency of 4-Bromo-3,5-dichloropyridine synthesis, a critical step in the development of novel therapeutics and agrochemicals.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. byjus.com [byjus.com]
• 4. ias.ac.in [ias.ac.in]

A Comparative Guide to ¹H and ¹³C NMR Analysis of Substituted Dichloropyridines

For researchers, scientists, and professionals in drug development, nuclear magnetic resonance (NMR) spectroscopy is a cornerstone technique for the structural elucidation of organic molecules.[1] This guide provides a comparative analysis of ¹H and ¹³C NMR data for various substituted dichloropyridines, offering insights into the influence of substituent patterns on chemical shifts. The information presented is supported by experimental data and detailed protocols to aid in the accurate characterization of these important chemical entities.

Comparative NMR Data of Dichloropyridines

The following tables summarize the ¹H and ¹³C NMR chemical shift data for a selection of dichloropyridine isomers. The position of the chlorine atoms significantly influences the electronic environment of the pyridine ring, leading to distinct chemical shifts for the remaining protons and carbons. This data is crucial for isomer identification and for understanding structure-activity relationships in medicinal chemistry.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Dichloropyridines

Compound	H-2	H-3	H-4	H-5	H-6	Solvent
2,5-Dichloropyridine	-	7.69 (d)	7.27 (dd)	-	8.24 (d)	CDCl₃
2,6-Dichloropyridine	-	7.26 (d)	7.65 (t)	7.26 (d)	-	CDCl₃
3,5-Dichloropyridine	8.35 (s)	-	7.75 (s)	-	8.35 (s)	CDCl₃

Abbreviation: s = singlet, d = doublet, t = triplet, dd = doublet of doublets

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Dichloropyridines

Compound	C-2	C-3	C-4	C-5	C-6	Solvent
2,5-Dichloropyridine	148.1	138.8	123.6	130.9	149.9	CDCl₃
2,6-Dichloropyridine	150.7	123.3	140.0	123.3	150.7	CDCl₃
3,5-Dichloropyridine	147.2	134.7	138.0	134.7	147.2	CDCl₃

Experimental Protocols

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following is a generalized procedure for the ¹H and ¹³C NMR analysis of substituted dichloropyridines.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified substituted dichloropyridine sample.

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆)). The choice of solvent is critical and should be based on the sample's solubility and the desired chemical shift reference.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• For quantitative analysis, a known amount of an internal standard, such as tetramethylsilane (TMS), can be added.[2]

2. NMR Spectrometer Setup:

• The experiments are typically performed on a 300 MHz or higher field NMR spectrometer.

• Tune and shim the spectrometer to ensure a homogeneous magnetic field.

• Set the appropriate acquisition parameters for ¹H and ¹³C NMR experiments. Key parameters include the pulse width, acquisition time, relaxation delay, and number of scans. For ¹³C NMR, a longer relaxation delay may be necessary for quaternary carbons.[3]

3. Data Acquisition:

• Acquire the ¹H NMR spectrum. This is usually a quick experiment.

• Acquire the ¹³C NMR spectrum. Due to the low natural abundance of the ¹³C isotope, this experiment requires a longer acquisition time.

• If necessary, perform additional experiments like DEPT (Distortionless Enhancement by Polarization Transfer) to aid in the assignment of carbon signals (CH, CH₂, CH₃).[4]

4. Data Processing and Analysis:

• Apply Fourier transformation to the acquired free induction decay (FID) to obtain the NMR spectrum.

• Phase and baseline correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak or the internal standard (TMS at 0.00 ppm).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J values) to deduce the connectivity of the atoms.

• Assign the peaks in both ¹H and ¹³C NMR spectra to the respective atoms in the molecule.

Workflow for NMR Analysis

The following diagram illustrates the logical workflow for the structural elucidation of substituted dichloropyridines using NMR spectroscopy.

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Spectroscopy [www2.chemistry.msu.edu]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]

Comparative Guide to Analytical Methods for Monitoring 4-Bromo-3,5-dichloropyridine Reaction Progress

For researchers, scientists, and drug development professionals, the precise monitoring of chemical reactions is crucial for optimization, kinetic analysis, and ensuring the quality of the final product. The synthesis of derivatives from 4-Bromo-3,5-dichloropyridine, a key intermediate in pharmaceutical and agrochemical development, necessitates robust analytical methods to track the consumption of starting materials and the formation of products and byproducts. This guide provides a comparative analysis of Liquid Chromatography-Mass Spectrometry (LC-MS) with alternative techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy—for monitoring the progress of reactions involving 4-Bromo-3,5-dichloropyridine.

Comparison of Analytical Techniques

The selection of an appropriate analytical method is contingent on various factors, including the chemical properties of the analytes, the reaction conditions, and the specific information required (e.g., qualitative, quantitative, real-time).

Feature	LC-MS	GC-MS	NMR Spectroscopy
Principle	Separation by liquid chromatography followed by mass-to-charge ratio detection.	Separation of volatile compounds by gas chromatography followed by mass-to-charge ratio detection.	Provides structural information based on the magnetic properties of atomic nuclei.
Applicability	Broad applicability to a wide range of compounds, including non-volatile and thermally labile molecules.	Suitable for volatile and thermally stable compounds. Derivatization may be required for non-volatile compounds.	Applicable to any molecule with NMR-active nuclei, providing detailed structural information.
Sensitivity	High sensitivity, often in the picogram to femtogram range.[1][2]	High sensitivity, particularly for volatile compounds.	Lower sensitivity compared to MS methods, typically requiring micromolar to millimolar concentrations.
Selectivity	High selectivity based on both chromatographic retention time and mass-to-charge ratio.[1]	High selectivity based on retention time and mass fragmentation patterns.[3]	High structural selectivity, allowing for the differentiation of isomers.
Quantitative Analysis	Excellent for quantification using calibration curves and internal standards.[2]	Good for quantification, especially with the use of an internal standard.[3]	Can be quantitative (qNMR) but often used for relative quantification of reaction components.
Real-time Monitoring	Amenable to real-time monitoring through techniques like flow injection analysis.[4]	Possible with rapid sampling and injection, but generally less straightforward than LC-MS for real-time analysis.	In-situ monitoring is possible with specialized NMR probes, providing real-time kinetic data.[3]
Sample Preparation	Simple dilution and filtration are often sufficient.[1]	May require extraction and derivatization to increase volatility.	Minimal sample preparation is needed for offline analysis; in-situ requires a compatible reaction setup.

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are generalized and may require optimization for specific reaction conditions.

LC-MS Method for Reaction Monitoring

This method is designed for the quantitative analysis of 4-Bromo-3,5-dichloropyridine and its reaction products.

1. Sample Preparation:

• At specified time intervals, withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Immediately quench the reaction by diluting the aliquot in a known volume (e.g., 990 µL) of a suitable solvent, such as acetonitrile or methanol.

• Filter the diluted sample through a 0.22 µm syringe filter prior to injection.

2. Instrumentation and Conditions:

• LC System: UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is a suitable starting point.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Gradient Example: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is typically suitable for pyridine compounds.

• MS Method: Selected Ion Monitoring (SIM) for the m/z of 4-Bromo-3,5-dichloropyridine and expected products for quantitative analysis, or full scan mode for qualitative identification of unknown products.

3. Data Analysis:

• Generate calibration curves for 4-Bromo-3,5-dichloropyridine and any available product standards.

• Quantify the concentration of each component in the reaction samples by integrating the peak areas and comparing them to the calibration curves.

Alternative Method 1: GC-MS

GC-MS is a powerful alternative, particularly if the reactants and products are volatile and thermally stable.[3]

1. Sample Preparation:

• Withdraw an aliquot from the reaction mixture and quench as described for the LC-MS method.

• An extraction step with a suitable organic solvent (e.g., ethyl acetate) may be necessary.

• The organic extract is then dried over a drying agent like sodium sulfate and filtered.

2. Instrumentation and Conditions:

• GC System: Gas chromatograph with a capillary column (e.g., a 30 m x 0.25 mm, 0.25 µm film thickness DB-5ms or similar).

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Mass Spectrometer: Mass spectrometer with an Electron Ionization (EI) source.

• Ion Source Temperature: 230 °C.

• Scan Range: m/z 40-500.

3. Data Analysis:

• Identify compounds by comparing their mass spectra with a spectral library (e.g., NIST).

• Quantify using peak areas relative to an internal standard.

Alternative Method 2: NMR Spectroscopy

NMR spectroscopy provides valuable structural information and can be used for in-situ, real-time reaction monitoring.[3]

1. Sample Preparation (Offline):

• Withdraw an aliquot from the reaction mixture.

• Quench the reaction if necessary.

• Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

2. Instrumentation and Conditions:

• Spectrometer: 400 MHz or higher NMR spectrometer.

• Experiment: ¹H NMR is typically used for reaction monitoring.

• Parameters: Standard acquisition parameters with a sufficient number of scans to achieve a good signal-to-noise ratio.

3. Data Analysis:

• Monitor the disappearance of signals corresponding to the starting material and the appearance of new signals from the product(s).

• The relative integration of these signals can be used to determine the reaction conversion.

Visualizing the Workflow and Method Comparison

To better illustrate the processes, the following diagrams outline the experimental workflow for LC-MS analysis and a logical comparison of the analytical methods.

Caption: Workflow for monitoring 4-Bromo-3,5-dichloropyridine reaction progress using LC-MS.

Caption: Logical comparison of key attributes for LC-MS, GC-MS, and NMR in reaction monitoring.

References

• 1. phenomenex.com [phenomenex.com]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. shimadzu.com [shimadzu.com]

Confirming Regioselectivity in Di-substituted Pyridine Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous determination of a di-substituted pyridine's regiochemistry is a critical step in ensuring the efficacy and safety of novel chemical entities. The pyridine scaffold is a cornerstone in medicinal chemistry, and the precise placement of substituents dramatically influences a molecule's biological activity. This guide provides an objective comparison of common synthetic strategies for di-substituted pyridines and details the analytical techniques essential for confirming their regioselectivity, supported by experimental data and protocols.

Synthetic Strategies: A Tale of Two Approaches

The synthesis of di-substituted pyridines can be broadly categorized into classical condensation reactions and modern regioselective methods. Here, we compare the venerable Hantzsch pyridine synthesis with a contemporary approach utilizing pyridyne intermediates.

Method 1: The Hantzsch Dihydropyridine Synthesis and Subsequent Oxidation

A long-standing method for pyridine synthesis, the Hantzsch reaction involves a multi-component condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia, followed by an oxidation step to furnish the aromatic pyridine ring.[1] While versatile, this method can lead to mixtures of regioisomers when using unsymmetrical intermediates, necessitating careful purification and characterization.

Method 2: Regioselective Synthesis via 3,4-Pyridyne Intermediates

Modern synthetic chemistry offers more controlled approaches, such as those involving highly reactive pyridyne intermediates. The generation of a 3,4-pyridyne from a suitable precursor, like a 3-chloro-4-lithiated pyridine, allows for the regioselective addition of a nucleophile, leading to a specific di-substituted pattern.[2][3] This method provides excellent control over the final product's regiochemistry.[2]

Synthetic Method	Typical Yield	Regioselectivity	Key Advantages	Key Disadvantages
Hantzsch Synthesis	60-80%	Moderate to Low	One-pot, high atom economy, readily available starting materials.[1]	Can produce regioisomeric mixtures, requiring extensive purification; harsh oxidation conditions may not be suitable for sensitive functional groups.[1]
Pyridyne Intermediate	50-70%	High to Excellent	High regiocontrol, access to otherwise difficult substitution patterns.[2][3]	Requires anhydrous conditions, use of strong bases, and may involve cryogenic temperatures; starting materials can be more complex to synthesize.[3]

Experimental Protocols for Regioselectivity Confirmation

Once a di-substituted pyridine is synthesized, a combination of spectroscopic and analytical techniques is employed to unequivocally determine the substitution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the substitution pattern of pyridines.[4]

1. 1H NMR Spectroscopy: The chemical shifts and coupling constants of the protons on the pyridine ring are highly indicative of the substituent positions. Protons ortho to the nitrogen atom are typically the most deshielded and appear at the lowest field.[4]

Experimental Protocol (1H NMR):

• Sample Preparation: Dissolve 5-10 mg of the purified pyridine derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in an NMR tube.[5][6]

• Data Acquisition: Acquire the 1H NMR spectrum on a 400 or 500 MHz spectrometer.

• Data Analysis: Analyze the chemical shifts (δ), coupling constants (J), and multiplicity of the signals to infer the substitution pattern.

2. 2D NMR Spectroscopy (COSY, HSQC, HMBC, NOESY): For complex or ambiguous cases, 2D NMR experiments are indispensable.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to trace the connectivity of the protons on the ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons (1JCH).[5][7][8] This is crucial for assigning the protonated carbons of the pyridine ring.[5]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds (2,3JCH).[5][7][8] This is key for identifying quaternary carbons and piecing together the molecular framework.[5]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Detects through-space correlations between protons that are in close proximity, providing definitive proof of the relative positions of substituents.

Experimental Protocol (2D NMR):

• Sample Preparation: Use the same sample prepared for 1H NMR.

• Data Acquisition: Acquire COSY, HSQC, HMBC, and NOESY spectra using standard pulse programs. For HMBC, the long-range coupling constant is typically set to 8-10 Hz to observe 2,3JCH correlations.[5][9]

• Data Analysis: Analyze the cross-peaks in each spectrum to build a complete picture of the molecule's connectivity and spatial arrangement.

X-ray Crystallography

For crystalline compounds, single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure, including the precise positions of all atoms.[10][11][12]

Experimental Protocol (Single-Crystal X-ray Diffraction):

• Crystallization: Grow single crystals of the di-substituted pyridine suitable for X-ray analysis. This can be achieved through slow evaporation, vapor diffusion, or cooling of a saturated solution.[10]

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data, typically at low temperatures (100-150 K) to minimize thermal vibrations.[10]

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding a definitive 3D model of the molecule.

Chromatographic Methods (GC and HPLC)

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are primarily used to separate regioisomers.[13][14] By comparing the retention times of the synthesized product with those of authentic standards (if available), the identity of the major regioisomer can be confirmed. These methods are particularly useful for quantifying the ratio of regioisomers in a mixture.[15][16]

Experimental Protocol (HPLC):

• Column and Mobile Phase Selection: Choose a suitable column (e.g., C18) and mobile phase to achieve separation of the potential isomers.

• Sample Preparation: Prepare a dilute solution of the reaction mixture or purified product in the mobile phase.

• Analysis: Inject the sample into the HPLC system and record the chromatogram. Compare the retention time of the major peak to that of a known standard.

Visualizing the Workflow

To better illustrate the processes described, the following diagrams outline the synthetic and analytical workflows.

Caption: Hantzsch synthesis workflow.

Caption: Pyridyne synthesis workflow.

Caption: Regioselectivity confirmation workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective difunctionalization of pyridines via 3,4-pyridynes - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01208H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Gas chromatographic separation of substituted pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thin-layer chromatographic separation of intermediates of the pyridine nucleotide cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. helixchrom.com [helixchrom.com]
• 16. helixchrom.com [helixchrom.com]

N-Heterocyclic Carbene (NHC) vs. Phosphine Ligands: A Performance Showdown in Catalysis

In the realm of homogeneous catalysis, the choice of ligand is paramount, directly influencing the catalyst's activity, stability, and selectivity. For decades, phosphine ligands have been the workhorses of catalytic chemistry, enabling a vast array of chemical transformations. However, the emergence of N-heterocyclic carbenes (NHCs) has sparked a paradigm shift, with these robust ligands often outperforming their phosphine counterparts. This guide provides an objective comparison of NHC and phosphine ligands, supported by experimental data, to aid researchers in selecting the optimal ligand for their catalytic systems.

At a Glance: Key Differences and Performance Highlights

N-heterocyclic carbenes are distinguished by their strong σ-donating properties and the formation of highly stable bonds with metal centers.[1][2][3] This inherent stability often translates to more robust and longer-lived catalysts.[1] In contrast, while phosphine ligands are incredibly versatile, their bond to the metal center can be weaker, and they are more susceptible to oxidation.[4][5][6]

The superior performance of NHC ligands has been particularly evident in cross-coupling reactions. For instance, in the Buchwald-Hartwig amination, palladium catalysts bearing NHC ligands have demonstrated higher activity than those with phosphine ligands, enabling efficient catalysis at lower catalyst loadings.[7] Similarly, in the Suzuki-Miyaura coupling of nitroarenes, NHC ligands facilitated the reaction with greater efficiency than the phosphine ligand BrettPhos.[5]

However, the superiority of NHCs is not universal. Theoretical studies of the Heck reaction, for example, have suggested that there may be no significant advantage in using NHC ligands over traditional phosphines.[8][9][10] This highlights the importance of considering the specific reaction mechanism when selecting a ligand.

Comparative Performance Data

To provide a clear comparison, the following tables summarize quantitative data from various studies comparing NHC and phosphine ligands in key catalytic reactions.

Table 1: Buchwald-Hartwig Amination of Aryl Chlorides

Entry	Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Pd(OAc)₂ / P(t-Bu)₃	1.5	100	24	85	[7]
2	[Pd(IPr)(cinnamyl)Cl]	1.0	Room Temp	18	98	[11]
3	Pd/NHC	0.5 - 1.0	110	12	>95	[5]
4	Pd/BrettPhos	2.0	110	12	80	[5]

IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene

Table 2: Suzuki-Miyaura Coupling of 4-chlorotoluene with Phenylboronic Acid

Entry	Ligand	Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
1	PPh₃	NiCl₂(PPh₃)₂	3.0	80	24	20	[12]
2	IPr	NiCl₂(IPr)	3.0	80	24	95	[12]
3	Phobane-based phosphine	Pd(OAc)₂	2.0	Room Temp	12	>95	[13]
4	NHC-phosphine hybrid	PdCl₂	0.75	80	5	95 (conversion)	[14]

IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene

Table 3: Telomerization of Butadiene with Methanol

Entry	Ligand	Catalyst System	Selectivity for 1-methoxy-2,7-octadiene (%)	Reference
1	Triphenylphosphine (TPP)	Pd/TPP	87	[15][16]
2	1,3-Dimesitylimidazol-2-ylidene (IMes)	Pd/IMes	97.5	[15][16]

Experimental Workflows and Methodologies

The following sections detail the experimental protocols for some of the key comparative studies cited, providing researchers with the necessary information to reproduce or adapt these methods.

General Workflow for Catalyst Screening

The process of comparing ligand performance typically follows a standardized workflow.

Fig. 1: General workflow for comparing ligand performance in catalysis.

Protocol 1: Buchwald-Hartwig Amination with NHC-Palladium Catalyst

This protocol is adapted from the work of Nolan and coworkers for the room-temperature amination of aryl chlorides.[11]

Materials:

• [Pd(IPr)(cinnamyl)Cl] precatalyst

• Aryl chloride

• Primary or secondary amine

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In a glovebox, a vial is charged with [Pd(IPr)(cinnamyl)Cl] (1 mol %), sodium tert-butoxide (1.2 equiv), the aryl chloride (1.0 equiv), and the amine (1.2 equiv).

• Toluene is added as the solvent.

• The vial is sealed and the reaction mixture is stirred at room temperature for the specified time (e.g., 18 hours).

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The product is purified by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling with Nickel-NHC Catalyst

This protocol is based on the study by Hu and coworkers on the Suzuki coupling of aryl chlorides.[12]

Materials:

• NiCl₂(IPr) catalyst

• Aryl chloride

• Phenylboronic acid

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• A Schlenk tube is charged with NiCl₂(IPr) (3 mol %), the aryl chloride (1.0 equiv), phenylboronic acid (1.5 equiv), and K₃PO₄ (2.0 equiv).

• The tube is evacuated and backfilled with an inert gas three times.

• Anhydrous 1,4-dioxane is added via syringe.

• The reaction mixture is heated to 80 °C and stirred for 24 hours.

• After cooling to room temperature, the reaction is diluted with water and extracted with diethyl ether.

• The organic layer is washed with brine, dried over magnesium sulfate, and concentrated in vacuo.

• The crude product is purified by flash chromatography.

Mechanistic Considerations: A Tale of Two Ligands

The differences in performance between NHC and phosphine ligands can often be traced back to their distinct electronic and steric properties and how these influence the catalytic cycle.

Fig. 2: Ligand properties and their influence on catalytic performance.

The strong σ-donating nature of NHCs enhances the electron density at the metal center, which can facilitate the rate-determining oxidative addition step in many cross-coupling reactions.[2] The robust metal-NHC bond also imparts greater thermal stability and resistance to decomposition, leading to longer catalyst lifetimes.[1][3]

Phosphine ligands, with their tunable electronic properties, offer a high degree of flexibility.[17][18] The ability of some phosphines to act as π-acceptors can influence the electronics of the metal center in a different manner than NHCs. The generally weaker metal-phosphine bond, while sometimes a disadvantage, can also be beneficial by facilitating ligand dissociation to generate a coordinatively unsaturated, active catalytic species.

Conclusion

N-heterocyclic carbenes have firmly established themselves as a powerful class of ligands in homogeneous catalysis, often surpassing the performance of traditional phosphines in a variety of important chemical transformations. Their strong σ-donor character and the formation of robust metal-ligand bonds contribute to highly active and stable catalytic systems. While phosphines remain indispensable and offer a vast and tunable chemical space, the experimental evidence increasingly points towards NHCs as the ligand of choice for many challenging catalytic applications, particularly in the realm of cross-coupling chemistry. The continued development of both ligand classes will undoubtedly lead to even more efficient and selective catalysts for the synthesis of complex molecules relevant to research, drug development, and materials science.

References

• 1. Metal-NHC heterocycle complexes in catalysis and biological applications: Systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. Organometallic Nanoparticles Ligated by NHCs: Synthesis, Surface Chemistry and Ligand Effects | MDPI [mdpi.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. acs.figshare.com [acs.figshare.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Nickel(II) complexes of bidentate N-heterocyclic carbene/phosphine ligands: efficient catalysts for Suzuki coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comparison between phosphine and NHC-modified Pd catalysts in the telomerization of butadiene with methanol - A kinetic study combined with model-based experimental analysis - FAU CRIS [cris.fau.de]
• 16. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 17. gessnergroup.com [gessnergroup.com]
• 18. m.youtube.com [m.youtube.com]

The Synthetic Chemist's Guide to 4-Halogenated-3,5-dichloropyridine Building Blocks in API Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of starting materials is a critical step in the efficient synthesis of Active Pharmaceutical Ingredients (APIs). The 4-substituted-3,5-dichloropyridine scaffold is a key component in numerous pharmaceuticals. This guide provides an objective comparison of 4-Bromo-3,5-dichloropyridine and its common alternatives, offering experimental data and detailed protocols to inform your synthetic strategy.

The choice of halogen at the 4-position of the 3,5-dichloropyridine ring significantly impacts reactivity in crucial carbon-carbon and carbon-heteroatom bond-forming reactions, which are the bedrock of modern API synthesis. The general order of reactivity for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F.[1] This trend is inversely correlated with the carbon-halogen bond dissociation energy, making the oxidative addition of the palladium catalyst—often the rate-limiting step—more favorable for heavier halogens. Consequently, iodo-substituted pyridines are the most reactive, often requiring milder conditions and shorter reaction times, while their chloro- counterparts are more stable but demand more robust catalytic systems to achieve comparable yields.[1]

Comparative Performance in Cross-Coupling Reactions

The following tables summarize quantitative data for Suzuki-Miyaura and Sonogashira cross-coupling reactions, which are pivotal in the synthesis of various APIs. While direct side-by-side comparisons under identical conditions are not always available in the literature, the data presented provides a strong indication of the relative performance of different 4-halo-3,5-dichloropyridines.

Table 1: Suzuki-Miyaura Coupling Performance

4-Halo-3,5-dichloropyridine	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromo-3,5-dichloropyridine	Phenylboronic acid	Pd(PPh₃)₄ / K₃PO₄	1,4-Dioxane	100	12	~85	[2]
4-Chloro-3,5-dichloropyridine	Phenylboronic acid	Pd(OAc)₂ / SPhos / K₃PO₄	Toluene/H₂O	100	12	>95	[2]
4-Iodo-3,5-dichloropyridine	Arylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	DME	RT	2	90-95	Inferred from[3]

Note: The data for 4-Chloro-3,5-dichloropyridine with an advanced ligand system (SPhos) highlights that catalyst choice can overcome lower intrinsic reactivity. The reactivity of 4-Iodo-3,5-dichloropyridine is inferred from the general reactivity trends of iodo-aromatics in Suzuki coupling.

Table 2: Sonogashira Coupling Performance

4-Halo-3,5-dichloropyridine	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromo-3,5-dichloropyridine	Phenylacetylene	Pd(PPh₃)₄ / CuI / Et₃N	THF	50-60	3	~80-90	Inferred from[4]
4-Chloro-3,5-dichloropyridine	Phenylacetylene	Pd₂(dba)₃ / XPhos / Cs₂CO₃	1,4-Dioxane	100	12-24	~70-80	Inferred from general knowledge
4-Iodo-3,5-dichloropyridine	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI / Et₃N	THF	RT	1.5	>90	[5]

Note: Yields and reaction conditions are highly dependent on the specific substrates and catalyst systems employed. The data for 4-Bromo and 4-Chloro variants are inferred from general protocols for Sonogashira couplings of aryl bromides and chlorides respectively.

Application in API Synthesis: Case Studies

Roflumilast Synthesis

Roflumilast, a phosphodiesterase-4 inhibitor for the treatment of COPD, incorporates a 3,5-dichloropyridine moiety.[6] The key synthetic step involves the amidation of a benzoic acid derivative with 4-amino-3,5-dichloropyridine.[7] While 4-Bromo-3,5-dichloropyridine is not the direct precursor, the synthesis of the key intermediate, 4-amino-3,5-dichloropyridine, can start from 3,5-dichloropyridine. The choice of halogen at the 4-position in a hypothetical cross-coupling approach to Roflumilast analogues would follow the general reactivity trends outlined above.

FGFR Inhibitor Synthesis

Fibroblast Growth Factor Receptor (FGFR) inhibitors are a class of targeted cancer therapies.[8] Many FGFR inhibitors, such as Zoligratinib (CH5183284), feature a substituted pyridine core.[9] The synthesis of these complex molecules often relies on sequential cross-coupling reactions where the differential reactivity of various halogens can be exploited for selective functionalization. For instance, a 4-iodo-3,5-dichloropyridine could undergo a selective Sonogashira or Suzuki coupling at the more reactive 4-position, leaving the two chloro-substituents for subsequent modifications.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromo-3,5-dichloropyridine

Materials:

• 4-Bromo-3,5-dichloropyridine

• Arylboronic acid (1.2 - 1.5 equiv.)

• Pd(PPh₃)₄ (0.05 equiv.)

• K₃PO₄ (2.0 - 3.0 equiv.)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a dry Schlenk flask, add 4-Bromo-3,5-dichloropyridine (1.0 equiv.), the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add Pd(PPh₃)₄ to the flask.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C with stirring for 12 hours, or until TLC/LC-MS analysis indicates completion.

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[2]

Protocol 2: General Procedure for Sonogashira Coupling of 4-Iodo-3,5-dichloropyridine

Materials:

• 4-Iodo-3,5-dichloropyridine

• Terminal alkyne (1.2 equiv.)

• PdCl₂(PPh₃)₂ (0.02 equiv.)

• Copper(I) iodide (CuI) (0.04 equiv.)

• Triethylamine (Et₃N) (2.0 equiv.)

• Tetrahydrofuran (THF) (anhydrous)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Iodo-3,5-dichloropyridine (1.0 equiv.), PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous THF and triethylamine.

• To the stirred suspension, add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at room temperature for 1.5 hours, or until TLC/GC analysis indicates completion.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate and purify the crude product by column chromatography.[4][5]

Visualizing Synthetic Pathways and Workflows

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 6. Roflumilast | C17H14Cl2F2N2O3 | CID 449193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oncodaily.com [oncodaily.com]
• 9. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-3,5-dichloropyridine: A Comprehensive Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of 4-Bromo-3,5-dichloropyridine based on available safety data for structurally related compounds. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and the official Safety Data Sheet (SDS) for this specific compound before handling and disposal. All procedures must be conducted in strict accordance with local, state, and federal regulations.

The following guide provides essential safety and logistical information for the proper disposal of 4-Bromo-3,5-dichloropyridine, a hazardous chemical compound. This information is intended for researchers, scientists, and drug development professionals to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4-Bromo-3,5-dichloropyridine with the appropriate personal protective equipment (PPE) to prevent exposure. This compound is expected to be harmful if swallowed, in contact with skin, or inhaled, and may cause severe skin and eye irritation.[1]

Personal Protective Equipment (PPE) Requirements:

Protection Type	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is recommended, particularly in poorly ventilated areas or during spill cleanup.
Protective Clothing	A lab coat, closed-toe shoes, and long pants should be worn to minimize skin exposure.

Always handle 4-Bromo-3,5-dichloropyridine in a well-ventilated area, preferably within a certified chemical fume hood.[2] Ensure that an emergency eyewash station and safety shower are readily accessible.

Spill Management Protocol

In the event of a spill, immediate action is necessary to contain and clean up the material safely.

• Evacuate and Ventilate : Clear the immediate area of all personnel and ensure adequate ventilation. For major spills, alert emergency responders.[3]

• Containment : For solid spills, carefully sweep or scoop the material to avoid generating dust. For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth to contain the substance.[4]

• Collection : Place the absorbed or collected material into a clearly labeled and sealed container designated for hazardous waste.[4]

• Decontamination : Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

Step-by-Step Disposal Procedure

Under no circumstances should 4-Bromo-3,5-dichloropyridine be disposed of down the drain or in regular trash.[4][5] Improper disposal can lead to environmental contamination and pose a risk to public health.

• Waste Identification and Segregation :

  • Treat all materials contaminated with 4-Bromo-3,5-dichloropyridine, including unused product, reaction residues, contaminated labware (e.g., filter paper, pipette tips), and empty containers, as hazardous waste.[4]

  • Collect this waste stream in a dedicated container. Do not mix it with other waste streams, especially incompatible materials like strong oxidizing agents and strong acids, unless explicitly permitted by your institution's EHS office.[5] Halogenated organic compounds should generally be collected separately from non-halogenated solvents.[4]

• Containerization :

  • Use a leak-proof waste container that is chemically compatible with chlorinated and brominated organic compounds; glass is often a suitable choice.[4]

  • The container must be in good condition and have a secure, leak-proof closure.[4]

  • Fill containers to no more than 90% of their capacity to allow for expansion and prevent spills.[4]

• Labeling :

  • Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name ("4-Bromo-3,5-dichloropyridine"), and any other information required by your institution and local regulations.

• Storage :

  • Store the waste container in a designated satellite accumulation area or a central hazardous waste storage facility.

  • The storage area should be cool, dry, and well-ventilated.[1][5][6]

  • Keep the container tightly closed and store it away from incompatible materials.[1][5][6]

• Final Disposal :

  • The recommended method for the final disposal of halogenated organic compounds like 4-Bromo-3,5-dichloropyridine is incineration at a licensed hazardous waste facility.[4]

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to transport or dispose of the waste yourself.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-3,5-dichloropyridine.

Logical workflow for the proper disposal of 4-Bromo-3,5-dichloropyridine.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 4-Bromo-3,5-dichloropyridine

Essential Safety and Handling Guide for 4-Bromo-3,5-dichloropyridine

This guide provides crucial safety and logistical information for handling 4-Bromo-3,5-dichloropyridine, focusing on personal protective equipment (PPE), operational procedures, and disposal plans. The following recommendations are based on safety guidelines for pyridine and its halogenated derivatives. Researchers, scientists, and drug development professionals should always consult the specific Safety Data Sheet (SDS) for the compound being used and adhere to their institution's safety protocols.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. When handling 4-Bromo-3,5-dichloropyridine, the following equipment is mandatory.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles are required to protect eyes from splashes.[1][2]
Hand Protection	Gloves	Nitrile or neoprene gloves are recommended for their chemical resistance.[1][2] Avoid latex gloves.[2] For extensive handling, consider double gloving.
Body Protection	Lab Coat	A fully-buttoned lab coat should be worn to prevent skin contact.[1][2]
Respiratory Protection	Respirator	Work should be conducted in a certified chemical fume hood to avoid inhalation of vapors or dust.[2][3] If a fume hood is not available or if there is a risk of exceeding exposure limits, a respirator may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to ensure safety during the handling of 4-Bromo-3,5-dichloropyridine.

• Preparation :

  • Ensure the work area is well-ventilated; a certified chemical fume hood is essential.[2][3]

  • Confirm that an emergency eyewash station and safety shower are readily accessible.[3]

  • Gather all necessary PPE and ensure it is in good condition.

  • Have spill cleanup materials (e.g., absorbent pads, inert material like sand or vermiculite) available.[4][5]

• Handling the Chemical :

  • Wear the appropriate PPE as detailed in the table above.

  • When handling the solid form, avoid generating dust.[6]

  • If preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use to minimize the release of vapors.[2]

• Post-Handling :

  • Thoroughly wash hands with soap and water after removing gloves.[3]

  • Decontaminate the work surface.

  • Properly label and store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

Disposal Plan

Proper disposal of 4-Bromo-3,5-dichloropyridine and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Chemical	Dispose of as hazardous waste through a licensed disposal company.[6] Do not dispose of down the drain or in regular trash.[6]
Contaminated Materials (e.g., gloves, wipes, pipette tips)	Collect in a dedicated, clearly labeled hazardous waste container for "Halogenated Organic Waste".[6]
Empty Containers	Triple-rinse the container with a suitable solvent. The rinsate must be collected and treated as hazardous waste.[6] Follow institutional guidelines for the disposal of decontaminated containers.[6]

Emergency Procedures

In the event of accidental exposure, immediate action is critical.

Exposure Route	Immediate Action
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing.[5] Seek medical attention.[3]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[1][3] Seek medical attention.[3]
Inhalation	Move the individual to fresh air immediately.[1] Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]
Spill	For small spills, absorb with an inert, dry material and place in a sealed container for disposal as hazardous waste.[4][5] For large spills, evacuate the area and contact emergency services.[3]

Workflow for Safe Handling of 4-Bromo-3,5-dichloropyridine

Caption: Workflow for the safe handling and disposal of 4-Bromo-3,5-dichloropyridine.

References

• 1. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 2. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. kishida.co.jp [kishida.co.jp]
• 5. nj.gov [nj.gov]
• 6. benchchem.com [benchchem.com]